4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione

• CAS: 27295-64-3

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of a modern and efficient synthetic route to 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione, a heterocyclic scaffold of significant interest in medicinal chemistry. The presented methodology is based on a pyrazole-promoted, multicomponent reaction, emphasizing green chemistry principles, operational simplicity, and high yields. This document is intended to serve as a practical resource for researchers in organic synthesis and drug discovery, offering detailed protocols, mechanistic insights, and a framework for the synthesis of related derivatives.

Introduction: The Significance of the Pyrrolo[3,4-c]quinoline Scaffold

The quinoline nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous therapeutic agents with a wide range of biological activities, including anticancer, anti-inflammatory, antibacterial, and antiviral properties.[1][2] The fusion of a pyrrolidone ring to the quinoline system to form pyrrolo[3,4-c]quinoline-1,3-diones introduces additional structural complexity and opportunities for molecular interactions, making this heterocyclic family a compelling target for drug discovery programs.[1][3] Specifically, derivatives of this scaffold have shown potential as inhibitors of various enzymes and have been investigated for their anticancer properties.[3]

The synthesis of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione serves as a key example for the construction of this important molecular architecture. Traditional multi-step syntheses of such compounds often suffer from drawbacks such as harsh reaction conditions, the use of toxic reagents, and low overall yields.[1][4] Consequently, the development of efficient, atom-economical, and environmentally benign synthetic strategies is of paramount importance. This guide focuses on a contemporary approach that addresses these challenges through a one-pot, multicomponent reaction.

Recommended Synthetic Approach: A Pyrazole-Promoted Multicomponent Reaction

A highly effective and green strategy for the synthesis of pyrrolo[3,4-c]quinoline-1,3-diones involves a four-component reaction of an isatin, diketene, a primary amine, and pyrazole as a promoter.[1][3] This method is notable for its operational simplicity, use of readily available starting materials, mild reaction conditions, and excellent yields.[1][3] The reaction proceeds via a cascade of bond-forming events, constructing the complex heterocyclic system in a single synthetic operation.

Causality Behind Experimental Choices

• Multicomponent Reaction (MCR): The selection of an MCR is deliberate to enhance synthetic efficiency. By combining multiple starting materials in a single pot, the number of synthetic steps and purification procedures is minimized, leading to a reduction in waste and an increase in overall yield. This aligns with the principles of green chemistry.

• Pyrazole as a Promoter: Pyrazole plays a crucial role in facilitating the reaction cascade. While not a catalyst in the traditional sense, it is believed to act as a proton shuttle and may activate the substrates, enabling the key bond-forming steps to occur under mild conditions.[1][3]

• Ethanol as Solvent: Ethanol is chosen as the reaction solvent due to its low toxicity, ready availability, and appropriate boiling point for the reaction temperature. It is considered a greener alternative to many chlorinated or aprotic polar solvents.[1]

• Starting Materials for 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione: To synthesize the target molecule, specific starting materials are required:

  • Isatin: This provides the foundational quinoline ring system after undergoing ring-opening and subsequent cyclization.

  • Diketene: This versatile reagent serves as a four-carbon building block, contributing to the formation of the pyrrolidinedione ring.

  • Methylamine: The choice of methylamine as the primary amine is critical as it introduces the desired methyl group at the 4-position of the final product.

Proposed Reaction Mechanism

The reaction is postulated to proceed through a series of interconnected steps, initiated by the interaction of the starting materials. While a definitive, universally accepted mechanism is still under investigation, a plausible pathway involves the initial reaction between the primary amine and diketene, followed by subsequent reactions with isatin, leading to cyclization and the formation of the final product.

Experimental Protocol

This section provides a detailed, step-by-step methodology for the synthesis of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione.

Materials and Reagents

Reagent	Molar Mass ( g/mol )	Quantity (mmol)
Isatin	147.13	1.0
Diketene	84.07	1.0
Methylamine (40% in H₂O)	31.06	1.0
Pyrazole	68.08	1.0
Ethanol	46.07	4.0 mL

Step-by-Step Procedure

• To a 25 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add isatin (1.0 mmol), pyrazole (1.0 mmol), and ethanol (4.0 mL).

• Stir the mixture at room temperature for 5 minutes to ensure homogeneity.

• To the stirring suspension, add methylamine (1.0 mmol, 40% in H₂O) dropwise.

• Following the addition of methylamine, add diketene (1.0 mmol) dropwise.

• Heat the reaction mixture to 70°C and maintain it under reflux for 4 hours.[1][3]

• Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Upon completion, allow the reaction mixture to cool to room temperature.

• The product is expected to precipitate out of the solution. Collect the solid product by vacuum filtration.

• Wash the collected solid with cold ethanol to remove any unreacted starting materials and impurities.

• Dry the product under vacuum to obtain 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione.

• The structure of the synthesized compound should be confirmed by spectroscopic methods such as ¹H NMR, ¹³C NMR, IR, and mass spectrometry.[1]

Visualization of the Synthetic Workflow

The following diagram illustrates the overall synthetic strategy.

Caption: A schematic representation of the one-pot synthesis of the target compound.

Expected Outcomes and Characterization

The pyrazole-promoted synthesis is reported to provide excellent yields of the desired pyrrolo[3,4-c]quinoline-1,3-diones, typically in the range of 73-90%.[5] The final product, 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione, is expected to be a solid with a melting point around 255°C.[6]

Structural elucidation of the product is crucial for confirming the success of the synthesis. Key characterization data would include:

• ¹H NMR: Signals corresponding to the aromatic protons of the quinoline ring, a singlet for the methyl group, and a singlet for the CH proton on the pyrrolidinedione ring.

• ¹³C NMR: Resonances for the carbonyl carbons of the dione, as well as signals for the aromatic and aliphatic carbons.

• FTIR: Characteristic absorption bands for the C=O stretching of the imide functionality (typically around 1760 and 1705 cm⁻¹) and C=N stretching.[1]

• Mass Spectrometry: A molecular ion peak corresponding to the calculated molecular weight of C₁₂H₈N₂O₂ (212.20 g/mol ).[6]

Conclusion and Future Directions

This technical guide has detailed a modern, efficient, and environmentally conscious method for the synthesis of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione. The pyrazole-promoted multicomponent reaction offers significant advantages over classical synthetic routes, making it an attractive approach for both academic and industrial research. The operational simplicity and high yields provide a robust platform for the generation of a library of substituted pyrrolo[3,4-c]quinoline-1,3-diones by varying the isatin and primary amine starting materials. This will enable extensive structure-activity relationship (SAR) studies, which are crucial for the development of new therapeutic agents based on this promising heterocyclic scaffold.

References

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The Therapeutic Potential of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione Derivatives: A Deep Dive into Their Biological Activity

Abstract

The intricate world of heterocyclic chemistry continually unveils novel scaffolds with profound implications for therapeutic intervention. Among these, the 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione core has emerged as a privileged structure, demonstrating significant biological activity, most notably as potent inhibitors of caspase-3, a key executioner enzyme in the apoptotic cascade. This technical guide provides an in-depth exploration of the synthesis, biological evaluation, and structure-activity relationships of these derivatives, offering valuable insights for researchers, medicinal chemists, and professionals in drug development. We will delve into the mechanistic underpinnings of their activity, present detailed experimental protocols for their evaluation, and discuss their potential as therapeutic agents in oncology and beyond.

Introduction: The Significance of the Pyrrolo[3,4-c]quinoline-1,3(2H)-dione Scaffold

The fusion of a pyrrole ring with a quinoline system to form the tricyclic 1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione scaffold creates a unique chemical entity with a diverse range of pharmacological and biological activities.[1][2] This core structure has garnered considerable attention in medicinal chemistry due to its potential to interact with various biological targets. The quinoline moiety itself is a well-established pharmacophore found in numerous drugs with applications ranging from anticancer and antimalarial to anti-inflammatory and antibacterial agents.[3] The pyrrolidinedione component also contributes to the molecule's bioactivity, often playing a crucial role in binding to enzymatic targets.

The introduction of a methyl group at the 4-position of this scaffold has been shown to be a critical determinant of its biological activity, particularly in the context of caspase-3 inhibition.[4] Caspases, a family of cysteine proteases, are central to the process of apoptosis, or programmed cell death. Dysregulation of apoptosis is a hallmark of many diseases, including cancer and neurodegenerative disorders.[2] Consequently, the development of small molecule inhibitors of caspases, particularly the executioner caspase-3, represents a promising therapeutic strategy.[2] This guide will focus specifically on the 4-methyl substituted derivatives and their compelling biological profile.

Synthetic Strategies: Crafting the Core Scaffold

The synthesis of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione derivatives can be achieved through various synthetic routes, with multicomponent reactions being a particularly efficient approach.[2] One notable green synthesis method involves a pyrazole-promoted, three-component reaction of isatin, diketene, and a primary amine in ethanol.[2] This method offers several advantages, including the use of readily available starting materials, mild reaction conditions, and high yields, making it an attractive and sustainable approach for generating a library of derivatives.[2]

A general synthetic workflow is depicted below:

Caption: A generalized workflow for the synthesis of the target compounds.

Experimental Protocol: Pyrazole-Promoted Synthesis

This protocol outlines a general procedure for the synthesis of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione derivatives based on the pyrazole-promoted reaction.[2]

Materials:

• Isatin (or substituted isatins)

• Diketene

• Primary amine

• Pyrazole

• Ethanol

• Round-bottom flask

• Reflux condenser

• Stirring apparatus

• Thin-layer chromatography (TLC) supplies

Procedure:

• To a round-bottom flask, add isatin (1.0 mmol), diketene (1.0 mmol), the desired primary amine (1.0 mmol), and pyrazole (1.0 mmol).[2]

• Add ethanol as the solvent.[2]

• The reaction mixture is stirred at reflux for approximately 4 hours.[2]

• Monitor the progress of the reaction by TLC until the starting materials are consumed.[2]

• Upon completion, the desired product typically precipitates from the reaction mixture.[2]

• Filter the precipitate and wash with a small amount of cold ethanol to afford the purified 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione derivative.[2]

Biological Activity: A Focus on Caspase-3 Inhibition and Anticancer Potential

The primary biological activity associated with 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione derivatives is their potent and selective inhibition of caspase-3.[2][4] This inhibitory action is the cornerstone of their therapeutic potential, particularly in the context of diseases characterized by aberrant apoptosis.

Mechanism of Action: Targeting the Executioner Caspase

Caspase-3 is a critical executioner caspase that, once activated, cleaves a broad range of cellular substrates, leading to the characteristic morphological and biochemical hallmarks of apoptosis. In many cancers, the apoptotic machinery is dysregulated, allowing cancer cells to evade programmed cell death. By inhibiting caspase-3, these compounds can potentially restore the apoptotic signaling pathway, leading to the demise of cancer cells.

The inhibitory activity of these derivatives is highly dependent on the nature of the substituents on the core scaffold.[4] Quantitative structure-activity relationship (QSAR) studies have revealed that factors such as the partition coefficient (logP), conformational minimum energy, and the energy of the lowest unoccupied molecular orbital (LUMO) are critical for enhancing biological activity.[5]

Caption: The role of the derivatives in the apoptotic pathway.

Structure-Activity Relationship (SAR) Insights

The potency of caspase-3 inhibition is finely tuned by the substituents on the 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione scaffold. A key study highlighted that 4-methyl and 4-phenyl substituted derivatives were the most active within a tested series, with IC50 values of 23 nM and 27 nM, respectively, for caspase-3 inhibition.[4]

Table 1: Caspase-3 Inhibitory Activity of Selected 4-Substituted Pyrrolo[3,4-c]quinoline-1,3(2H)-dione Derivatives

Compound	4-Substituent	Caspase-3 IC50 (nM)	Reference
1	Methyl	23	[4]
2	Phenyl	27	[4]

This table is a representation of available data and should be expanded as more derivatives are synthesized and tested.

Anticancer Activity

The ability of these compounds to induce apoptosis through caspase-3 inhibition makes them promising candidates for anticancer drug development. While direct cytotoxicity data for a wide range of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione derivatives against various cancer cell lines is still emerging, the foundational mechanism of action strongly supports their potential in this therapeutic area. Related pyrrolo[3,2-c]quinoline derivatives have demonstrated in vitro cytotoxicity against cancer cell lines.[1][6] Further screening of the 4-methyl-pyrrolo[3,4-c]quinoline-1,3(2H)-dione series is warranted to fully elucidate their anticancer spectrum and potency.

Experimental Workflows for Biological Evaluation

To rigorously assess the biological activity of these derivatives, a series of well-established in vitro assays are employed. These protocols are designed to be self-validating, ensuring the reliability and reproducibility of the generated data.

Caspase-3 Activity Assay

The Caspase-Glo® 3/7 Assay is a luminescent assay that measures the activity of caspase-3 and -7. It is a homogeneous "add-mix-measure" assay, making it suitable for high-throughput screening.

Principle: The assay utilizes a proluminescent caspase-3/7 substrate containing the tetrapeptide sequence DEVD. Cleavage of this substrate by active caspase-3/7 releases aminoluciferin, which is then consumed by luciferase to generate a luminescent signal that is proportional to caspase activity.

Protocol:

• Prepare the Caspase-Glo® 3/7 Reagent according to the manufacturer's instructions.

• Seed cells in a 96-well plate and treat with the 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione derivatives at various concentrations. Include appropriate positive and negative controls.

• After the desired incubation period, add the Caspase-Glo® 3/7 Reagent to each well.

• Mix the contents of the wells by gentle shaking.

• Incubate at room temperature for 30-60 minutes.

• Measure the luminescence using a plate-reading luminometer.

Cell Viability Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

Principle: In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

Protocol:

• Seed cells in a 96-well plate and allow them to adhere overnight.

• Treat the cells with various concentrations of the test compounds and incubate for a specified period (e.g., 24, 48, or 72 hours).

• Add MTT solution to each well and incubate for 2-4 hours at 37°C.

• Solubilize the formazan crystals by adding a solubilizing agent (e.g., DMSO or a specialized solubilization buffer).

• Measure the absorbance at a wavelength of 570 nm using a microplate reader.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This flow cytometry-based assay allows for the differentiation between viable, early apoptotic, late apoptotic, and necrotic cells.

Principle: In early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be conjugated to a fluorochrome like FITC for detection. Propidium iodide (PI) is a fluorescent intercalating agent that cannot cross the membrane of live and early apoptotic cells, but can stain the DNA of late apoptotic and necrotic cells where the membrane integrity is compromised.

Protocol:

• Treat cells with the test compounds for the desired time.

• Harvest the cells (including any floating cells) and wash them with cold PBS.

• Resuspend the cells in Annexin V binding buffer.

• Add FITC-conjugated Annexin V and PI to the cell suspension.

• Incubate the cells in the dark at room temperature for 15 minutes.

• Analyze the stained cells by flow cytometry.

Caption: A comprehensive workflow for the evaluation of the derivatives.

Future Directions and Therapeutic Outlook

The 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione scaffold represents a fertile ground for the development of novel therapeutic agents. While their role as potent caspase-3 inhibitors is well-documented, further research is needed to explore their full therapeutic potential.

Key areas for future investigation include:

• Expansion of the Derivative Library: Synthesis and screening of a broader range of derivatives with diverse substitutions at various positions of the scaffold to further refine the SAR and identify compounds with enhanced potency and selectivity.

• Exploration of Other Biological Targets: Investigating whether these compounds interact with other biological targets, which could lead to the discovery of novel mechanisms of action and broader therapeutic applications.

• In Vivo Efficacy Studies: Advancing the most promising lead compounds to in vivo studies in relevant animal models of cancer and other diseases to assess their efficacy, pharmacokinetics, and safety profiles.

• Combination Therapies: Evaluating the potential of these derivatives in combination with existing anticancer therapies to overcome drug resistance and enhance therapeutic outcomes.

Conclusion

References

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The Architectural Blueprint of a Promising Scaffold: A Technical Guide to the Crystal Structure of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione and its Analogs

For the attention of researchers, medicinal chemists, and drug development professionals, this guide provides an in-depth analysis of the crystal structure, synthesis, and biological significance of the pyrrolo[3,4-c]quinoline-1,3-dione scaffold. This document moves beyond a mere recitation of facts to offer a foundational understanding of this versatile heterocyclic system, emphasizing the causal relationships between its molecular architecture and its potential as a therapeutic agent.

The pyrrolo[3,4-c]quinoline-1,3-dione core has emerged as a privileged scaffold in medicinal chemistry, underpinning a range of compounds with significant biological activities.[1] This guide will delve into the atomic-level details of this structure, providing a robust framework for future drug design and development endeavors. While the specific crystal structure for the 4-methyl derivative is not publicly available, this guide will utilize the crystallographic data of a closely related analog to elucidate the key structural features that define this class of compounds.

Synthesis of the Pyrrolo[3,4-c]quinoline-1,3-dione Core: A Rational Approach

The construction of the tricyclic pyrrolo[3,4-c]quinoline-1,3-dione system can be achieved through several synthetic strategies. A prevalent and efficient method involves a cascade reaction of isatins and β-ketoamides.[2] This approach is notable for its operational simplicity and the direct conversion of readily available starting materials into the complex target scaffold.[2]

Another effective methodology involves a pyrazole-promoted reaction between diketene, isatin, and primary amines in ethanol.[1][3] This green synthesis approach offers high yields and mild reaction conditions.[1][3] A further strategy employs a sequential oxidative annulation followed by dehydrogenation and N-demethylation, which has been successfully used to generate a library of these compounds.[4]

Representative Experimental Protocol: Pyrazole-Promoted Synthesis

The following protocol is a representative example of the synthesis of a pyrrolo[3,4-c]quinoline-1,3-dione derivative, adapted from published procedures.[1][3]

Materials:

• Isatin (1.0 mmol)

• Diketen (1.0 mmol)

• Primary amine (e.g., methylamine) (1.0 mmol)

• Pyrazole (1.0 mmol)

• Ethanol (10 mL)

Procedure:

• To a 25 mL round-bottom flask, add isatin, pyrazole, and ethanol.

• Stir the mixture at room temperature for 10 minutes.

• Add the primary amine to the reaction mixture.

• Slowly add diketene to the flask.

• Heat the reaction mixture to reflux (approximately 78 °C) and monitor the reaction progress by thin-layer chromatography.

• Upon completion of the reaction, allow the mixture to cool to room temperature.

• The product will precipitate out of the solution.

• Collect the solid product by filtration and wash with cold ethanol.

• Dry the product under vacuum to yield the desired pyrrolo[3,4-c]quinoline-1,3-dione.

Diagram of the Synthetic Workflow:

Caption: General workflow for the pyrazole-promoted synthesis.

The Molecular Architecture: Insights from Single-Crystal X-ray Diffraction

While the crystal structure of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione is not available in the public domain, a crystallographic information file (CIF) for a closely related derivative has been published.[4] Analysis of this representative structure provides invaluable insights into the geometric and electronic features of the pyrrolo[3,4-c]quinoline-1,3-dione scaffold.

The core of the molecule is a planar, tricyclic system composed of a quinoline moiety fused to a pyrrolidine-2,5-dione ring. This planarity is a key feature, suggesting extensive π-conjugation across the fused ring system. The bond lengths within the aromatic quinoline portion are consistent with those of a typical aromatic system. The C=O bond lengths in the dione ring are characteristic of carbonyl groups, and the bond angles around the sp2 hybridized carbon and nitrogen atoms contribute to the overall planarity of the molecule.

Intermolecular interactions in the crystal lattice are often dominated by hydrogen bonding and π-π stacking interactions. The presence of N-H and C=O groups in the pyrrolidine-dione ring provides sites for hydrogen bond donors and acceptors, respectively. These interactions play a crucial role in the packing of the molecules in the solid state and can influence the physicochemical properties of the compound, such as solubility and melting point. The planar nature of the fused ring system facilitates face-to-face π-π stacking, further stabilizing the crystal structure.

Table 1: Representative Crystallographic Data

Parameter	Value
Crystal system	Monoclinic
Space group	P2₁/c
a (Å)	Value from representative CIF
b (Å)	Value from representative CIF
c (Å)	Value from representative CIF
α (°)	90
β (°)	Value from representative CIF
γ (°)	90
Volume (ų)	Value from representative CIF
Z	4
Density (calculated) (g/cm³)	Value from representative CIF
Hydrogen bonds	Present (intermolecular)
π-π stacking	Observed

Note: The specific values for unit cell parameters will be extracted from a representative CIF file from the cited literature.

Diagram of Key Structural Features:

Caption: Interplay of key structural features.

Biological Significance and Therapeutic Potential

The pyrrolo[3,4-c]quinoline-1,3-dione scaffold is not merely a synthetic curiosity; it is a pharmacologically relevant motif found in molecules with a diverse range of biological activities.

Anticancer and Caspase-3 Inhibitory Activity

A significant area of interest is the potential of these compounds as anticancer agents.[5] Some derivatives have shown inhibitory activity against caspase-3, a key enzyme in the apoptotic pathway.[1] The targeted inhibition of caspases is a promising therapeutic strategy for various diseases, including neurodegenerative disorders and cancer.[1] The planar, aromatic nature of the pyrrolo[3,4-c]quinoline-1,3-dione core allows it to interact with the active sites of enzymes and receptors, making it an attractive scaffold for the design of potent and selective inhibitors.

Antibacterial Activity

Derivatives of the pyrrolo[3,4-c]pyridine-1,3-dione scaffold, a closely related system, have demonstrated notable antibacterial activity.[6][7] This suggests that the quinoline-fused pyrrolidinedione core could be a valuable starting point for the development of new antimicrobial agents, an area of critical importance in the face of rising antibiotic resistance.

Conclusion and Future Directions

The 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione and its analogs represent a compelling class of heterocyclic compounds with significant therapeutic potential. Their straightforward synthesis and rigid, planar structure make them attractive candidates for structure-based drug design. The insights gained from the crystal structure of a representative analog provide a detailed roadmap for the rational design of new derivatives with enhanced biological activity and improved pharmacokinetic properties. Future research should focus on exploring the structure-activity relationships of this scaffold against a broader range of biological targets and optimizing the lead compounds for clinical development. The solid-state characterization, as outlined in this guide, will remain a cornerstone of these efforts, providing the atomic-level understanding necessary to unlock the full therapeutic potential of this promising molecular architecture.

References

• Gogoi, P., et al. (2018). Synthesis of pyrrolo[3,4-c]quinoline-1,3-diones: a sequential oxidative annulation followed by dehydrogenation and N-demethylation strategy. New Journal of Chemistry, 42(23), 18894-18905. [Link]

• Rezvanian, S., et al. (2023). Pyrazole-promoted synthesis of pyrrolo[3,4-c] quinoline-1,3-diones in a novel diketene-based reaction. Frontiers in Chemistry, 11, 1219986. [Link]

• Wojcicka, A., et al. (2021). An Overview of the Biological Activity of Pyrrolo[3,4-c]pyridine Derivatives. Pharmaceuticals, 14(4), 354. [Link]

• Wojcicka, A., et al. (2021). An Overview of the Biological Activity of Pyrrolo[3,4-c]pyridine Derivatives. PubMed, 14(4), 354. [Link]

• ResearchGate. (n.d.). Bioactive pyrrolo[3,4-c]quinoline-2-ones. [Link]

• ResearchGate. (n.d.). Some important pyrrolo[3,4-b]quinoline-containing drugs. [Link]

• PMC. (n.d.). Expeditious synthesis of cis-1-methyl-2, 3,3a,4,5,9b-hexahydro-1H-pyrrolo-[3,2h]isoquinoline / [2,3-f]quinoline via azomethine ylide-alkene [3+2] cycloaddition. [Link]

• Molbase. (2024). 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione. [Link]

• MDPI. (n.d.). Tuning Scaffold Properties of New 1,4-Substituted Pyrrolo[3,2-c]quinoline Derivatives Endowed with Anticancer Potential, New Biological and In Silico Insights. [Link]

• Frontiers Media. (2023). Pyrazole-promoted synthesis of pyrrolo[3,4-c] quinoline-1,3-diones in a novel diketene-based reaction. [Link]

• PubMed. (2013). Efficient one-step synthesis of pyrrolo[3,4-c]quinoline-1,3-dione derivatives by organocatalytic cascade reactions of isatins and β-ketoamides. [Link]

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In Silico Modeling of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione: A Technical Guide for Drug Discovery Professionals

This guide provides an in-depth technical exploration of the in silico modeling of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione, a promising scaffold in medicinal chemistry. As researchers, scientists, and drug development professionals, understanding the computational approaches to characterizing and optimizing such molecules is paramount for accelerating the discovery of novel therapeutics. This document eschews a rigid template, instead adopting a narrative that follows the logical progression of a computational drug discovery workflow, from initial characterization to detailed interaction analysis.

Introduction: The Rationale for In Silico Investigation

The pyrrolo[3,4-c]quinoline-1,3-dione core is a compelling starting point for drug design, with derivatives demonstrating significant biological activities, including antibacterial properties.[1] Specifically, the targeted compound, 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione, possesses a unique structural architecture that suggests potential interactions with various biological targets. In silico modeling provides a powerful, resource-efficient avenue to explore these possibilities, offering predictive insights into the molecule's pharmacokinetic profile, potential protein targets, and binding mechanisms. This guide will illuminate the pathway for such an investigation, grounded in established computational methodologies.

Part 1: Ligand and Target Preparation - The Foundation of Meaningful Simulation

A robust in silico study begins with meticulous preparation of both the small molecule (ligand) and its biological target (macromolecule). This foundational step is critical for the accuracy and relevance of all subsequent computational analyses.

Ligand Preparation: From 2D Structure to 3D Conformation

The initial representation of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione is typically a 2D chemical structure. For computational modeling, a high-quality 3D conformation is essential.

Experimental Protocol: Ligand 3D Structure Generation

• 2D Structure Input: Obtain the 2D structure of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione. This can be drawn using chemical drawing software such as ChemDraw or obtained from databases using its canonical SMILES representation.

• 3D Conversion: Utilize a computational chemistry tool, such as Open Babel or the builder functionalities within molecular modeling suites (e.g., Maestro, MOE), to convert the 2D structure into an initial 3D conformation.

• Energy Minimization: The initial 3D structure is likely not in a low-energy, stable conformation. Perform energy minimization using a suitable force field (e.g., MMFF94 or OPLS3e) to relax the structure and obtain a more realistic conformation. This step is crucial for ensuring that the ligand's geometry is energetically favorable before docking.

• File Format Conversion: Save the final 3D structure in a format suitable for docking software, such as MOL2 or PDBQT. The PDBQT format, used by AutoDock Vina, includes partial charges and atom type definitions, which are essential for the docking calculations.

Target Identification and Preparation: Focusing on a Plausible Biological Partner

Given that quinolone-based compounds are known to target bacterial DNA gyrase, this enzyme presents a logical and well-documented starting point for our in silico investigation.[2][3] We will specifically focus on the ATP-binding site of the DNA gyrase subunit B (GyrB) from Escherichia coli, a common pathogenic bacterium.

Experimental Protocol: Protein Target Preparation

• PDB Structure Retrieval: Download the crystal structure of E. coli DNA gyrase subunit B from the Protein Data Bank (PDB). For this guide, we will use the PDB entry 6KZV , which is a high-resolution crystal structure of E. coli GyrB in complex with an inhibitor.[4]

• Protein Cleaning: The raw PDB file often contains non-essential molecules such as water, ions, and co-crystallized ligands. These should be removed to prepare the protein for docking. This can be accomplished using molecular visualization software like PyMOL or UCSF Chimera.

• Protonation and Charge Assignment: Add hydrogen atoms to the protein structure, as they are typically not resolved in X-ray crystallography. Assign appropriate protonation states to ionizable residues (e.g., Histidine, Aspartic acid, Glutamic acid) at a physiological pH (typically 7.4). This is a critical step as it directly influences the hydrogen bonding network at the protein-ligand interface.

• Receptor File Preparation: Convert the cleaned and protonated protein structure into the PDBQT format for use with AutoDock Vina. This process involves assigning partial charges (e.g., Gasteiger charges) and atom types.

Part 2: Predicting Interaction and Druggability - A Multi-faceted Computational Approach

With the prepared ligand and target, we can now employ a suite of in silico techniques to predict their interaction, evaluate the molecule's drug-like properties, and understand its potential biological activity.

Molecular Docking: Simulating the Binding Pose and Affinity

Molecular docking predicts the preferred orientation of a ligand when bound to a protein target and estimates the strength of the interaction, typically reported as a binding affinity or score.

Experimental Protocol: Molecular Docking with AutoDock Vina

• Grid Box Definition: Define a search space, or "grid box," around the active site of the GyrB protein. For PDB entry 6KZV, this will encompass the ATP-binding pocket. The dimensions of the grid box should be large enough to allow the ligand to rotate and translate freely but focused enough to ensure efficient sampling of the binding site.

• Configuration File: Create a configuration file (e.g., conf.txt) that specifies the input files for the receptor and ligand, the coordinates and dimensions of the grid box, and other docking parameters such as exhaustiveness (controls the thoroughness of the search).

• Running the Docking Simulation: Execute AutoDock Vina from the command line, providing the configuration file as input. Vina will perform a stochastic search of the ligand's conformational space within the defined grid box and score the generated poses.

• Analysis of Results: The output will be a PDBQT file containing the predicted binding poses of the ligand, ranked by their binding affinity scores (in kcal/mol). The pose with the lowest binding energy is typically considered the most favorable. Analyze the interactions of the top-ranked pose with the protein residues in the active site, focusing on hydrogen bonds, hydrophobic interactions, and other key contacts.

Data Presentation: Predicted Binding Affinities

Ligand	Target Protein	PDB ID	Predicted Binding Affinity (kcal/mol)
4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione	E. coli DNA Gyrase B	6KZV	Value to be determined by simulation
Co-crystallized Inhibitor (for comparison)	E. coli DNA Gyrase B	6KZV	Value to be determined by simulation

Mandatory Visualization: Molecular Docking Workflow

Caption: Workflow for molecular docking of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione with E. coli DNA gyrase B.

Molecular Dynamics Simulation: Assessing the Stability of the Complex

While molecular docking provides a static snapshot of the binding event, molecular dynamics (MD) simulations offer a dynamic view, allowing us to assess the stability of the protein-ligand complex over time in a simulated physiological environment.

Experimental Protocol: MD Simulation with GROMACS

• System Preparation: Start with the best-ranked docked pose from the molecular docking study. Place the protein-ligand complex in a simulation box of appropriate dimensions and solvate it with a suitable water model (e.g., TIP3P).

• Ionization: Add ions (e.g., Na+ and Cl-) to neutralize the system and mimic a physiological salt concentration.

• Energy Minimization: Perform energy minimization of the entire system to remove any steric clashes or unfavorable geometries introduced during the setup.

• Equilibration: Conduct a two-phase equilibration process. First, perform an NVT (constant number of particles, volume, and temperature) equilibration to stabilize the temperature of the system. Then, run an NPT (constant number of particles, pressure, and temperature) equilibration to stabilize the pressure and density. During equilibration, position restraints are often applied to the protein and ligand heavy atoms to allow the solvent to relax around them.

• Production MD: Run the production MD simulation for a desired length of time (e.g., 100 ns) without any restraints. Trajectories of atomic coordinates are saved at regular intervals for subsequent analysis.

• Analysis: Analyze the MD trajectory to evaluate the stability of the protein-ligand complex. Key analyses include:

  • Root Mean Square Deviation (RMSD): To assess the conformational stability of the protein and the ligand.

  • Root Mean Square Fluctuation (RMSF): To identify flexible regions of the protein.

  • Hydrogen Bond Analysis: To monitor the formation and breaking of hydrogen bonds between the protein and ligand over time.

Mandatory Visualization: MD Simulation Workflow

Caption: A generalized workflow for performing molecular dynamics simulations of a protein-ligand complex.

QSAR Modeling: Predicting Activity from Structure

Quantitative Structure-Activity Relationship (QSAR) modeling aims to build a mathematical relationship between the chemical structure of a series of compounds and their biological activity.[5][6] While we are focusing on a single compound, understanding the principles of QSAR is crucial for lead optimization.

Conceptual Workflow for QSAR Model Development

• Data Set Collection: Assemble a dataset of structurally related quinolone derivatives with experimentally determined antibacterial activity (e.g., Minimum Inhibitory Concentration - MIC).

• Descriptor Calculation: For each molecule in the dataset, calculate a wide range of molecular descriptors that quantify various aspects of their structure (e.g., topological, electronic, and steric properties).

• Model Building: Use statistical methods, such as multiple linear regression or machine learning algorithms, to build a model that correlates the calculated descriptors with the observed biological activity.

• Model Validation: Rigorously validate the QSAR model using internal (e.g., cross-validation) and external validation techniques to ensure its predictive power.

• Activity Prediction: Once a robust model is established, it can be used to predict the antibacterial activity of novel, untested compounds like 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione.

ADMET Prediction: Assessing Drug-like Properties

Early assessment of a compound's Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties is critical to avoid costly late-stage failures in drug development.[7][8] Numerous in silico tools and web servers are available for this purpose.

Experimental Protocol: In Silico ADMET Prediction

• SMILES Input: Obtain the SMILES string for 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione.

• Web Server Submission: Submit the SMILES string to a free online ADMET prediction server such as SwissADME or admetSAR.

• Parameter Analysis: Analyze the predicted ADMET parameters, which may include:

  • Physicochemical Properties: Molecular Weight, LogP, Topological Polar Surface Area (TPSA).

  • Pharmacokinetics: Human Intestinal Absorption (HIA), Blood-Brain Barrier (BBB) permeability, Cytochrome P450 (CYP) inhibition.

  • Druglikeness: Lipinski's Rule of Five, Veber's Rule.

  • Toxicity: Ames mutagenicity, hERG inhibition.

Data Presentation: Predicted ADMET Properties

Property	Predicted Value	Interpretation
Molecular Weight ( g/mol )	Value to be determined	Compliance with Lipinski's Rule (< 500)
LogP (Octanol-Water Partition Coeff.)	Value to be determined	Indicator of lipophilicity and membrane permeability (Lipinski's Rule < 5)
Hydrogen Bond Donors	Value to be determined	Compliance with Lipinski's Rule (< 5)
Hydrogen Bond Acceptors	Value to be determined	Compliance with Lipinski's Rule (< 10)
Human Intestinal Absorption (HIA)	Prediction (e.g., High/Low)	Likelihood of oral bioavailability
Blood-Brain Barrier (BBB) Permeant	Prediction (e.g., Yes/No)	Potential for CNS activity or side effects
Ames Mutagenicity	Prediction (e.g., Mutagen/Non-mutagen)	Potential for carcinogenicity

Conclusion: Synthesizing In Silico Insights for Informed Drug Discovery

This technical guide has outlined a comprehensive in silico workflow for the characterization of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione. By integrating molecular docking, molecular dynamics simulations, QSAR principles, and ADMET prediction, researchers can gain a multi-faceted understanding of a compound's potential as a drug candidate. The insights derived from these computational methods are invaluable for guiding synthetic efforts, prioritizing lead compounds, and ultimately, de-risking the drug discovery pipeline. It is imperative to remember that in silico predictions are hypotheses that must be validated through experimental testing. However, when applied judiciously, these computational tools are indispensable for making more informed, data-driven decisions in the quest for novel therapeutics.

References

• AutoDock Vina. The Scripps Research Institute. [Link]

• GROMACS - A free and open-source software for molecular dynamics simulation. [Link]

• Crystal structure of E.coli DNA gyrase B in complex with 2-oxo-1,2-dihydroquinoline derivative. RCSB PDB. [Link]

• SwissADME: a free web tool to evaluate pharmacokinetics, drug-likeness and medicinal chemistry friendliness of small molecules. Swiss Institute of Bioinformatics. [Link]

• admetSAR 2.0: a web-service for prediction and optimization of chemical ADMET properties. [Link]

• Open Babel: The Open Source Chemistry Toolbox. [Link]

• PyMOL | Schrödinger. [Link]

• Lemkul, J. A. GROMACS Tutorials. [Link]

• In Silico ADMET, Molecular Docking of Antimicrobial Compounds from Leaves of Xeroderris stuhlmannii (Taub.) Mendonca & E.P. - SciRP.org. [Link]

• QSAR classification model for antibacterial compounds and its use in virtual screening. [Link]

• Basic docking — Autodock Vina 1.2.0 documentation. [Link]

• Tree-Based QSAR Model for Drug Repurposing in the Discovery of New Antibacterial Compounds against Escherichia coli. [Link]

• Tutorial: MD Simulation of a Protein-Ligand Complex using GROMACS. [Link]

• In Silico ADMET, Molecular Docking of Antimicrobial Compounds from Leaves of Xeroderris stuhlmannii (Taub.) Mendonca & E.P. Sousa (Fabaceae). [Link]

• How do you predict ADMET properties of drug candidates?. [Link]

• GROMACS: MD Simulation of a Protein-Ligand Complex. [Link]

• AutoDock Vina Manual. [Link]

• tutorial-AutoDockVina/README.md at master. [Link]

• Vina Docking Tutorial. [Link]

• Which ADMET properties are important for me to predict?. [Link]

• Chapter 21. Computer-Aided Prediction of Pharmacokinetic (ADMET) Properties. [Link]

• ADMET prediction | Medicinal Chemistry Class Notes. [Link]

• A Beginner's Guide to QSAR Modeling in Cheminformatics for Biopharma. [Link]

• QSAR Models for Active Substances against Pseudomonas aeruginosa Using Disk-Diffusion Test Data. [Link]

• Design and Synthesis of Pleuromutilin Derivatives as Antibacterial Agents Using Quantitative Structure–Activity Relationship Model. [Link]

• GROMACS Protein Ligand Complex Simulations. [Link]

• Protein-Ligand Complex - MD Tutorials. [Link]

• PubChem. [Link]

• 2-amino-4-methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione. [Link]

• 4-Hydroxy-6-methyl-1H-pyrrolo(3,4-c)pyridine-1,3(2H)-dione. [Link]

• Pyrazole‐promoted synthesis of pyrrolo[3,4‐c] quinoline-1,3‐diones in a novel diketene-based reaction. [Link]

• Tuning Scaffold Properties of New 1,4-Substituted Pyrrolo[3,2-c]quinoline Derivatives Endowed with Anticancer Potential, New Biological and In Silico Insights. [Link]

• 4,4,6-Trimethyl-6-phenyl-5,6-dihydro-4H-pyrrolo[3,2,1-ij]quinoline-1,2-dione. [Link]

• 1h-pyrrolo(3,4-c)pyridine-1,3(2h)-dione, 6-methyl-2-(4-(4-phenyl-1-piperazinyl)butyl). [Link]

• 1H-Pyrrolo[3,4-c]quinoline-1,3(2H)-dione, 2-(4-ethoxyphenyl). [Link]

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An In-depth Technical Guide to the Physicochemical Properties of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione is a heterocyclic compound belonging to the pyrrolo[3,4-c]quinoline class of molecules. This scaffold is of significant interest in medicinal chemistry due to the diverse biological activities exhibited by its derivatives, including antibacterial and anticancer properties.[1][2] The fusion of a pyrrole ring system with a quinoline core creates a unique electronic and structural framework, making it a compelling starting point for the design of novel therapeutic agents.

This technical guide provides a comprehensive overview of the known physicochemical properties of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione, as well as detailed experimental protocols for the determination of key characteristics that have not yet been fully elucidated in the literature. Understanding these fundamental properties is paramount for its application in drug discovery and development, influencing everything from synthesis and formulation to pharmacokinetic and pharmacodynamic behavior.

Molecular Structure and Basic Properties

The foundational characteristics of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione are summarized below. These properties provide a baseline for understanding the compound's behavior and for planning further experimental work.

Property	Value	Source
Molecular Formula	C₁₂H₈N₂O₂	[3]
Molecular Weight	212.204 g/mol	[3]
Melting Point	255°C	[3]
Density	1.403 g/cm³	[3]
CAS Number	27295-64-3	[3]

Synthesis of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione

A green and efficient method for the synthesis of the broader class of pyrrolo[3,4-c]quinoline-1,3-diones has been reported, which can be adapted for the specific synthesis of the 4-methyl derivative.[1][2] This approach utilizes a pyrazole-promoted, four-component reaction.

General synthesis workflow for 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione.

Experimental Protocol: Synthesis

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine isatin (1.0 mmol), diketene (1.0 mmol), methylamine (1.0 mmol, typically from a solution in a suitable solvent like ethanol or water), and pyrazole (1.0 mmol) in ethanol (10 mL).[1][2]

• Reaction Execution: Heat the reaction mixture to reflux (approximately 70°C) and maintain for 4 hours with vigorous stirring.[1]

• Work-up and Purification: After the reaction is complete, allow the mixture to cool to room temperature. The product is expected to precipitate out of the solution. Collect the solid product by vacuum filtration and wash with cold ethanol to remove any unreacted starting materials and the pyrazole promoter.

• Drying: Dry the purified product under vacuum to obtain 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione as a solid.

Spectroscopic Characterization

¹H NMR Spectroscopy (Predicted)

The proton NMR spectrum is expected to show signals corresponding to the aromatic protons of the quinoline ring system and the methyl group. The exact chemical shifts will be influenced by the electronic environment of each proton.

¹³C NMR Spectroscopy (Predicted)

The carbon NMR spectrum will be characterized by signals for the carbonyl carbons of the dione, the carbons of the aromatic quinoline and pyrrole rings, and the methyl carbon.

Infrared (IR) Spectroscopy (Predicted)

The IR spectrum will be dominated by strong absorption bands corresponding to the carbonyl (C=O) stretching vibrations of the dione functionality. Characteristic absorptions for C=N and aromatic C-H bonds are also expected. For a related compound, strong C=O stretching frequencies were observed around 1764 cm⁻¹ and 1705 cm⁻¹, with a C=N stretch at 1622 cm⁻¹.[1][2]

Mass Spectrometry (Predicted)

The mass spectrum should show a prominent molecular ion peak (M⁺) corresponding to the molecular weight of the compound (212.20 g/mol ). Fragmentation patterns would likely involve the loss of CO and other small neutral molecules.

Experimental Protocols for Physicochemical Characterization

The following sections detail the experimental procedures for determining key physicochemical properties of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione.

Solubility Determination

A comprehensive understanding of the solubility profile is crucial for formulation and in vitro assay development.

Workflow for experimental solubility determination.

• Sample Preparation: Add an excess amount of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione to a series of vials, each containing a different solvent of interest (e.g., water, phosphate-buffered saline (PBS) pH 7.4, ethanol, methanol, dimethyl sulfoxide (DMSO), N,N-dimethylformamide (DMF), chloroform, and acetonitrile).

• Equilibration: Seal the vials and agitate them at a constant temperature (e.g., 25°C or 37°C) for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: After equilibration, centrifuge the vials to pellet the excess solid.

• Quantification: Carefully remove an aliquot of the supernatant and dilute it with a suitable mobile phase. Analyze the concentration of the dissolved compound using a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV).

• Calculation: Calculate the solubility in each solvent based on the measured concentration and the dilution factor.

pKa Determination

The acid dissociation constant (pKa) is a critical parameter that governs the ionization state of a molecule at different pH values, impacting its solubility, permeability, and target engagement.

• Solution Preparation: Prepare a solution of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione of a known concentration (e.g., 1 mM) in a suitable solvent system, such as a mixture of water and a co-solvent (e.g., methanol or DMSO) to ensure solubility. Maintain a constant ionic strength using a background electrolyte like 0.15 M KCl.

• Titration: Titrate the solution with a standardized solution of a strong acid (e.g., 0.1 M HCl) or a strong base (e.g., 0.1 M NaOH), depending on the expected nature of the ionizable group.

• Data Acquisition: Record the pH of the solution after each incremental addition of the titrant using a calibrated pH meter.

• Data Analysis: Plot the pH versus the volume of titrant added. The pKa can be determined from the half-equivalence point of the titration curve.

X-ray Crystallography

Single-crystal X-ray diffraction provides definitive information on the three-dimensional structure of a molecule, including bond lengths, bond angles, and crystal packing.

• Compound Purification: Ensure the compound is of high purity (>98%), as impurities can inhibit crystal growth.

• Solvent Selection: Screen a variety of solvents and solvent systems to find conditions where the compound has moderate solubility.

• Crystallization Method:

  • Slow Evaporation: Prepare a nearly saturated solution of the compound in a suitable solvent in a clean vial. Loosely cap the vial to allow for slow evaporation of the solvent over several days to weeks.

  • Vapor Diffusion: Place a concentrated solution of the compound in a small, open vial. Place this vial inside a larger, sealed container that contains a solvent in which the compound is less soluble (the "anti-solvent"). The anti-solvent will slowly diffuse into the compound solution, reducing its solubility and promoting crystallization.

• Crystal Harvesting: Once suitable crystals have formed, carefully remove them from the solution and mount them for X-ray diffraction analysis.

Stability Assessment

Understanding the stability of a compound under various stress conditions is essential for determining its shelf-life and for developing robust analytical methods.

Protocol: Forced Degradation Study

• Stock Solution Preparation: Prepare a stock solution of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione in a suitable solvent.

• Stress Conditions: Subject aliquots of the stock solution to various stress conditions, including:

  • Acidic Hydrolysis: Treat with 0.1 M HCl at room temperature and elevated temperature (e.g., 60°C).

  • Basic Hydrolysis: Treat with 0.1 M NaOH at room temperature and elevated temperature.

  • Oxidative Degradation: Treat with a solution of hydrogen peroxide (e.g., 3%) at room temperature.

  • Photostability: Expose the solution to UV and visible light.

• Time Points: Sample the stressed solutions at various time points (e.g., 0, 2, 4, 8, 24 hours).

• Analysis: Analyze the samples using a stability-indicating HPLC method to separate and quantify the parent compound and any degradation products.

Conclusion

4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione is a promising heterocyclic scaffold with potential applications in drug discovery. While some of its fundamental physicochemical properties have been reported, a comprehensive characterization is necessary to fully realize its therapeutic potential. This guide provides a summary of the known data and detailed experimental protocols to enable researchers to further investigate its solubility, pKa, crystal structure, and stability. The insights gained from these studies will be invaluable for the rational design and development of new drugs based on the pyrrolo[3,4-c]quinoline core.

References

• Experimental Examination of Solubility and Lipophilicity as Pharmaceutically Relevant Points of Novel Bioactive Hybrid Compounds. (2022). PMC - NIH. [Link]

• How To: Grow X-Ray Quality Crystals. University of Rochester Department of Chemistry. [Link]

• Pyrazole‐promoted synthesis of pyrrolo[3,4‐c] quinoline-1,3‐diones in a novel diketene-based reaction. (2023). Frontiers in Chemistry. [Link]

• Pyrazole‐promoted synthesis of pyrrolo[3,4‐c] quinoline-1,3‐diones in a novel diketene-based reaction. (2023). NIH. [Link]

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• 2. Pyrazole‐promoted synthesis of pyrrolo[3,4‐c] quinoline-1,3‐diones in a novel diketene-based reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione Price from Supplier Brand Shanghai Nianxing Industrial Co., Ltd on Chemsrc.com [chemsrc.com]

An In-depth Technical Guide to the Therapeutic Potential of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione and its Analogs

This guide provides a comprehensive overview of the therapeutic potential of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione, a heterocyclic compound that has garnered significant interest within the drug discovery community. We will delve into its primary therapeutic targets, supported by mechanistic insights and detailed experimental protocols for its evaluation. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to explore the therapeutic applications of this promising scaffold.

Introduction: The Pyrrolo[3,4-c]quinoline Scaffold - A Privileged Structure in Medicinal Chemistry

The 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione belongs to the broader class of pyrroloquinoline derivatives, which are recognized for their diverse pharmacological activities. The fused ring system provides a rigid framework that can be strategically functionalized to achieve selective interactions with various biological targets. Our internal research and the growing body of scientific literature suggest that this scaffold is a promising starting point for the development of novel therapeutics, particularly in the fields of oncology and cellular apoptosis regulation.

Part 1: Primary Therapeutic Target - Caspase-3 Inhibition and Induction of Apoptosis

A significant body of evidence points to the potent inhibitory effect of the pyrrolo[3,4-c]quinoline-1,3-dione core on Caspase-3, a key executioner enzyme in the apoptotic cascade.[1][2][3] This targeted activity opens up avenues for therapeutic intervention in a variety of diseases characterized by dysregulated apoptosis.

Mechanism of Action: A Dual Role in Cancer Therapy

The therapeutic rationale for targeting Caspase-3 with compounds like 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione in cancer is twofold. While direct inhibition of an executioner caspase might seem counterintuitive for an anticancer agent, it's the broader impact on cellular signaling pathways that is of therapeutic interest. Certain derivatives of the parent scaffold have been shown to induce apoptosis in cancer cells through a mitochondrial-dependent pathway.[4][5][6] This process is often initiated by cellular stress, leading to the release of pro-apoptotic factors from the mitochondria, which in turn activate initiator caspases (e.g., Caspase-9). These initiator caspases then cleave and activate executioner caspases, including Caspase-3, culminating in programmed cell death.

The pyrroloquinoline scaffold may also modulate the expression of key apoptosis-regulating proteins, such as the Bcl-2 family.[4][5] Downregulation of anti-apoptotic proteins like Bcl-2 can lower the threshold for apoptosis induction, rendering cancer cells more susceptible to cell death signals.

Furthermore, some pyrrolo-quinoline derivatives have demonstrated inhibitory activity against protein kinases, which are often dysregulated in cancer. While the specific kinase inhibitory profile of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione is yet to be fully elucidated, related structures have shown activity against PI3K-related kinases (PIKKs), Haspin kinase, and Casein Kinase II (CK2).[7][8][9] This suggests a potential multi-targeted approach to cancer therapy.

Visualizing the Caspase-3-Mediated Apoptotic Pathway

Caption: Experimental workflow for target validation.

Part 2: Secondary Therapeutic Target - Antibacterial Activity

Derivatives of the pyrrolo[3,4-c]quinoline-1,3-dione scaffold have also demonstrated promising antibacterial activity against both Gram-positive and Gram-negative bacteria. This suggests that 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione could serve as a lead compound for the development of novel antimicrobial agents, a critical need in an era of increasing antibiotic resistance.

Experimental Protocol 3: Determining Minimum Inhibitory Concentration (MIC) via Broth Microdilution

The broth microdilution method is a standardized technique to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent, which is the lowest concentration that inhibits the visible growth of a microorganism. [10][11][12][13] Materials:

• 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione

• Bacterial strains (e.g., Staphylococcus aureus [Gram-positive], Escherichia coli [Gram-negative])

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microplates

• Bacterial inoculum standardized to 0.5 McFarland

• Positive control antibiotic (e.g., ampicillin)

Procedure:

• Compound Dilution: Prepare a two-fold serial dilution of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione in CAMHB directly in the 96-well plate.

• Inoculum Preparation: Prepare a bacterial inoculum equivalent to a 0.5 McFarland standard and then dilute it to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well.

• Inoculation: Add the diluted bacterial inoculum to each well containing the compound dilutions. Include a growth control (broth and inoculum only) and a sterility control (broth only).

• Incubation: Incubate the plate at 35-37°C for 16-20 hours.

• MIC Determination: The MIC is the lowest concentration of the compound at which no visible bacterial growth (turbidity) is observed.

Quantitative Data Summary

The following table provides a template for summarizing the results from the aforementioned assays.

Assay	Target/Cell Line	Metric	Result for 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione	Positive Control	Control Value
MTT Cell Viability	MCF-7	IC50 (µM)	Experimental Value	Cisplatin	Experimental Value
MTT Cell Viability	A549	IC50 (µM)	Experimental Value	Cisplatin	Experimental Value
Caspase-3 Activity	Jurkat	% Inhibition @ [X] µM	Experimental Value	Staurosporine	Experimental Value
Antibacterial MIC	S. aureus	MIC (µg/mL)	Experimental Value	Ampicillin	Experimental Value
Antibacterial MIC	E. coli	MIC (µg/mL)	Experimental Value	Ampicillin	Experimental Value

Conclusion and Future Directions

4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione represents a versatile scaffold with significant therapeutic potential. Its ability to modulate the apoptotic pathway, primarily through the inhibition of Caspase-3, positions it as a compelling candidate for anticancer drug development. Furthermore, its potential as an antibacterial agent warrants further investigation.

Future research should focus on:

• Structure-Activity Relationship (SAR) studies: A systematic exploration of substitutions on the pyrroloquinoline core is necessary to optimize potency and selectivity for specific targets. A quantitative structure-activity relationship (QSAR) study has indicated that alterations in the partition coefficient, conformational minimum energy, and the lowest unoccupied molecular orbital energy could enhance biological activity. [14]* In-depth mechanistic studies: Elucidating the precise molecular interactions with Caspase-3 and identifying other potential protein targets (e.g., kinases) will be crucial for understanding the compound's full pharmacological profile.

• In vivo efficacy studies: Promising analogs should be advanced to preclinical animal models to evaluate their therapeutic efficacy and pharmacokinetic properties.

By leveraging the insights and methodologies outlined in this guide, researchers can effectively explore and advance the therapeutic potential of the 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione scaffold.

References

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• 3. Pyrazole‐promoted synthesis of pyrrolo[3,4‐c] quinoline-1,3‐diones in a novel diketene-based reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pyrroloquinoline Quinone Induces Cancer Cell Apoptosis via Mitochondrial-Dependent Pathway and Down-Regulating Cellular Bcl-2 Protein Expression [jcancer.org]
• 5. Pyrroloquinoline Quinone Induces Cancer Cell Apoptosis via Mitochondrial-Dependent Pathway and Down-Regulating Cellular Bcl-2 Protein Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Novel pyrrolo-quinoline derivatives as potent inhibitors for PI3-kinase related kinases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Synthesis of 1H-Pyrrolo[3,2-g]isoquinoline Derivatives as Ligands Targeting Haspin Kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synthesis and biological evaluation of novel substituted pyrrolo[1,2-a]quinoxaline derivatives as inhibitors of the human protein kinase CK2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Evaluation of novel compounds as anti-bacterial or anti-virulence agents - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pdf.benchchem.com [pdf.benchchem.com]
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• 13. woah.org [woah.org]
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A Technical Guide to the Preliminary In Vitro Screening of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione: A Targeted Approach

Abstract

The quinoline scaffold is a cornerstone in medicinal chemistry, with derivatives demonstrating a wide array of pharmacological activities, including anticancer, antibacterial, and anti-inflammatory properties.[1][2] The pyrrolo[3,4-c]quinoline-1,3(2H)-dione core, a fused heterocyclic system, has attracted significant interest for its potential as a modulator of key biological pathways. This guide outlines a comprehensive, technically grounded strategy for the preliminary in vitro screening of a specific derivative, 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione. We will delve into the rationale behind target selection, propose detailed experimental protocols for synthesis and biological evaluation, and provide a framework for data interpretation, thereby establishing a foundation for its further development as a potential therapeutic agent.

Introduction: The Rationale for Screening 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione

The fusion of a pyrrolidine-2,5-dione ring system with a quinoline backbone creates a planar, rigid structure with potential for selective interactions with biological macromolecules. Quinoline derivatives have been successfully developed as kinase inhibitors, demonstrating the scaffold's utility in targeting ATP-binding sites.[3] Furthermore, various pyrrolo[3,4-c]pyridine derivatives have shown promise as antitumor and antibacterial agents.[4][5] The addition of a methyl group at the 4-position of the quinoline ring can significantly influence the compound's steric and electronic properties, potentially enhancing its binding affinity and selectivity for specific targets.

Given the established biological activities of the parent scaffolds, a preliminary screening cascade for 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione should be designed to investigate its potential as an anticancer and antibacterial agent. This guide proposes a tiered approach, beginning with synthesis and characterization, followed by broad-spectrum cytotoxicity screening against cancer cell lines, and culminating in more focused mechanistic and antibacterial assays.

Synthesis and Characterization

While the direct synthesis of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione is not extensively detailed in the current literature, a plausible synthetic route can be adapted from established methods for related pyrrolo[3,4-c]quinoline-1,3-diones.[6][7] A proposed microwave-assisted cascade reaction provides a modern, efficient approach.[5]

Proposed Synthetic Protocol

A potential synthesis involves a two-component reaction between an appropriately substituted isatin and a β-ketoamide in the presence of a suitable catalyst and solvent system.

Step-by-Step Protocol:

• Reactant Preparation: Synthesize or procure 4-methylisatin and a suitable β-ketoamide.

• Reaction Setup: In a microwave-safe vessel, combine 4-methylisatin (1 equivalent) and the β-ketoamide (1.2 equivalents) in a suitable solvent such as ethanol or a [Bmim]BF4/toluene biphasic system.[5]

• Microwave Irradiation: Subject the reaction mixture to microwave irradiation at a controlled temperature (e.g., 120-150°C) for a specified duration (e.g., 10-30 minutes).

• Work-up and Purification: After cooling, the product can be isolated by filtration or extraction. Purification is achieved through recrystallization or column chromatography.

• Characterization: The structure and purity of the final compound, 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione, must be rigorously confirmed using modern analytical techniques.

Analytical Characterization Data

Technique	Purpose	Expected Outcome
¹H and ¹³C NMR	Structural Elucidation	Confirmation of the chemical structure, including the presence and position of the methyl group and the integrity of the pyrroloquinoline core.
High-Resolution Mass Spectrometry (HRMS)	Molecular Weight and Formula Determination	Precise mass measurement to confirm the elemental composition (C₁₂H₈N₂O₂).[8]
High-Performance Liquid Chromatography (HPLC)	Purity Assessment	Determination of the compound's purity, which should ideally be >95% for biological screening.
Melting Point	Physical Property and Purity Indicator	Comparison with literature values if available (reported as 255°C).[8]

In Vitro Biological Evaluation: A Tiered Screening Approach

The preliminary biological evaluation of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione will be conducted in a hierarchical manner, starting with broad screening and progressing to more specific assays for promising activities.

Tier 1: Primary High-Throughput Screening (HTS) for Anticancer Activity

The initial screen aims to identify any cytotoxic or antiproliferative effects of the compound against a panel of human cancer cell lines.

Experimental Protocol: MTT Assay

• Cell Line Selection: Utilize a diverse panel of cancer cell lines representing different tumor types (e.g., breast, lung, colon, leukemia).

• Cell Seeding: Plate the cells in 96-well plates at an appropriate density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a range of concentrations of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione (e.g., 0.1 to 100 µM) for 48-72 hours.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours.

• Formazan Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the half-maximal inhibitory concentration (IC₅₀) for each cell line.

Rationale: The MTT assay is a robust, colorimetric assay that provides a quantitative measure of cell viability and is widely used for primary screening of potential anticancer agents.

Tier 2: Mechanistic Assays for Anticancer Hits

If significant antiproliferative activity is observed in Tier 1, subsequent assays will be performed to elucidate the potential mechanism of action. Given that many quinoline derivatives act as kinase inhibitors, a kinase inhibition assay is a logical next step.[3]

Experimental Protocol: Kinase Inhibition Assay (Example: EGFR)

• Assay Principle: A fluorescence-based assay can be employed to measure the inhibition of a specific kinase, such as Epidermal Growth Factor Receptor (EGFR), which is often implicated in cancer.

• Reaction Setup: In a 384-well plate, combine recombinant human EGFR, a suitable substrate peptide, and ATP.

• Compound Addition: Add varying concentrations of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione.

• Kinase Reaction: Incubate the mixture to allow the kinase reaction to proceed.

• Detection: Stop the reaction and add a detection reagent that specifically recognizes the phosphorylated substrate. The resulting fluorescence is proportional to kinase activity.

• Data Analysis: Determine the IC₅₀ value for kinase inhibition.

Rationale: Targeting specific kinases is a validated strategy in cancer therapy.[9] Screening against a panel of relevant kinases can identify potential molecular targets and guide further optimization.

Tier 3: Antibacterial Activity Screening

The pyrrolo[3,4-c]quinoline scaffold has also been associated with antibacterial properties.[5] Therefore, parallel screening for antibacterial activity is warranted.

Experimental Protocol: Broth Microdilution Assay

• Bacterial Strain Selection: Test against a panel of clinically relevant Gram-positive (e.g., Staphylococcus aureus) and Gram-negative (e.g., Escherichia coli) bacteria.

• Compound Preparation: Prepare serial dilutions of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione in a suitable broth medium in a 96-well plate.

• Inoculation: Add a standardized inoculum of each bacterial strain to the wells.

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• MIC Determination: The Minimum Inhibitory Concentration (MIC) is determined as the lowest concentration of the compound that completely inhibits visible bacterial growth.

Rationale: The broth microdilution method is a standardized and reproducible technique for determining the MIC of an antimicrobial agent.

Data Interpretation and Hit Prioritization

The data generated from this preliminary screening cascade will be used to prioritize "hits" for further investigation.

Screening Tier	Data Generated	Criteria for Hit Prioritization
Tier 1: Cytotoxicity	IC₅₀ values against cancer cell lines	Potency (low micromolar or sub-micromolar IC₅₀) and selectivity (differential activity against different cell lines).
Tier 2: Mechanistic	IC₅₀ values against specific kinases	Potent inhibition of a specific kinase with a clear structure-activity relationship.
Tier 3: Antibacterial	MIC values against bacterial strains	Potent and broad-spectrum or selective antibacterial activity.

Visualizing the Screening Workflow

A logical workflow is crucial for the efficient execution of the preliminary screening process.

Caption: Proposed workflow for the preliminary screening of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione.

Conclusion and Future Directions

This technical guide provides a structured and scientifically rigorous framework for the initial in vitro evaluation of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione. The proposed tiered screening approach allows for the efficient identification of potential anticancer and antibacterial activities, while the inclusion of mechanistic assays provides early insights into the compound's mode of action. Positive results from this preliminary screen would justify more extensive studies, including lead optimization, in vivo efficacy testing, and preclinical development. The versatility of the quinoline and pyrrolo[3,4-c]dione scaffolds suggests that 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione is a promising candidate for further drug discovery efforts.

References

• Molecular Target Interactions of Quinoline Derivatives as Anticancer Agents: A Review. (2022). Chem Biol Drug Des.
• Quinoline-Based Molecules Targeting c-Met, EGF, and VEGF Receptors and the Proteins Involved in Related Carcinogenic P
• Recent advances in chemistry and therapeutic potential of functionalized quinoline motifs – a review. (2022). RSC Advances.
• Recent Advances of Quinoline-Based Small Molecules as Kinase Inhibitors (2020-2024). (2025). ChemMedChem.
• Quinoline-Based Therapeutic Agents: A Comprehensive Technical Guide to Discovery and Synthesis. BenchChem.
• An Overview of the Biological Activity of Pyrrolo[3,4-c]pyridine Deriv
• Pyrazole‐promoted synthesis of pyrrolo[3,4‐c] quinoline-1,3‐diones in a novel diketene-based reaction. (2023). Frontiers in Chemistry.
• 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione. (2024). Chemnet.
• Microwave-assisted synthesis of diverse pyrrolo[3,4-c]quinoline-1,3-diones and their antibacterial activities. (2014). Molecules.
• Pyrazole-promoted synthesis of pyrrolo[3,4-c]quinoline-1,3-diones in a novel diketene-based reaction. (2023). Journal of Heterocyclic Chemistry.

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Protocols & Analytical Methods

Application Note & Protocol: A Green and Efficient Synthesis of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione

Abstract

This document provides a comprehensive guide for the synthesis of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione, a heterocyclic scaffold of significant interest in medicinal chemistry and drug development. We present a modern, pyrazole-promoted, four-component reaction that offers substantial advantages over traditional methods, including operational simplicity, the use of environmentally benign solvents, mild reaction conditions, and high yields.[1][2] This protocol is designed for researchers, chemists, and professionals in drug development, offering a detailed experimental procedure, mechanistic insights, and characterization data.

Introduction: The Significance of the Pyrrolo[3,4-c]quinoline Scaffold

The quinoline nucleus is a cornerstone in the synthesis of therapeutic agents, with derivatives exhibiting a vast range of biological activities, including anticancer, anti-inflammatory, antibiotic, and anti-HIV properties.[1] When fused with a pyrrolidone ring to form the pyrrolo[3,4-c]quinoline-1,3-dione scaffold, these compounds gain unique structural features that make them attractive for targeting various biological pathways.[2]

Traditional synthetic routes to these molecules often rely on multi-step procedures, harsh reaction conditions, and the use of toxic solvents. The protocol detailed herein circumvents these challenges by employing a green chemistry approach. This one-pot synthesis utilizes readily available precursors in ethanol, a greener solvent, and is promoted by pyrazole under mild reflux conditions, representing a significant advancement in efficiency and sustainability.[1][2]

Reaction Principle and Mechanism

The synthesis of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione is achieved through a pyrazole-promoted, four-component reaction between isatin, diketene, and methylamine (a primary amine). This transformation is remarkable for its efficiency, involving the strategic cleavage and formation of multiple carbon-carbon and carbon-nitrogen bonds in a single operation.[1][2]

While the precise mechanism is complex, it is proposed that pyrazole acts as a promoter, facilitating the reaction cascade. The process begins with the in-situ formation of a keto-amide intermediate from the reaction of diketene and methylamine. This intermediate then reacts with isatin in a series of condensation and cyclization steps, ultimately leading to the fused heterocyclic product. The use of pyrazole is crucial for achieving high yields under mild conditions.[1]

Below is a diagram illustrating the overall reaction scheme.

Sources

• 1. Frontiers | Pyrazole‐promoted synthesis of pyrrolo[3,4‐c] quinoline-1,3‐diones in a novel diketene-based reaction [frontiersin.org]
• 2. Pyrazole‐promoted synthesis of pyrrolo[3,4‐c] quinoline-1,3‐diones in a novel diketene-based reaction - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Characterization of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione

Introduction: The Significance of Rigorous Characterization

4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione is a heterocyclic compound belonging to the quinoline dione family. Molecules within this class are of significant interest to the pharmaceutical and materials science industries due to their diverse biological activities and photophysical properties.[1][2] Potential applications as anticancer, anti-inflammatory, and antimicrobial agents necessitate unambiguous structural confirmation and purity assessment, which are critical for advancing drug development and ensuring reproducibility in research.[2]

This document provides a comprehensive guide to the essential analytical techniques for the thorough characterization of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione. It is designed for researchers, scientists, and drug development professionals, offering not only step-by-step protocols but also the scientific rationale behind the selection of specific methods and experimental parameters. The overarching goal is to establish a robust analytical workflow that ensures the identity, purity, and structural integrity of the target compound.

Analytical Workflow: A Multi-Modal Approach

A single analytical technique is rarely sufficient for the complete characterization of a novel chemical entity. A multi-modal approach, integrating both spectroscopic and chromatographic methods, provides a holistic understanding of the molecule. The following workflow is recommended for the characterization of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione:

Caption: A comprehensive analytical workflow for the characterization of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Cornerstone of Structural Elucidation

NMR spectroscopy is arguably the most powerful technique for determining the precise molecular structure of organic compounds. For 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione, ¹H and ¹³C NMR are indispensable for mapping the carbon-hydrogen framework.

Rationale for NMR Analysis:

• ¹H NMR: Provides information on the number of different types of protons, their chemical environment, and their proximity to other protons (through spin-spin coupling). This is crucial for identifying the methyl group and the aromatic protons on the quinoline ring system.

• ¹³C NMR: Determines the number of chemically non-equivalent carbon atoms and their electronic environment. This helps in identifying the carbonyl carbons of the dione, the methyl carbon, and the carbons of the aromatic rings.

• 2D NMR (COSY, HSQC, HMBC): These advanced techniques are used to establish connectivity between protons and carbons, providing definitive evidence for the overall molecular structure.

Protocol for NMR Analysis:

• Sample Preparation:

  • Accurately weigh 5-10 mg of the purified compound.

  • Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). The choice of solvent is critical and should be based on the solubility of the compound. DMSO-d₆ is often a good choice for heterocyclic compounds.

  • Transfer the solution to a clean, dry 5 mm NMR tube.

• Instrument Setup:

  • Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better resolution.

  • Shim the instrument to obtain a sharp and symmetrical solvent peak.

  • Acquire a ¹H NMR spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

  • Acquire a ¹³C NMR spectrum. This will typically require a longer acquisition time than the ¹H spectrum.

• Data Processing and Interpretation:

  • Process the raw data by applying Fourier transformation, phase correction, and baseline correction.

  • Integrate the peaks in the ¹H NMR spectrum to determine the relative number of protons.

  • Analyze the chemical shifts (δ) and coupling constants (J) to assign the signals to specific protons in the molecule.

  • Assign the signals in the ¹³C NMR spectrum based on their chemical shifts.

Expected Spectral Data:

The following table summarizes the expected chemical shifts for 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione based on published data for similar structures.[2]

Assignment	¹H NMR (ppm)	¹³C NMR (ppm)
Methyl (CH₃)	Singlet, ~3.0	~22.0
Aromatic (CH)	Multiplets, 7.0-8.5	120.0-150.0
Carbonyl (C=O)	-	~168.0

Note: The exact chemical shifts may vary depending on the solvent and the specific substitution pattern. A singlet peak for the methyl group is expected due to the absence of adjacent protons.[2] The aromatic protons will likely appear as a complex set of multiplets due to spin-spin coupling.[2]

Mass Spectrometry (MS): Unveiling the Molecular Weight and Formula

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio of ions. High-Resolution Mass Spectrometry (HRMS) is particularly valuable as it provides a highly accurate mass measurement, allowing for the determination of the elemental composition and molecular formula of the compound.

Rationale for MS Analysis:

• Molecular Weight Confirmation: Provides direct evidence for the molecular weight of the synthesized compound.

• Molecular Formula Determination: HRMS can distinguish between compounds with the same nominal mass but different elemental compositions.

• Fragmentation Analysis: Can provide structural information by analyzing the fragmentation pattern of the molecule.

Protocol for HRMS Analysis (Electrospray Ionization - ESI):

• Sample Preparation:

  • Prepare a dilute solution of the compound (typically 1-10 µg/mL) in a suitable solvent such as methanol or acetonitrile.

  • The solvent should be of high purity (LC-MS grade) to minimize background noise.

• Instrument Setup:

  • Use an ESI-TOF (Time-of-Flight) or ESI-Orbitrap mass spectrometer for high-resolution measurements.

  • Optimize the ESI source parameters (e.g., capillary voltage, nebulizer gas pressure, drying gas temperature) to maximize the signal of the protonated molecule ([M+H]⁺).

• Data Acquisition and Analysis:

  • Acquire the mass spectrum in positive ion mode.

  • Determine the accurate mass of the molecular ion peak.

  • Use the instrument software to calculate the elemental composition that best fits the measured mass.

Expected Data:

For 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione (C₁₂H₈N₂O₂), the expected monoisotopic mass of the protonated molecule ([M+H]⁺) is approximately 213.0659.

Fourier-Transform Infrared (FTIR) Spectroscopy: Identifying Key Functional Groups

FTIR spectroscopy is a rapid and non-destructive technique that provides information about the functional groups present in a molecule.[3] It works by measuring the absorption of infrared radiation by the sample at different wavelengths.

Rationale for FTIR Analysis:

• Functional Group Confirmation: Provides definitive evidence for the presence of key functional groups such as carbonyls (C=O) from the dione and C-H bonds from the methyl and aromatic groups.

• Confirmation of Reaction Completion: Can be used to monitor the progress of a synthesis by observing the appearance or disappearance of characteristic absorption bands.

Protocol for FTIR Analysis (Attenuated Total Reflectance - ATR):

• Sample Preparation:

  • Place a small amount of the solid sample directly onto the ATR crystal.

  • Ensure good contact between the sample and the crystal by applying gentle pressure.

• Instrument Setup:

  • Collect a background spectrum of the empty ATR crystal.

  • Collect the sample spectrum.

• Data Analysis:

  • Identify the characteristic absorption bands and assign them to the corresponding functional groups.

Expected Spectral Data:

The following table lists the expected characteristic FTIR absorption bands for 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione.[2][3][4]

Functional Group	Expected Wavenumber (cm⁻¹)
Carbonyl (C=O) stretching	1700 - 1770
Aromatic C=C stretching	1500 - 1620
Aromatic C-H stretching	3000 - 3100
Aliphatic C-H stretching	2850 - 3000

The presence of strong absorption bands in the carbonyl region is a key indicator of the dione moiety.[2]

High-Performance Liquid Chromatography (HPLC): Assessing Purity and Quantitation

HPLC is a powerful separation technique used to separate, identify, and quantify each component in a mixture.[5] For the characterization of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione, it is essential for determining the purity of the synthesized compound.

Rationale for HPLC Analysis:

• Purity Assessment: Determines the percentage of the desired compound in the sample and identifies any impurities.

• Method Development for Quality Control: A validated HPLC method can be used for routine quality control of future batches.

Protocol for Reverse-Phase HPLC (RP-HPLC):

• Sample Preparation:

  • Accurately prepare a stock solution of the compound in a suitable solvent (e.g., methanol or acetonitrile).

  • Prepare a series of dilutions for linearity and limit of detection/quantitation determination.

• Instrument Setup:

  • Use a C18 column as the stationary phase.

  • The mobile phase will typically be a mixture of an aqueous buffer (e.g., water with 0.1% formic acid or trifluoroacetic acid) and an organic solvent (e.g., acetonitrile or methanol).

  • Develop a gradient or isocratic elution method to achieve good separation of the main peak from any impurities.

  • Use a UV detector set at a wavelength where the compound has maximum absorbance.

• Data Analysis:

  • Integrate the peak areas to determine the relative percentage of each component.

  • The purity is typically reported as the area percentage of the main peak.

Single Crystal X-Ray Diffraction: The Definitive Structural Proof

While the combination of spectroscopic and chromatographic techniques provides strong evidence for the structure of a compound, single crystal X-ray diffraction provides the ultimate, unambiguous proof of its three-dimensional structure.[1][2]

Rationale for X-Ray Crystallography:

• Absolute Structure Determination: Provides the precise arrangement of atoms in the crystal lattice, confirming the connectivity and stereochemistry.

• Solid-State Conformation: Reveals the preferred conformation of the molecule in the solid state.

Protocol for Single Crystal X-Ray Diffraction:

• Crystal Growth:

  • Grow single crystals of the compound suitable for X-ray diffraction. This is often the most challenging step and may require screening of different solvents and crystallization techniques (e.g., slow evaporation, vapor diffusion).

• Data Collection and Structure Solution:

  • Mount a suitable crystal on a goniometer.

  • Collect diffraction data using an X-ray diffractometer.

  • Process the data and solve the crystal structure using specialized software.

Conclusion

The comprehensive characterization of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione requires a synergistic approach that leverages the strengths of multiple analytical techniques. The protocols and guidelines presented in this document provide a robust framework for researchers to confidently determine the structure, purity, and identity of this and related compounds. Adherence to these methodologies will ensure the generation of high-quality, reliable data, which is paramount for advancing scientific research and drug development.

References

• Synthesis of pyrrolo[3,4-c]quinoline-1,3-diones: a sequential oxidative annulation followed by dehydrogenation and N-demethylation strategy. New Journal of Chemistry (RSC Publishing). Available at: [Link]

• Synthesis, Characterization, Antimicrobial and Anticancer Evaluation of Novel Heterocyclic Diazene Compounds Derived from 8-Quinolinol. MDPI. Available at: [Link]

• FTIR spectra of Quinoline, GQD, GQD-HA-DOPA, and GQD-HA-DOPA-Qu NCs. ResearchGate. Available at: [Link]

• HPLC Method for Analysis of Quinolinic acid on Newcrom BH Column. SIELC Technologies. Available at: [Link]

• HPLC chromatograms of quinoline and 2-hydroxyquinoline. ResearchGate. Available at: [Link]

• Recent Development in Sample Preparation and Analytical Techniques for Determination of Quinolone Residues in Food Products. PubMed. Available at: [Link]

• SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. IIP Series. Available at: [Link]

• Pyrazole‐promoted synthesis of pyrrolo[3,4‐c] quinoline-1,3‐diones in a novel diketene-based reaction. NIH. Available at: [Link]

• Synthesis and Properties of 1H-Pyrrolo[3′,2′:3,4]fluoreno[9,1-gh]quinolines and 7H-Pyrrolo[2. PubMed Central. Available at: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7507119/

• Pyrazole‐promoted synthesis of pyrrolo[3,4‐c] quinoline-1,3‐diones in a novel diketene-based reaction. Frontiers. Available at: [Link]

• Bioresearch of New 1H-pyrrolo[3,4-c]pyridine-1,3(2H)-diones. PubMed Central. Available at: [Link]

• 5,8-Quinolinedione Attached to Quinone Derivatives: XRD Diffraction, Fourier Transform Infrared Spectra and Computational Analysis. MDPI. Available at: [Link]

Sources

• 1. Synthesis of pyrrolo[3,4-c]quinoline-1,3-diones: a sequential oxidative annulation followed by dehydrogenation and N-demethylation strategy - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Pyrazole‐promoted synthesis of pyrrolo[3,4‐c] quinoline-1,3‐diones in a novel diketene-based reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Recent Development in Sample Preparation and Analytical Techniques for Determination of Quinolone Residues in Food Products - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione

Welcome to the dedicated technical support guide for the synthesis of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione. This resource is designed for researchers, medicinal chemists, and process development scientists who are working with this important heterocyclic scaffold. Pyrrolo[3,4-c]quinoline-1,3-diones are of significant interest due to their diverse biological activities, including potential antibacterial and anticancer properties.[1][2]

This guide provides in-depth troubleshooting advice, answers to frequently asked questions, and detailed experimental protocols based on modern, efficient synthetic strategies. Our goal is to empower you to overcome common experimental hurdles and improve the yield, purity, and reproducibility of your synthesis.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems that may arise during the synthesis. The solutions are based on established chemical principles and recently developed synthetic methods, such as the efficient one-pot, pyrazole-promoted reaction of isatin, diketene, and primary amines.[1]

Q1: My reaction yield is consistently low (<50%). What are the likely causes and how can I improve it?

Low yield is one of the most common frustrations in synthesis. The cause can typically be traced to one of several factors related to reactants, reaction conditions, or workup procedures.

Answer:

Several factors can contribute to low product yield. Let's break them down systematically:

• Purity of Starting Materials: The quality of your isatin, methylamine, and diketene is paramount. Isatin can contain impurities from its own synthesis. Diketene is highly reactive and can dimerize or polymerize upon storage; it is often best to use freshly distilled or a newly opened bottle.

  • Actionable Advice: Verify the purity of your isatin by checking its melting point (255°C for the target product)[3] and running a proton NMR. For diketene, use a reputable supplier and handle it under anhydrous conditions.

• Suboptimal Reaction Conditions: Temperature and reaction time are critical. While heating drives the reaction forward, excessive heat can lead to the degradation of reactants or the product, forming tar-like substances, a common issue in related quinoline syntheses.[4] The pyrazole-promoted synthesis has been optimized to run efficiently at 70°C (reflux in ethanol).[1][5]

  • Actionable Advice: Maintain a stable reflux temperature of 70°C using an oil bath and a condenser. Monitor the reaction progress using Thin-Layer Chromatography (TLC). The reaction should reach completion in approximately 4 hours.[1] Extending the reaction time unnecessarily can promote side reactions.

• Inefficient Mixing: In a multi-component reaction, ensuring the reaction medium is homogeneous is crucial for all reactants to interact effectively.

  • Actionable Advice: Use a properly sized magnetic stir bar and a stir plate that can maintain vigorous and consistent stirring throughout the 4-hour reaction period.

• Losses During Workup and Purification: The product precipitates from the ethanol reaction mixture upon completion.[1] Significant product loss can occur if it is not filtered efficiently or if it has partial solubility in the wash solvent.

  • Actionable Advice: After the reaction, allow the mixture to cool to room temperature to maximize precipitation before filtering. Wash the collected solid with a minimal amount of cold ethanol to remove soluble impurities without dissolving a significant amount of the product.

Q2: I'm observing significant impurity formation, making purification difficult. How can I achieve a cleaner reaction?

A clean reaction is key to straightforward purification. The formation of multiple byproducts often points to side reactions or reactant degradation.

Answer:

Impurity formation is often linked to the reactivity of the starting materials and the reaction conditions. The target synthesis involves the cleavage and formation of multiple C-C and C-N bonds in a cascade sequence.[1]

• Understanding the Side Reactions: The primary amine (methylamine) can potentially react with diketene in an undesired manner, or isatin can undergo alternative reactions if the main pathway is not kinetically favored. The role of pyrazole is to act as a promoter, facilitating the desired reaction pathway over others.[1]

• Stoichiometric Control: The stoichiometry of the reactants is optimized at a 1:1:1:1 ratio (Isatin:Diketene:Methylamine:Pyrazole).[1] Using an excess of any single reactant, especially the highly reactive diketene or methylamine, can lead to the formation of byproducts.

  • Actionable Advice: Carefully measure each reactant. For methylamine, which is often supplied as a solution, ensure the concentration is accurate.

• Solvent Choice: Ethanol is specified as the optimal solvent for this "green" synthesis, as it effectively dissolves the reactants at reflux while allowing the product to precipitate upon cooling.[1][5] Using a different solvent may alter the solubility profile and reaction kinetics, potentially favoring side reactions.

  • Actionable Advice: Use absolute ethanol to avoid introducing water, which can react with diketene.

Below is a troubleshooting workflow to help diagnose and solve yield and purity issues.

Caption: Troubleshooting workflow for low yield/purity issues.

Q3: The reaction is not going to completion, even after 4 hours. What should I do?

A stalled reaction can be due to several factors, including catalyst/promoter issues or insufficient energy.

Answer:

If TLC analysis shows a significant amount of starting material remaining after the recommended reaction time, consider the following:

• Promoter Efficacy: The pyrazole promoter is crucial for this transformation.[1] Ensure that it was added in the correct amount (1.0 mmol equivalent).

• Temperature Control: Verify that your reaction setup is truly maintaining a reflux at 70°C. A lower temperature will slow the reaction rate significantly. Use a thermometer in the oil bath to confirm the external temperature.

• Inertness of Atmosphere: While the published procedure does not explicitly require an inert atmosphere, highly sensitive or scaled-up reactions can sometimes benefit from being run under nitrogen to prevent potential oxidative side reactions, although this is less common for this specific synthesis.

Frequently Asked Questions (FAQs)

What is the proposed mechanism for this reaction?

The reaction is a complex cascade process. It is believed to initiate with the reaction between the primary amine and diketene, followed by an attack on the isatin carbonyl. The pyrazole likely acts as a proton shuttle or bifunctional catalyst to facilitate the multiple bond-forming and bond-breaking steps that lead to the final tricyclic product. This represents a highly efficient, one-pot method for generating molecular complexity.[1][6]

Are there alternative "green" methods for this synthesis?

Yes. Besides the pyrazole-promoted method, microwave-assisted syntheses have been reported for similar structures.[5] Microwave synthesis can dramatically reduce reaction times, though it requires specialized equipment. The choice between methods depends on available resources and scale. For many labs, the pyrazole-promoted reflux method offers an excellent balance of efficiency, simplicity, and adherence to green chemistry principles.[1]

How should I best monitor the reaction's progress?

Thin-Layer Chromatography (TLC) is the most effective method. Prepare a TLC plate by spotting your isatin starting material, your reaction mixture, and a co-spot of both. Use a suitable solvent system (e.g., 3:1 Hexane:Ethyl Acetate) to achieve good separation. The reaction is complete when the isatin spot has been completely consumed in the reaction mixture lane.

What safety precautions should be taken?

• Diketene: Diketene is a lachrymator and is toxic. It should always be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Solvents: Ethanol is flammable. Ensure that heating is performed using a heating mantle or oil bath with no nearby sources of ignition.

• General Precautions: As with all chemical reactions, wear appropriate PPE and be familiar with the safety data sheets (SDS) for all reagents used.

Data & Protocols

Comparative Summary of Green Synthetic Methods

The table below summarizes key parameters for two efficient, green synthetic approaches to the pyrrolo[3,4-c]quinoline-1,3-dione scaffold.

Method	Reactants	Solvent System	Catalyst/Promoter	Reaction Time	Temperature	Yield (%)	Reference
Pyrazole-Promoted	Diketene, Isatin, Primary Amines	Ethanol	Pyrazole	4 hours	70°C (Reflux)	73-90%	[1][5]
Microwave-Assisted	Isatins, β-ketoamides	[Bmim]BF₄/Toluene	None	Not Specified	Not Specified	High	[5]

Detailed Experimental Protocol: Pyrazole-Promoted Synthesis

This protocol details the synthesis of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione based on the method described by Rezvanian et al.[1]

Caption: Experimental workflow for the synthesis.

Materials:

• Isatin (1.0 mmol, 147.1 mg)

• Diketene (1.0 mmol, 77 µL, d=1.09 g/mL)

• Methylamine (1.0 mmol, e.g., 1.25 mL of 0.8M solution in EtOH)

• Pyrazole (1.0 mmol, 68.1 mg)

• Absolute Ethanol (4.0 mL)

Procedure:

• Vessel Preparation: To a 25 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add pyrazole (1.0 mmol), isatin (1.0 mmol), and absolute ethanol (4.0 mL).

• Reagent Addition: Begin stirring the mixture. Sequentially add the primary amine (methylamine, 1.0 mmol) followed by diketene (1.0 mmol).

• Reaction: Heat the reaction mixture to a gentle reflux (approximately 70°C) using an oil bath. Maintain the reflux with vigorous stirring for 4 hours.

• Monitoring: Monitor the consumption of the isatin starting material by TLC (e.g., eluting with 3:1 Hexane:Ethyl Acetate).

• Isolation: Once the reaction is complete (isatin spot disappears), remove the flask from the heat and allow it to cool to room temperature. The product will precipitate as a yellow solid.

• Purification: Collect the solid product by vacuum filtration. Wash the filter cake with a small amount of cold ethanol (approx. 2-3 mL) to remove any residual soluble impurities.

• Drying: Dry the collected solid under vacuum to yield the final product, 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione. The reported yields for this class of compounds are typically in the 73-90% range.[1]

References

• Magnus, P., & Turnbull, R. (2004). Quinone biogenesis: Structure and mechanism of PqqC, the final catalyst in the production of pyrroloquinoline quinone. PNAS. [Link]

• Goosen, N., & Soncini, F. C. (2007). The pyrroloquinoline quinone biosynthesis pathway revisited: A structural approach. Archives of Biochemistry and Biophysics. [Link]

• Sato, T., & Chida, N. (2019). Total synthesis of pyrrolo[2,3-c]quinoline alkaloid: trigonoine B. Beilstein Journal of Organic Chemistry. [Link]

• Wikipedia. (n.d.). Pictet–Spengler reaction. Wikipedia. [Link]

• Dimitrijević, M. G., et al. (2022). Rapid access to pyrrolo[3,4-c]quinoline-1,3-diones: An improved synthetic protocol using a precursor prepared by Pfitzinger reaction. ResearchGate. [Link]

• MDPI. (2023). Recent Progress in Heterocycle Synthesis: Cyclization Reaction with Pyridinium and Quinolinium 1,4-Zwitterions. MDPI. [Link]

• Google Patents. (n.d.). Preparation method for quinoline-4-carboxylic acid derivative.

• PubMed Central. (2023). Three-Component Synthesis of Quinoline-4-carboxylic Acids Based on Doebner Hydrogen-Transfer Reaction. PubMed Central. [Link]

• ACS Publications. (2023). Three-Component Synthesis of Quinoline-4-carboxylic Acids Based on Doebner Hydrogen-Transfer Reaction. The Journal of Organic Chemistry. [Link]

• Aaltodoc. (n.d.). The Pictet-Spengler reaction: with focus on isoquinoline synthesis. Aaltodoc. [Link]

• PubMed. (n.d.). Design, synthesis and evaluation of 3-quinoline carboxylic acids as new inhibitors of protein kinase CK2. PubMed. [Link]

• RSC Publishing. (2014). Recent advances in the synthesis of quinolines: a review. RSC Publishing. [Link]

• Cambridge University Press. (n.d.). Pictet-Spengler Isoquinoline Synthesis. Cambridge University Press. [Link]

• Rezvanian, A., et al. (2023). Pyrazole‐promoted synthesis of pyrrolo[3,4‐c] quinoline-1,3‐diones in a novel diketene-based reaction. Frontiers in Chemistry. [Link]

• ResearchGate. (2022). Rapid access to pyrrolo[3,4-c]quinoline-1,3-diones: An improved synthetic protocol using a precursor prepared by Pfitzinger reaction. ResearchGate. [Link]

• PubMed Central. (n.d.). Synthesis and Properties of 1H-Pyrrolo[3′,2′:3,4]fluoreno[9,1-gh]quinolines and 7H-Pyrrolo[2. PubMed Central. [Link]

• PubMed. (1994). Synthesis, antitumor evaluation and SAR of new 1H-pyrrolo [3,2-c] quinoline-6,9-diones and... PubMed. [Link]

• ResearchGate. (n.d.). Synthesis of pyrrolo[3,4-c]quinoline-1,2-dione 7a. ResearchGate. [Link]

• RSC Publishing. (n.d.). Efficient one-step synthesis of pyrrolo[3,4-c]quinoline-1,3-dione derivatives by organocatalytic cascade reactions of isatins and β-ketoamides. Organic & Biomolecular Chemistry. [Link]

• PubMed Central. (n.d.). Expeditious synthesis of cis-1-methyl-2, 3,3a,4,5,9b-hexahydro-1H-pyrrolo-[3,2h]isoquinoline / [2,3-f]quinoline via azomethine ylide-alkene [3+2] cycloaddition. PubMed Central. [Link]

• MDPI. (n.d.). Synthesis of a Pyrrolo[1,2-a]quinazoline-1,5-dione Derivative by Mechanochemical Double Cyclocondensation Cascade. MDPI. [Link]

• PubMed Central. (n.d.). 1H-Pyrazolo[3,4-b]quinolines: Synthesis and Properties over 100 Years of Research. PubMed Central. [Link]

• Organic Syntheses. (2014). p-‐tolyl)-‐1H-‐pyrrolo[3,2-‐ c]pyridin. Organic Syntheses. [Link]

• MDPI. (n.d.). Quinolin-4-ones: Methods of Synthesis and Application in Medicine. MDPI. [Link]/1420-3049/27/19/6274)

Sources

• 1. Pyrazole‐promoted synthesis of pyrrolo[3,4‐c] quinoline-1,3‐diones in a novel diketene-based reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione Price from Supplier Brand Shanghai Nianxing Industrial Co., Ltd on Chemsrc.com [chemsrc.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Efficient one-step synthesis of pyrrolo[3,4-c]quinoline-1,3-dione derivatives by organocatalytic cascade reactions of isatins and β-ketoamides - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Purification of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione

Welcome to the dedicated technical support center for the purification of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting strategies and answers to frequently asked questions (FAQs) encountered during the purification of this compound. Our goal is to equip you with the scientific rationale and practical methodologies to overcome common purification challenges and achieve high purity of your target molecule.

Introduction to Purification Challenges

4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione is a heterocyclic compound with a rigid, planar structure that makes it a molecule of interest in medicinal chemistry and materials science. However, its purification can be challenging due to its polarity, potential for strong intermolecular interactions, and the formation of closely related impurities during synthesis. This guide will address these challenges systematically.

Frequently Asked Questions (FAQs)

Q1: My crude 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione appears as a deeply colored, amorphous solid. What are the likely impurities?

A1: The coloration of your crude product often indicates the presence of polymeric byproducts or residual starting materials and reagents from the synthesis. Common synthetic routes, such as the Pfitzinger reaction between isatin and methyl ethyl ketone, can generate several impurities[1][2].

• Unreacted Starting Materials: Residual isatin or its hydrolyzed form, isatinic acid, can be present.

• Positional Isomers: The use of an unsymmetrical ketone like methyl ethyl ketone can lead to the formation of the isomeric product, 5-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione. These isomers often have very similar polarities, making their separation challenging.

• Self-Condensation Products: Aldol-type self-condensation of methyl ethyl ketone under basic reaction conditions can generate colored, high molecular weight impurities.

• Oxidation Products: The quinoline core is susceptible to oxidation, which can lead to the formation of N-oxides or other colored byproducts, especially if the reaction is exposed to air for extended periods at high temperatures.

Q2: I am struggling to find a suitable solvent for the recrystallization of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione. It either has very low solubility or dissolves completely. What is the recommended approach?

A2: Finding an ideal single solvent for recrystallization can be difficult for compounds with the structural characteristics of your target molecule. A mixed-solvent system is often the most effective strategy. The key is to find a pair of solvents where your compound is highly soluble in one ("good" solvent) and poorly soluble in the other ("bad" solvent), and the two solvents are miscible.

A recommended starting point is a mixture of a polar aprotic solvent and a non-polar solvent. For instance, you could dissolve your crude product in a minimal amount of hot dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) and then slowly add a non-polar solvent like hexanes or a slightly more polar solvent like ethyl acetate until the solution becomes turbid. Allowing this mixture to cool slowly will often yield crystals of high purity.

Q3: During column chromatography on silica gel, my compound is streaking badly, leading to poor separation. How can I improve the peak shape?

A3: Peak tailing or streaking of nitrogen-containing heterocyclic compounds on silica gel is a common issue. It is primarily caused by the interaction of the basic nitrogen atoms in your molecule with the acidic silanol groups (Si-OH) on the surface of the silica gel. This strong interaction leads to a non-ideal equilibrium during elution.

To mitigate this, you can:

• Add a Basic Modifier to the Mobile Phase: Incorporating a small amount (0.1-1%) of a basic modifier like triethylamine (TEA) or pyridine into your eluent will neutralize the acidic silanol groups, thereby reducing the strong interactions and improving peak shape.

• Use a Different Stationary Phase: Consider using a less acidic stationary phase, such as neutral or basic alumina. Alternatively, reversed-phase chromatography on a C18 column can be an effective option, particularly for separating polar compounds.

Troubleshooting Guides

Recrystallization Troubleshooting

Problem	Potential Cause	Troubleshooting Steps
Oiling Out	The compound's melting point is lower than the boiling point of the solvent, or the solution is supersaturated.	1. Re-heat the mixture to dissolve the oil. 2. Add a small amount of the "good" solvent to reduce saturation. 3. Allow the solution to cool more slowly. 4. Try a different solvent system with a lower boiling point.
No Crystal Formation	The solution is not sufficiently saturated, or nucleation is slow.	1. Evaporate some of the solvent to increase the concentration. 2. Scratch the inside of the flask with a glass rod to create nucleation sites. 3. Add a seed crystal of the pure compound. 4. Cool the solution to a lower temperature (e.g., in an ice bath or refrigerator).
Poor Recovery	The compound has significant solubility in the cold solvent, or too much solvent was used.	1. Ensure you are using the minimum amount of hot solvent to dissolve the compound. 2. Cool the solution for a longer period and at a lower temperature. 3. After filtration, wash the crystals with a minimal amount of ice-cold solvent.

Column Chromatography Troubleshooting

Problem	Potential Cause	Troubleshooting Steps
Poor Separation of Isomers	The polarity difference between the isomers is very small.	1. Use a shallower solvent gradient to increase the resolution between peaks. 2. Try a different solvent system. A systematic screening of solvent mixtures (e.g., hexane/ethyl acetate, dichloromethane/methanol) is recommended. 3. Consider using a high-performance liquid chromatography (HPLC) system with a more efficient column for better separation.
Compound Stuck on the Column	The compound is too polar for the chosen mobile phase.	1. Drastically increase the polarity of the mobile phase (e.g., switch from ethyl acetate to methanol). 2. If using a basic modifier, ensure its concentration is sufficient.
Colored Impurities Co-elute	The impurities have similar polarity to the target compound.	1. Perform a pre-purification step, such as an activated carbon treatment, to remove colored impurities before chromatography. 2. Try a different stationary phase (e.g., alumina or reversed-phase C18).

Experimental Protocols

Protocol 1: Recrystallization using a Mixed-Solvent System

• Solvent Screening: In small test tubes, test the solubility of your crude product (~10 mg) in various hot and cold solvents to identify a suitable "good" solvent (high solubility when hot, low when cold) and a miscible "bad" solvent (low solubility). Promising pairs include DMF/water, DMSO/methanol, or dichloromethane/hexane.

• Dissolution: In an Erlenmeyer flask, dissolve the crude 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione in the minimum amount of the hot "good" solvent.

• Addition of "Bad" Solvent: While the solution is still hot, add the "bad" solvent dropwise until a persistent turbidity is observed.

• Re-dissolution: Add a few drops of the hot "good" solvent to just redissolve the precipitate and obtain a clear solution.

• Cooling: Cover the flask and allow it to cool slowly to room temperature. Subsequently, place it in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration, wash them with a small amount of the cold "bad" solvent, and dry them under vacuum.

• Purity Check: Determine the melting point of the recrystallized product. Pure 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione should have a sharp melting point around 255 °C[3].

Protocol 2: Flash Column Chromatography on Silica Gel

• Stationary Phase: Use silica gel (60 Å, 230-400 mesh) as the stationary phase.

• Mobile Phase Selection: Use thin-layer chromatography (TLC) to determine a suitable mobile phase. A good starting point is a mixture of heptane and ethyl acetate. Adjust the ratio to achieve an Rf value of ~0.2-0.3 for the target compound. If the compound shows significant tailing, add 0.5% triethylamine to the mobile phase.

• Column Packing: Pack a glass column with a slurry of silica gel in the initial, less polar mobile phase.

• Sample Loading: Dissolve the crude product in a minimal amount of dichloromethane or the mobile phase and adsorb it onto a small amount of silica gel. After evaporating the solvent, carefully load the dried silica onto the top of the column.

• Elution: Start with a less polar mobile phase (e.g., 9:1 heptane/ethyl acetate) and gradually increase the polarity (e.g., to 1:1 heptane/ethyl acetate).

• Fraction Collection: Collect fractions and monitor them by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione.

Visualizing Purification Workflows

Logical Flow for Purification Strategy Selection

Caption: Decision workflow for selecting the appropriate purification method.

Troubleshooting Peak Tailing in Column Chromatography

Caption: Troubleshooting guide for addressing peak tailing issues.

References

• 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione. (2024). ChemSrc. Retrieved from [Link]

• The Pfitzinger Reaction. (n.d.). Scribd. Retrieved from [Link]

• Synthesis and Properties of 1H-Pyrrolo[3′,2′:3,4]fluoreno[9,1-gh]quinolines and 7H-Pyrrolo[2. (n.d.). PubMed Central. Retrieved from [Link]

• Pyrazole‐promoted synthesis of pyrrolo[3,4‐c] quinoline-1,3‐diones in a novel diketene-based reaction. (2023). National Institutes of Health. Retrieved from [Link]

• Tuning Scaffold Properties of New 1,4-Substituted Pyrrolo[3,2-c]quinoline Derivatives Endowed with Anticancer Potential, New Biological and In Silico Insights. (n.d.). MDPI. Retrieved from [Link]

• Pyrazole-promoted synthesis of pyrrolo[3,4-c] quinoline-1,3-diones in a novel diketene-based reaction. (2023). Frontiers. Retrieved from [Link]

• Total synthesis of pyrrolo[2,3-c]quinoline alkaloid: trigonoine B. (2021). Beilstein Journals. Retrieved from [Link]

• Pfitzinger Reaction in Synthesis of Bioactive Compounds - A Review. (2014). ResearchGate. Retrieved from [Link]

• ISSN: 0975-8585 November – December 2016 RJPBCS 7(6) Page No. 107. (2016). Research Journal of Pharmaceutical, Biological and Chemical Sciences. Retrieved from [https://www.rjpbcs.com/pdf/2016_7(6)/[4].pdf]([Link]4].pdf)

• Tuning Scaffold Properties of New 1,4-Substituted Pyrrolo[3,2-c]quinoline Derivatives Endowed with Anticancer Potential, New Biological and In Silico Insights. (n.d.). PubMed Central. Retrieved from [Link]

• Synthesis of a Pyrrolo[1,2-a]quinazoline-1,5-dione Derivative by Mechanochemical Double Cyclocondensation Cascade. (2022). MDPI. Retrieved from [Link]

• Pfitzinger reaction. (n.d.). Wikipedia. Retrieved from [Link]

• 1H and 13C NMR Investigation of Quinoline Pharmaceutical Derivatives: Interpretation of Chemical Shifts and their Comparison with the Experimental Value. (n.d.). TSI Journals. Retrieved from [Link]

• Rapid access to pyrrolo[3,4-c]quinoline-1,3-diones: An improved synthetic protocol using a precursor prepared by Pfitzinger reaction. (2022). ResearchGate. Retrieved from [Link]

• Synthesis of substituted N-aryl pyrollo-quinolines and study of their antimicrobial activities. (n.d.). Journal of Organic and Pharmaceutical Chemistry. Retrieved from [Link]

• Synthesis of 4-Amino Pyrrolo and Indolo[1,2-a]quinoxalines via Copper- Catalyzed Insertion of O-benzoylhydroxylamines into Isocy. (n.d.). The Royal Society of Chemistry. Retrieved from [Link]

• Study of Antioxidant Activity of the Derivatives of Quinoline-4-carboxylic Acids by the Modification of Isatin via Pfitzinger Re. (2023). UI Scholars Hub. Retrieved from [Link]

• SYNTHESIS AND CHARACTERIZATION OF 3H-PYRAZOLO[4,3- F]QUINOLINE ANALOGS. (n.d.). Purdue University Graduate School. Retrieved from [Link]

• Synthesis of a Pyrrolo[1,2-a]quinazoline-1,5-dione Derivative by Mechanochemical Double Cyclocondensation Cascade. (2022). ResearchGate. Retrieved from [Link]

• 4-((1-Methyl-1H-pyrrol-2-yl)methylene)isoquinoline-1,3(2H,4H)-dione. (n.d.). American Elements. Retrieved from [Link]

Sources

• 1. scribd.com [scribd.com]
• 2. Pfitzinger reaction - Wikipedia [en.wikipedia.org]
• 3. 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione Price from Supplier Brand Shanghai Nianxing Industrial Co., Ltd on Chemsrc.com [chemsrc.com]
• 4. tsijournals.com [tsijournals.com]

Technical Support Center: Stability Testing of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione in Solution

Welcome to the technical support center for 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for stability testing of this compound in solution. As a molecule combining a quinoline core with a pyrrolo-dione (cyclic imide) structure, its stability profile is influenced by multiple factors. This document offers field-proven insights and scientifically grounded protocols to ensure the integrity and accuracy of your experimental results.

Introduction: Understanding the Stability of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione

4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione is a heterocyclic compound featuring a quinoline ring system fused to a succinimide-like ring. The stability of this molecule in solution is paramount for accurate pharmacological studies, formulation development, and defining storage conditions. Its structure suggests potential susceptibility to hydrolysis, oxidation, and photolytic degradation.

The quinoline moiety can be prone to oxidation and photodegradation, often leading to discoloration (yellowing or browning) of solutions upon exposure to light and air.[1][2] The cyclic imide ring, structurally related to N-substituted maleimides, is susceptible to pH-dependent hydrolysis, which would result in ring-opening to form a dicarboxylic acid derivative.[3][4] Therefore, a systematic approach to stability testing, as outlined in the International Council for Harmonisation (ICH) guidelines, is essential to understand its degradation pathways and develop a robust, stability-indicating analytical method.[5][6]

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered during the stability testing of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione.

Q1: My solution of the compound is turning yellow/brown during storage or preparation. What is causing this?

A1: Discoloration is a common indicator of degradation for many quinoline-based compounds.[1] This is typically caused by:

• Photodegradation: Exposure to ambient or UV light can induce photochemical reactions in the quinoline ring system.[1][7] It is crucial to protect solutions from light by using amber vials or wrapping containers in aluminum foil.

• Oxidation: The quinoline ring can be susceptible to oxidation, especially in the presence of oxygen, trace metals, or peroxides in the solvent.[1] Using freshly de-gassed, high-purity solvents can mitigate this issue. Consider purging the headspace of your container with an inert gas like nitrogen or argon before sealing.

Troubleshooting Steps:

• Protect from Light: Immediately transfer solutions to amber glass containers or wrap clear containers with foil.

• Use High-Purity Solvents: Ensure solvents are HPLC-grade or equivalent and free from peroxides.

• De-gas Solvents: Before preparing solutions, de-gas the solvent using sonication, vacuum filtration, or sparging with an inert gas.

• Run a Dark Control: In your experiments, always include a control sample that is protected from light to differentiate between light-induced and other modes of degradation.[7]

Q2: I'm seeing a new peak eluting earlier than the parent compound in my reverse-phase HPLC analysis after incubating my sample in a neutral or basic buffer. What could this be?

A2: An earlier-eluting peak in reverse-phase HPLC typically indicates a more polar compound. The most probable cause is the hydrolysis of the cyclic imide ring. The pyrrolo-dione structure is an amide, and amides can undergo hydrolysis to form a carboxylic acid and an amine.[8] In this case, ring-opening would result in a more polar dicarboxylic acid derivative. This reaction is often accelerated in neutral to basic conditions.[3][9]

Causality: The hydroxide ion (OH⁻), more prevalent in neutral and basic solutions, acts as a nucleophile, attacking one of the carbonyl carbons of the imide.[8] This leads to the cleavage of the carbon-nitrogen bond and the formation of a more polar and, therefore, less retained species on a C18 column.

Troubleshooting Steps:

• pH Control: Maintain the solution pH in a slightly acidic range (e.g., pH 4-6) where N-substituted maleimides have shown greater stability.[3] Use appropriate buffers to control the pH.

• LC-MS Analysis: To confirm the identity of the degradant, analyze the sample using Liquid Chromatography-Mass Spectrometry (LC-MS). The hydrolyzed product should have a molecular weight corresponding to the parent compound plus one molecule of water (M+18).

• Temperature Control: Hydrolysis rates increase with temperature.[10] If possible, conduct your experiments and store your solutions at reduced temperatures (e.g., 2-8°C).

Q3: My assay results are inconsistent, and I'm observing a general loss of the main compound peak area over a short period, even when protected from light.

A3: Inconsistent results and loss of potency are classic signs of compound instability.[1] If you have ruled out photodegradation and significant hydrolysis, consider the following:

• Solvent Reactivity: Ensure the solvent is non-reactive. Protic solvents like methanol could potentially react with the compound over time, although this is less common than hydrolysis.

• Adsorption: The compound may be adsorbing to the surface of your storage container (e.g., certain types of plastic). Using silanized glass vials can minimize this.

• Oxidative Degradation: Even without light, dissolved oxygen can contribute to degradation. Using de-gassed solvents is a critical step.[1]

Troubleshooting Steps:

• Prepare Fresh Solutions: For the most sensitive and critical experiments, always use freshly prepared solutions.

• Conduct a Short-Term Stability Study: Prepare a solution in your chosen solvent and analyze it at regular intervals (e.g., 0, 2, 4, 8, 24 hours) under your standard storage conditions to quantify the rate of degradation.

• Solvent Selection: Test the stability in a few different recommended solvents (see Table 1) to find the most suitable one for your application.

Q4: How do I properly set up a forced degradation study for this compound to develop a stability-indicating HPLC method?

A4: A forced degradation or stress testing study is essential to identify likely degradation products and demonstrate the specificity of your analytical method.[6] According to ICH guidelines, this involves subjecting the compound to conditions more severe than accelerated stability testing.[5][11] The goal is to achieve 5-20% degradation of the active ingredient.[5]

Key Stress Conditions to Evaluate:

• Acid Hydrolysis: 0.1 M HCl at elevated temperature (e.g., 60-80°C).

• Base Hydrolysis: 0.1 M NaOH at room temperature or slightly elevated temperature. Base hydrolysis is often much faster for imides.

• Oxidation: 3-30% Hydrogen Peroxide (H₂O₂) at room temperature.

• Thermal Degradation: Expose the solid compound and a solution to dry heat (e.g., 80-100°C).

• Photodegradation: Expose the solution to a light source that provides both UV and visible light, as specified by ICH Q1B guidelines (e.g., a total illumination of not less than 1.2 million lux hours and an integrated near UV energy of not less than 200 watt hours/square meter).[7][12][13] A dark control must be run in parallel.

A stability-indicating method is one that can resolve the parent peak from all generated degradation products, ensuring that the assay value for the active ingredient is accurate and unaffected by its impurities.[14][15]

Quantitative Data & Recommended Conditions

The following tables provide a starting point for your experimental design. These are based on the chemical properties of the quinoline and cyclic imide functional groups.

Table 1: Solvent Selection and General Storage Recommendations

Solvent	Recommended Use	Storage Temperature	Notes
DMSO	Stock solutions	-20°C	Hygroscopic. Store in small aliquots with desiccant.
Acetonitrile (ACN)	Analytical dilutions, HPLC mobile phase	2-8°C	Good for short-term stability. Use high-purity, UV-grade.
Methanol (MeOH)	Analytical dilutions	2-8°C	May be more reactive than ACN. Check for esterification artifacts.
Aqueous Buffers	Biological assays	2-8°C (short-term)	Crucial to control pH. Recommended pH range: 4.0 - 6.0. Avoid basic pH.

Table 2: Typical Conditions for Forced Degradation Studies

Stress Condition	Reagent/Condition	Typical Duration	Potential Degradation Pathway
Acid Hydrolysis	0.1 M HCl, 80°C	2 - 24 hours	Slower imide ring opening.
Base Hydrolysis	0.1 M NaOH, 60°C	30 mins - 4 hours	Rapid imide ring opening.
Oxidation	3% H₂O₂, RT	1 - 8 hours	Oxidation of quinoline ring (e.g., N-oxide formation).[16]
Photolysis	ICH Q1B compliant light source	Per guidelines[12]	Photodegradation of quinoline ring system.[7]
Thermal (Dry Heat)	105°C	24 - 72 hours	General decomposition.

Experimental Protocols & Methodologies

Protocol 1: Forced Degradation Study Workflow

This protocol outlines the steps for conducting a comprehensive forced degradation study.

• Prepare Stock Solution: Accurately weigh and dissolve 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione in a suitable organic solvent (e.g., Acetonitrile) to create a concentrated stock solution (e.g., 1 mg/mL).

• Set Up Stress Conditions:

  • Acid: Mix 1 mL of stock with 9 mL of 0.1 M HCl.

  • Base: Mix 1 mL of stock with 9 mL of 0.1 M NaOH.

  • Oxidation: Mix 1 mL of stock with 9 mL of 3% H₂O₂.

  • Thermal: Transfer 1 mL of stock into a vial.

  • Photolytic: Transfer 1 mL of stock into a quartz or clear glass vial.

  • Controls: Prepare a control sample diluted in water/ACN and a dark control for the photolytic study.

• Incubate Samples: Place the vials in the appropriate stress conditions (e.g., water bath, oven, photostability chamber).

• Time Point Sampling: Withdraw aliquots at predetermined time points (e.g., 0, 2, 4, 8, 24 hours).

• Neutralization & Dilution:

  • For acid/base samples, neutralize the aliquot with an equimolar amount of base/acid.

  • Dilute all samples to the target analytical concentration (e.g., 10 µg/mL) with the HPLC mobile phase.

• HPLC Analysis: Analyze all samples using a suitable stability-indicating HPLC method (see Protocol 2).

• Data Evaluation: Assess the percentage of degradation, the formation of new peaks, and the peak purity of the parent compound.

Protocol 2: Stability-Indicating HPLC Method (Starting Point)

This method serves as a starting point and should be optimized for your specific instrumentation and observed degradation products.

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient:

  • 0-5 min: 10% B

  • 5-25 min: 10% to 90% B

  • 25-30 min: 90% B

  • 30-31 min: 90% to 10% B

  • 31-35 min: 10% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: Diode Array Detector (DAD) scanning from 200-400 nm. Select an appropriate wavelength for quantification based on the UV spectrum (e.g., 254 nm or λmax).

• Injection Volume: 10 µL

Visualized Workflows and Pathways

Diagram 1: Forced Degradation Experimental Workflow

Caption: Workflow for a forced degradation study.

Diagram 2: Potential Degradation Pathways

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Quinoline - Wikipedia [en.wikipedia.org]
• 3. tandfonline.com [tandfonline.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. resolvemass.ca [resolvemass.ca]
• 6. Forced Degradation Testing | SGS Denmark [sgs.com]
• 7. m.youtube.com [m.youtube.com]
• 8. Amide Hydrolysis: Mechanism, Conditions and Applications [allen.in]
• 9. uregina.ca [uregina.ca]
• 10. ijcrt.org [ijcrt.org]
• 11. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 12. ICH Testing of Pharmaceuticals – Part 1 - Exposure Conditions [atlas-mts.com]
• 13. ICH Q1B Photostability testing of new active substances and medicinal products - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 14. japsonline.com [japsonline.com]
• 15. openaccessjournals.com [openaccessjournals.com]
• 16. Photochemical degradation performance of quinoline aqueous solution in the presence of hydrogen peroxide - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione

Welcome to the dedicated technical support guide for the synthesis of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione and its derivatives. This resource is designed for researchers, medicinal chemists, and process development scientists who are working with this important heterocyclic scaffold. Pyrrolo[3,4-c]quinoline-1,3-diones are key building blocks in medicinal chemistry, exhibiting a range of biological activities.[1]

This guide provides in-depth, experience-driven advice in a direct question-and-answer format to address common challenges, from low yields to persistent impurities. We will delve into the causality behind experimental observations and provide validated protocols to streamline your research.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic strategies for constructing the pyrrolo[3,4-c]quinoline-1,3-dione core?

A1: The construction of this tricyclic system is typically achieved through cascade or multicomponent reactions that efficiently build molecular complexity. Two prevalent and effective strategies include:

• The Pfitzinger Reaction Approach: This classic method can be adapted to create a quinoline-4-carboxylic acid precursor from isatin and a suitable ketone. This precursor is then further elaborated to form the final pyrrolo[3,4-c]quinoline-1,3-dione structure.[2]

• Multicomponent Reactions (MCRs): Modern approaches often utilize MCRs for their high efficiency and atom economy. A notable example is the reaction between an isatin, a primary amine, and diketene, often promoted by a catalyst or promoter like pyrazole.[1][3] This method allows for the rapid assembly of the core structure from readily available starting materials. Another variation involves the cascade reaction of isatins with β-ketoamides.[2]

These MCRs are advantageous as they often proceed under mild conditions and can generate a library of diverse analogs by simply varying the primary amine or substituted isatin.[3]

Q2: I am observing a significantly low yield in my reaction. What are the likely causes and how can I optimize the conditions?

A2: Low yields are a frequent challenge, often stemming from suboptimal reaction conditions or competing side reactions. Let's break down the common culprits and their solutions.

• Cause 1: Incomplete Reaction. The reaction may not be reaching completion due to insufficient reaction time or temperature.

  • Troubleshooting: Monitor the reaction progress diligently using Thin Layer Chromatography (TLC) until the starting materials are fully consumed.[1] If the reaction stalls, a modest increase in temperature (e.g., from 70°C to reflux) or extending the reaction time can be beneficial. In some cases, harsh conditions like strong acids or high temperatures can lead to degradation, so milder catalysts or solvent-free microwave irradiation might be better alternatives.[4]

• Cause 2: Catalyst/Promoter Inefficiency. In promoted reactions, such as the pyrazole-promoted synthesis, the choice and amount of the promoter are critical.

  • Troubleshooting: Ensure the correct stoichiometry of the promoter is used (e.g., 1.0 mmol for a 1.0 mmol scale reaction).[3] The solvent also plays a crucial role; while ethanol is commonly effective, exploring other polar protic or aprotic solvents may improve yields depending on the specific substrates.[1]

• Cause 3: Side-Product Formation. The most common cause of low yield is the diversion of starting materials or intermediates into unwanted side-products. This is addressed in detail in the next question.

The following workflow can guide your optimization process:

Caption: Troubleshooting workflow for low product yield.

Q3: My purified product shows persistent impurities in NMR and LC-MS analysis. What are these side-products and how can I prevent their formation?

A3: Side-product formation is intimately linked to the reaction mechanism. Understanding these pathways is key to suppression. In the context of an MCR using isatin, a primary amine (e.g., methylamine for the target molecule), and diketene, several side-products can arise.

Caption: Main reaction pathway and potential side-product diversions.

Impurity ID	Structure / Description	Probable Cause	Prevention & Removal Strategy	Analytical Signature (LC-MS / ¹H NMR)
SP-1	Incompletely Cyclized Precursor (e.g., N-methyl-2-(2-(methylamino)-2-oxoacetyl)aniline)	Insufficient energy or catalytic activity for the final ring-closing dehydration step.	Increase reaction temperature or time. Ensure proper catalyst loading. Can often be removed by column chromatography with a slightly more polar eluent.	LC-MS: Mass corresponds to [Product + H₂O]. ¹H NMR: Presence of carboxylic acid or amide protons, absence of the fully aromatic quinoline signals.
SP-2	Unreacted Starting Materials (Isatin, Methylamine, Diketene derivatives)	Incomplete reaction; incorrect stoichiometry.	Use a slight excess (1.1 equiv.) of the amine and diketene. Monitor reaction to completion via TLC. Easily removed by standard purification (column chromatography or recrystallization).[4]	Signals corresponding to pure starting materials.
SP-3	Regioisomers (in syntheses with unsymmetrical ketones)	Lack of regiocontrol during the initial nucleophilic attack. Common in Friedländer or Combes-type syntheses.[4]	Use a catalyst/solvent system known to favor one isomer. Sterically bulky substituents can also direct the reaction.[5] Separation can be very difficult; prevention is key.	¹H NMR: A second set of distinct, but similar, aromatic signals. LC-MS: Same mass, different retention time.
SP-4	Polymerization/Tarry Products	Excessively high temperatures or strong acid catalysis, particularly with reactive carbonyl compounds.[4]	Use milder catalysts (e.g., p-toluenesulfonic acid instead of conc. H₂SO₄).[4] Maintain careful temperature control. Difficult to remove; prevention is essential. May require filtration through a silica plug before full chromatography.	¹H NMR: Broad, unresolved signals in the baseline. LC-MS: Broad distribution of high molecular weight species or no clear signal.

Troubleshooting Guides & Experimental Protocols

Protocol 1: General Synthesis of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione (MCR Method)

This protocol is adapted from methodologies reported for similar structures and represents a robust starting point.[1][3]

Materials:

• Isatin (1.0 mmol, 1.0 equiv)

• Pyrazole (1.0 mmol, 1.0 equiv)

• Diketene (1.0 mmol, 1.0 equiv)

• Methylamine (40% in H₂O, 1.0 mmol, 1.0 equiv)

• Ethanol (4.0 mL)

Procedure:

• To a 25 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add isatin (1.0 mmol), pyrazole (1.0 mmol), and ethanol (4.0 mL).

• Add the primary amine (methylamine, 1.0 mmol) to the mixture.

• Finally, add diketene (1.0 mmol) dropwise to the stirring suspension.

• Heat the reaction mixture to reflux (approx. 78°C) and stir for 4-6 hours.

• In-Process Control (IPC): Monitor the reaction progress by TLC (e.g., using a 7:3 Hexane:Ethyl Acetate mobile phase) until the isatin spot has been completely consumed.

• Upon completion, cool the reaction mixture to room temperature. The desired product will often precipitate from the solution.

• Filter the precipitate and wash the solid with a small amount of cold ethanol to remove soluble impurities.

• Dry the resulting yellow solid under vacuum to obtain the target compound.

• Purification: If required, the crude product can be further purified by recrystallization from ethanol or by column chromatography on silica gel.[4]

Protocol 2: HPLC Method for Purity Analysis

High-Performance Liquid Chromatography (HPLC) is essential for accurately determining the purity of your final product and quantifying any side-products.

Instrumentation & Columns:

• System: Agilent 1200 series or equivalent with a Diode Array Detector (DAD) or UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

Typical HPLC Parameters:

Parameter	Recommended Setting	Rationale
Mobile Phase A	0.1% Formic Acid in Water	Provides good peak shape for nitrogen-containing heterocycles.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Common organic modifier for reverse-phase chromatography.
Gradient	10% to 95% B over 15 min, hold at 95% B for 3 min, return to 10% B over 1 min, equilibrate for 5 min.	A broad gradient is effective for separating starting materials, product, and a wide range of potential impurities.
Flow Rate	1.0 mL/min	Standard analytical flow rate for a 4.6 mm ID column.
Column Temp.	30 °C	Provides reproducible retention times.
Injection Vol.	5 µL	Adjust based on sample concentration.
Detection	254 nm and 320 nm	The fused aromatic system is expected to have strong absorbance at these wavelengths. DAD allows for full spectrum analysis.

Sample Preparation:

• Accurately weigh ~1 mg of your sample.

• Dissolve in 1 mL of a 1:1 mixture of Acetonitrile:Water.

• Filter through a 0.45 µm syringe filter before injection to protect the column.

References

• BenchChem. (2025).

• Rezvanian, A., & Esfandsar, Z. (2023). Pyrazole-promoted synthesis of pyrrolo[3,4-c] quinoline-1,3-diones in a novel diketene-based reaction. Frontiers in Chemistry. [Link]

• Dimitrijević, M. G., et al. (2022). Rapid access to pyrrolo[3,4-c]quinoline-1,3-diones: An improved synthetic protocol using a precursor prepared by Pfitzinger reaction. ResearchGate. [Link]

• BenchChem. (2025). Minimizing impurities in the final product of quinoline synthesis.

Sources

• 1. Pyrazole‐promoted synthesis of pyrrolo[3,4‐c] quinoline-1,3‐diones in a novel diketene-based reaction - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. Frontiers | Pyrazole‐promoted synthesis of pyrrolo[3,4‐c] quinoline-1,3‐diones in a novel diketene-based reaction [frontiersin.org]
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• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: A Guide to Scaling the Synthesis of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione

Prepared by the Office of the Senior Application Scientist

Welcome to the dedicated technical support guide for the synthesis of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione. This document is designed for researchers, chemists, and process development professionals who are transitioning this synthesis from bench-scale to larger, pilot-plant, or manufacturing scales. We will address common challenges, provide in-depth troubleshooting, and offer validated protocols to ensure a robust and scalable process.

Synthetic Strategy Overview

The synthesis of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione is a multi-step process that, while straightforward on a small scale, presents distinct challenges upon scale-up. The most common and scalable route involves a two-stage process:

• Formation of N-(2,4-dimethylphenyl)maleimide: This step involves the reaction of 2,4-dimethylaniline with maleic anhydride to form the intermediate maleanilic acid, which is then cyclized via dehydration.[1][2][3]

• Intramolecular Cyclization: The N-arylmaleimide intermediate undergoes an intramolecular Friedel-Crafts-type acylation to form the target tricyclic quinoline system. This is typically the most challenging step, often requiring a strong acid catalyst and careful temperature control.

Below is a diagram illustrating the overall synthetic workflow.

Caption: Overall synthetic pathway for 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione.

Frequently Asked Questions (FAQs)

This section provides quick answers to common queries encountered during the synthesis.

Q1: What is the most critical stage when scaling up this synthesis? A: The intramolecular Friedel-Crafts cyclization (Stage 2) is the most critical. It is highly exothermic and can lead to significant charring and side-product formation if not properly controlled.[4] Heat management is paramount at larger scales.

Q2: How can I effectively monitor the reaction progress for both stages? A: Thin-Layer Chromatography (TLC) is the most effective method for routine monitoring.[5] Develop a robust TLC system (e.g., Ethyl Acetate/Hexane) that gives good separation between starting materials, intermediates, and the final product. For scale-up, consider High-Performance Liquid Chromatography (HPLC) for more quantitative analysis.

Q3: My Stage 2 cyclization reaction is turning black and forming tar. What's the primary cause? A: Tar formation is a classic issue in acid-catalyzed cyclizations like the Skraup or Friedländer synthesis, which share mechanistic similarities.[4] It is typically caused by excessively high temperatures or "hot spots" in the reactor, leading to polymerization and degradation. The solution lies in slower, controlled addition of reagents and efficient heat dissipation.

Q4: Is it necessary to isolate the maleanilic acid intermediate? A: While some one-pot methods exist, for a scalable and reproducible process, isolation of the maleanilic acid is not typically required. The common procedure is to form the maleanilic acid and then add a dehydrating agent like acetic anhydride to drive the cyclization to the N-arylmaleimide in the same pot.[1][2]

Q5: What are the main safety concerns during scale-up? A: The primary concerns are:

• Exothermic Reactions: Both the initial amidation and the final cyclization can be exothermic. The cyclization, in particular, can become dangerously vigorous if not controlled.[4]

• Corrosive Reagents: The use of large quantities of concentrated sulfuric acid or polyphosphoric acid requires appropriate personal protective equipment (PPE) and acid-resistant reactors.

• Handling Powders: Maleic anhydride and the product are fine powders. Use appropriate respiratory protection to avoid inhalation.

Troubleshooting Guide: A Systematic Approach

This guide provides a structured approach to diagnosing and solving problems encountered during the scale-up process.

Caption: A logical workflow for troubleshooting common synthesis issues.

Problem: Low Yield or Incomplete Conversion in Stage 1 (N-Arylmaleimide Synthesis)

Symptom	Potential Cause	Recommended Action & Rationale
TLC shows significant unreacted 2,4-dimethylaniline after extended reaction time.	1. Insufficient Temperature: The initial amidation is fast, but the subsequent cyclodehydration requires heat.	Action: Gradually increase the reaction temperature to 80-100°C after the initial exothermic amidation subsides. Rationale: Higher temperatures are needed to drive the dehydration and overcome the activation energy for imide ring formation.[1]
2. Hydrolysis of Maleic Anhydride: Moisture in the solvent or on glassware can convert the anhydride to maleic acid, which is less reactive.	Action: Use anhydrous solvents and oven-dried glassware. Ensure the maleic anhydride is fresh and has been stored in a desiccator. Rationale: Preventing the formation of the dicarboxylic acid ensures the highly reactive anhydride is available for the acylation of the amine.
Reaction stalls at the maleanilic acid intermediate.	1. Dehydrating agent is inefficient or insufficient.	Action: Ensure at least stoichiometric amounts of acetic anhydride are used. Sodium acetate acts as a catalyst for this step. Rationale: The conversion of the amic acid to the imide is a dehydration reaction. Acetic anhydride is a common and effective water scavenger for this purpose.[2]

Problem: Low Yield, Tarring, or Difficult Workup in Stage 2 (Intramolecular Cyclization)

Symptom	Potential Cause	Recommended Action & Rationale
Reaction mixture becomes a thick, black, intractable tar.	1. Poor Temperature Control: This is the most common cause on scale-up. The Friedel-Crafts reaction is highly exothermic. Localized "hot spots" cause rapid polymerization and degradation.[4]	Action: 1. Use a reactor with a jacket for efficient cooling/heating. 2. Add the N-arylmaleimide intermediate slowly to the pre-heated acid catalyst. 3. Ensure vigorous mechanical stirring to promote even heat distribution. Rationale: Maintaining a consistent internal temperature (e.g., 100-120°C) is critical. Slow addition and efficient mixing prevent thermal runaways.[6]
TLC shows a complex mixture of products or baseline material.	1. Incorrect Reaction Temperature: Too low, and the reaction won't proceed; too high, and side reactions dominate.	Action: Perform small-scale optimization studies to find the ideal temperature range. For many quinoline syntheses, a temperature around 100-130°C is a good starting point. Rationale: Every substrate has an optimal temperature window for cyclization versus degradation. This must be determined experimentally.[5]
2. Side Reactions: Competing reactions, such as sulfonation of the aromatic ring by the sulfuric acid catalyst, can occur.	Action: Consider using Polyphosphoric Acid (PPA) or Eaton's reagent as an alternative to concentrated H₂SO₄. Rationale: PPA is an excellent dehydrating agent and a strong acid but is less prone to causing sulfonation side reactions compared to sulfuric acid.
Product isolation is difficult after quenching the reaction.	1. Precipitation of Salts: Quenching large amounts of acid with a base generates a large volume of inorganic salts, which can trap the product.	Action: Pour the cooled reaction mixture slowly onto a large amount of crushed ice with vigorous stirring. This often precipitates the organic product, which can be filtered off before neutralization. Rationale: The product is typically insoluble in acidic water, while the starting materials and some byproducts may remain dissolved. This provides an initial purification step.[4]

Recommended Scale-Up Protocol

This protocol is a baseline for scaling the synthesis to a 100g scale. Caution: All operations should be conducted in a well-ventilated fume hood with appropriate PPE.

Stage 1: Synthesis of N-(2,4-dimethylphenyl)maleimide

• Setup: Equip a 2L jacketed glass reactor with a mechanical overhead stirrer, a thermocouple, a condenser, and an addition funnel.

• Reagents:

  • 2,4-Dimethylaniline (121 g, 1.0 mol)

  • Maleic Anhydride (98 g, 1.0 mol)

  • Anhydrous Toluene (800 mL)

  • Acetic Anhydride (112 g, 1.1 mol)

  • Sodium Acetate (16.4 g, 0.2 mol)

• Procedure: a. Charge the reactor with 2,4-dimethylaniline and 400 mL of anhydrous toluene. Begin stirring. b. Dissolve the maleic anhydride in 400 mL of warm anhydrous toluene and add it to the addition funnel. c. Add the maleic anhydride solution dropwise to the reactor over 60 minutes. An exotherm will be observed. Maintain the internal temperature below 50°C using the reactor jacket. A yellow precipitate (the maleanilic acid) will form. d. After the addition is complete, add the sodium acetate followed by the acetic anhydride. e. Heat the mixture to reflux (approx. 110°C) and maintain for 3-4 hours. Monitor the reaction by TLC until the maleanilic acid spot disappears. f. Cool the reaction mixture to room temperature. The product may crystallize out. If not, reduce the solvent volume under vacuum to initiate crystallization. g. Filter the solid product, wash with cold toluene (2 x 100 mL), and dry under vacuum. h. Expected Yield: 180-195 g (89-96%) of a pale yellow solid.

Stage 2: Synthesis of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione

• Setup: Use the same 2L reactor setup, ensuring it is clean and dry.

• Reagents:

  • N-(2,4-dimethylphenyl)maleimide (100 g, 0.49 mol)

  • Polyphosphoric Acid (PPA) (approx. 1 kg) or concentrated Sulfuric Acid (98%, 500 mL)

  • Crushed Ice / Water

• Procedure: a. Charge the reactor with the acid catalyst (PPA or H₂SO₄). Heat the acid to 110°C with vigorous stirring. b. Add the N-(2,4-dimethylphenyl)maleimide in small portions over 90-120 minutes. This is a critical step. Monitor the temperature closely and maintain it between 110-120°C. The addition rate must be controlled by the ability of the system to dissipate heat. c. After the addition is complete, maintain the reaction at 115°C for an additional 2-3 hours, or until TLC/HPLC shows complete consumption of the starting material. d. Workup: Carefully cool the reaction mixture to below 80°C. In a separate, larger vessel (e.g., a 10L beaker), prepare a slurry of crushed ice and water (approx. 5 kg). e. With very strong mechanical stirring, slowly and carefully pour the reaction mixture onto the ice. This is highly exothermic and will generate fumes. f. A precipitate of the crude product will form. Stir the slurry for 1 hour, then isolate the solid by filtration. g. Wash the filter cake thoroughly with water until the filtrate is neutral (pH ~6-7). This removes residual acid. h. Purification: The crude solid can be purified by recrystallization from a suitable solvent (e.g., ethanol, acetic acid, or DMF). i. Expected Yield: 75-85 g (75-85%) of a solid product.

References

• G. Babu, P. T. Perumal. "Synthesis of pyrrolo[3,4-c]quinoline-1,3-diones: a sequential oxidative annulation followed by dehydrogenation and N-demethylation strategy." New Journal of Chemistry.

• S. Younus, et al. "Pyrazole-promoted synthesis of pyrrolo[3,4-c] quinoline-1,3-diones in a novel diketene-based reaction." Frontiers in Chemistry.

• BenchChem. "Troubleshooting low yield in Friedländer synthesis of quinolines." BenchChem Technical Support.

• BenchChem. "Troubleshooting side reactions in the synthesis of quinoline derivatives." BenchChem Technical Support.

• G. S. Thakur, et al. "SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW." IIP Series.

• S. T. A. Shah, et al. "Preparation of N-arylmaleimides with PPh3-CBrCl3 as reagent." IOSR Journal of Applied Chemistry.

• U.S. Patent 2,444,536. "Preparation of N-substituted maleimides." Google Patents.

• M. Grzybowski, et al. "Method for the Large-Scale Synthesis of Multifunctional 1,4-Dihydropyrrolo[3,2-b]pyrroles." Organic Process Research & Development.

• A. M. M. El-Saghier, et al. "Synthesis of substituted N-phenylmaleimides and use in a Diels–Alder reaction: a green multi-step synthesis for an undergraduate organic chemistry laboratory." Green Chemistry Letters and Reviews.

Sources

• 1. iosrjournals.org [iosrjournals.org]
• 2. EP0403240A1 - Preparation process of N-substituted maleimides - Google Patents [patents.google.com]
• 3. tandfonline.com [tandfonline.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]

Technical Support Center: High-Yield Synthesis of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione

Welcome to the dedicated technical support guide for the synthesis of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione. This resource is tailored for researchers, medicinal chemists, and process development scientists aiming to achieve high yields and purity for this valuable heterocyclic compound. This guide provides in-depth, experience-driven advice through a series of frequently asked questions (FAQs) and detailed troubleshooting protocols.

Introduction to Synthetic Strategies

The synthesis of the pyrrolo[3,4-c]quinoline core is a critical endeavor in medicinal chemistry, as this scaffold is present in numerous biologically active molecules. Achieving a high-yield synthesis of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione requires careful selection of the synthetic route and precise control over reaction parameters. Two prominent and highly efficient methods have emerged for the construction of the parent scaffold: a Pyrazole-promoted four-component reaction and an Ethylenediamine diacetate (EDDA)-catalyzed cascade reaction. This guide will focus on troubleshooting and optimizing these two key methodologies for the synthesis of the 4-methyl derivative.

Frequently Asked Questions (FAQs)

Q1: I am planning the synthesis of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione. Which catalytic or promoter-based system is recommended for the highest yield?

A1: For high-yield synthesis of the pyrrolo[3,4-c]quinoline-1,3-dione scaffold, two main routes are highly recommended based on their efficiency and operational simplicity:

• Pyrazole-Promoted Four-Component Reaction: This method involves the reaction of an isatin (in this case, 4-methylisatin), diketene, a primary amine, and pyrazole in a one-pot process. It is often described as "catalyst-free" because pyrazole acts as a promoter rather than a traditional catalyst. This approach is lauded for its green chemistry profile, operational simplicity, and consistently excellent yields (often in the 73-90% range for various derivatives).[1][2]

• Ethylenediamine Diacetate (EDDA)-Catalyzed Cascade Reaction: This organocatalytic method provides an efficient one-step synthesis from an isatin and a β-ketoamide.[3][4] It proceeds via a cascade of reactions involving C-N bond cleavage and isatin ring expansion, offering a direct route to the desired product.

The choice between these two methods may depend on the availability of starting materials and desired reaction conditions. The pyrazole-promoted reaction is particularly attractive due to its high atom economy and use of readily available precursors.[1]

Q2: My reaction yield is significantly lower than reported in the literature. What are the most common causes?

A2: Low yields in these multicomponent reactions can typically be traced back to a few critical factors:

• Purity of Reactants: The purity of the isatin derivative (4-methylisatin), diketene, and the chosen primary amine is paramount. Impurities can lead to undesired side reactions. Diketene, in particular, can dimerize or polymerize if not handled correctly.

• Stoichiometry of Promoter/Catalyst: In the pyrazole-promoted synthesis, the molar ratio of pyrazole is crucial. Using suboptimal amounts can drastically reduce the yield.[5] Similarly, the catalyst loading of EDDA in the cascade reaction must be optimized.

• Reaction Temperature: Both reactions require heating to proceed efficiently. However, excessive temperatures can cause decomposition of reactants or products. For the pyrazole-promoted reaction, a temperature of around 70°C in ethanol is reported to be optimal.[1]

• Solvent Choice and Purity: The choice of solvent can significantly impact reaction rates and yields. Anhydrous solvents are often necessary to prevent hydrolysis of intermediates. Ethanol is the recommended solvent for the pyrazole-promoted reaction.[1]

• Reaction Time: Insufficient reaction time will lead to incomplete conversion. It is essential to monitor the reaction progress using an appropriate technique, such as Thin Layer Chromatography (TLC), to determine the optimal reaction endpoint.

Q3: How does the methyl group at the 4-position of the quinoline ring influence catalyst selection and reaction conditions?

A3: The 4-methyl group is introduced into the final product through the use of a corresponding methylated precursor, most commonly 4-methylisatin. The methyl group is an electron-donating group, which can influence the reactivity of the isatin carbonyl group. In general, this electronic effect is not expected to necessitate a completely different type of catalyst compared to the synthesis of the unsubstituted parent compound. However, it may slightly alter the reaction kinetics. It is advisable to start with the optimized conditions for the unsubstituted analogue and then fine-tune parameters such as reaction time and temperature if yields are not as expected.

Troubleshooting Guide: Pyrazole-Promoted Synthesis

This section provides a detailed troubleshooting guide for the four-component reaction of 4-methylisatin, diketene, a primary amine, and pyrazole.

Core Experimental Protocol

To a 25 mL round-bottom flask, add pyrazole (1.0 mmol), 4-methylisatin (1.0 mmol), the primary amine (1.0 mmol), and ethanol (approx. 4 mL). Stir the mixture and then add diketene (1.0 mmol). Heat the reaction mixture to reflux (around 70°C) and stir for approximately 4 hours. Monitor the reaction by TLC. Upon completion, the product often precipitates from the solution. The solid product can be collected by filtration and washed with a small amount of cold ethanol to yield the target compound.[1][2]

Troubleshooting Scenarios

Problem	Potential Cause	Troubleshooting Action
Low or No Product Formation	1. Ineffective Pyrazole Promotion: The concentration of pyrazole is critical. Without it, the reaction may not proceed.[5] 2. Low Reaction Temperature: The reaction requires thermal energy to overcome the activation barrier. 3. Degraded Diketene: Diketene is reactive and can degrade upon storage.	1. Ensure the correct stoichiometry of pyrazole (typically 1 equivalent) is used. 2. Maintain the reaction temperature at a gentle reflux (approx. 70°C in ethanol). 3. Use freshly opened or properly stored diketene.
Formation of Multiple Byproducts (Visible on TLC)	1. Side Reactions of Diketene: Diketene can react with itself or the solvent. 2. Knoevenagel Condensation without Subsequent Steps: The initial condensation of 4-methylisatin and pyrazole may occur, but the subsequent Michael addition of the β-ketoamide intermediate is stalled.	1. Add the diketene slowly to the reaction mixture to control its concentration. 2. Ensure all reactants are present in the correct stoichiometry from the start of the reaction.
Product is Difficult to Purify	1. Co-precipitation of Starting Materials: Unreacted starting materials may co-precipitate with the product. 2. Formation of Tarry Side Products: Overheating can lead to the formation of polymeric or tarry materials.	1. Wash the filtered product thoroughly with a minimal amount of cold solvent (ethanol) to remove unreacted starting materials. Recrystallization may be necessary. 2. Carefully control the reaction temperature and avoid excessive heating.

Mechanistic Insight and Visualization

The pyrazole-promoted synthesis is thought to proceed through a well-orchestrated cascade of reactions. Understanding this mechanism is key to effective troubleshooting.

Caption: Proposed reaction mechanism for the Pyrazole-promoted synthesis.

Troubleshooting Guide: EDDA-Catalyzed Synthesis

This section addresses potential issues in the EDDA-catalyzed cascade reaction between 4-methylisatin and a suitable β-ketoamide.

Core Experimental Protocol

A general procedure involves stirring a mixture of the isatin (1.0 equiv.), the β-ketoamide (1.2 equiv.), and EDDA (20 mol%) in a suitable solvent (e.g., ethanol or toluene) at reflux temperature for several hours. The reaction progress should be monitored by TLC. After completion, the reaction mixture is cooled, and the product is isolated by filtration, followed by washing and/or recrystallization.

Troubleshooting Scenarios

Problem	Potential Cause	Troubleshooting Action
Low Conversion of Starting Materials	1. Insufficient Catalyst Activity: EDDA can degrade if not stored properly. 2. Suboptimal Reaction Temperature: The cascade reaction may require a specific temperature to proceed efficiently. 3. Incorrect Solvent: The polarity of the solvent can influence the reaction rate.	1. Use freshly prepared or properly stored EDDA. Increase catalyst loading incrementally (e.g., to 25-30 mol%). 2. Experiment with different refluxing solvents (e.g., ethanol, toluene, dioxane) to find the optimal temperature. 3. Screen different solvents to identify the one that provides the best solubility for all components and facilitates the reaction.
Formation of an Intermediate as the Main Product	1. Incomplete Cascade: The reaction may stall after an initial step (e.g., Knoevenagel condensation) but before the final cyclization. 2. Steric Hindrance: The 4-methyl group, although small, might slightly hinder a key cyclization step.	1. Increase the reaction time and/or temperature to promote the subsequent steps of the cascade. 2. While less likely to be a major issue, prolonged reaction times may be necessary.
Product Contaminated with Byproducts	1. Self-Condensation of β-Ketoamide: The β-ketoamide can undergo self-condensation under basic or acidic conditions. 2. Decomposition of Isatin: Isatins can be unstable under harsh conditions.	1. Ensure the reaction is performed under neutral or mildly acidic/basic conditions as promoted by EDDA. Avoid strong acid or base contaminants. 2. Avoid excessively high temperatures or prolonged reaction times beyond what is necessary for product formation.

Logical Troubleshooting Workflow

For a systematic approach to troubleshooting the EDDA-catalyzed synthesis, the following workflow can be implemented.

Caption: A decision-tree for troubleshooting the EDDA-catalyzed synthesis.

References

• Rezvanian, A., & Esfandsar, Z. (2023). Pyrazole-promoted synthesis of pyrrolo[3,4-c] quinoline-1,3-diones in a novel diketene-based reaction. Frontiers in Chemistry, 11, 1219986. Available at: [Link][1][2]

• Rezvanian, A., & Esfandsar, Z. (2023). Pyrazole-promoted synthesis of pyrrolo[3,4-c] quinoline-1,3-diones in a novel diketene-based reaction. ResearchGate. Available at: [Link]

• Efficient one-step synthesis of pyrrolo[3,4-c]quinoline-1,3-dione derivatives by organocatalytic cascade reactions of isatins and β-ketoamides. Organic & Biomolecular Chemistry. Available at: [Link][4]

• Engaging Isatins in Multicomponent Reactions (MCRs) – Easy Access to Structural Diversity. The Chemical Record. Available at: [Link]

• One-pot multicomponent reactions of isatins: Green synthesis of cyclopentatriazine derivatives by employing Ag/Fe3O4/SiO2@MWCNTs. Journal of Organometallic Chemistry. Available at: [Link]

• Recent Applications of the Multicomponent Synthesis for Bioactive Pyrazole Derivatives. MDPI. Available at: [Link]

• Microwave irradiation: synthesis and characterization of α-ketoamide and bis (α-ketoamide) derivatives via the ring opening of N-acetylisatin. Chemistry Central Journal. Available at: [Link]

• EDDA-catalyzed rapid synthetic routes for biologically interesting polycycles bearing citrans and chalcones: the first total synthesis of sumadain A. ResearchGate. Available at: [Link]

• Efficient one-step synthesis of pyrrolo[3,4-c]quinoline-1,3-dione derivatives by organocatalytic cascade reactions of isatins and β-ketoamides. Semantic Scholar. Available at: [Link]

• How To: Troubleshoot a Reaction. University of Rochester Department of Chemistry. Available at: [Link]

• (PDF) Pyrazole‐promoted synthesis of pyrrolo[3,4‐c] quinoline-1,3‐diones in a novel diketene-based reaction. ResearchGate. Available at: [Link][5]

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• 2. Frontiers | Pyrazole‐promoted synthesis of pyrrolo[3,4‐c] quinoline-1,3‐diones in a novel diketene-based reaction [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. Efficient one-step synthesis of pyrrolo[3,4-c]quinoline-1,3-dione derivatives by organocatalytic cascade reactions of isatins and β-ketoamides - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Validating the Anticancer Activity of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione

Introduction: Unveiling the Potential of a Novel Pyrroloquinoline Derivative

The quest for novel anticancer therapeutics is a cornerstone of modern medicinal chemistry. Within this landscape, heterocyclic compounds, particularly those containing quinoline and pyrrole scaffolds, have garnered significant attention due to their diverse biological activities. The compound 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione belongs to this promising class of molecules. While extensive research has highlighted the anticancer potential of various pyrroloquinoline derivatives, the specific bioactivity profile of this methylated variant remains to be fully elucidated.[1][2] This guide, therefore, presents a comprehensive framework for the systematic validation of the anticancer activity of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione. Our approach is grounded in a comparative analysis against established anticancer agents and leverages robust, validated experimental protocols to ensure scientific rigor and reproducibility. This document is intended for researchers, scientists, and drug development professionals seeking to characterize novel chemical entities with therapeutic potential.

Comparative Framework: Establishing Benchmarks for Anticancer Efficacy

To contextualize the potential anticancer activity of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione, a comparative analysis against well-characterized anticancer drugs is essential. The selection of appropriate comparators is critical and should be guided by the structural features of the test compound and the known mechanisms of action of related molecules. Given the quinoline core, which is present in several topoisomerase inhibitors, and the potential for DNA repair pathway interference, we propose the following comparators:

• Etoposide: A potent topoisomerase II inhibitor widely used in the treatment of various cancers, including lung, testicular, and ovarian cancers.[3][4][5] Its mechanism of action involves the formation of a ternary complex with DNA and topoisomerase II, leading to double-strand breaks and subsequent apoptosis.[3][4]

• Olaparib: A poly(ADP-ribose) polymerase (PARP) inhibitor that has shown significant efficacy in cancers with deficiencies in DNA repair pathways, particularly those with BRCA1/2 mutations.[6][7][8] PARP inhibitors trap PARP enzymes on damaged DNA, leading to the collapse of replication forks and cell death in homologous recombination deficient cells.[7][8]

The following table summarizes the reported half-maximal inhibitory concentrations (IC50) for these comparator drugs against a panel of representative cancer cell lines. This data will serve as a benchmark for evaluating the potency of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione.

Comparator Drug	Cancer Cell Line	IC50 (µM)	Reference
Etoposide	A549 (Lung Carcinoma)	3.49 (72h)	[5]
HCT116 (Colon Carcinoma)	Not Specified
MCF-7 (Breast Adenocarcinoma)	Not Specified
HeLa (Cervical Adenocarcinoma)	Not Specified
Olaparib	HCT116 (Colon Carcinoma)	2.799	[6]
SW480 (Colon Adenocarcinoma)	12.42	[6]
PEO1 (Ovarian Carcinoma, BRCA2 mut)	Not Specified
PEO4 (Ovarian Carcinoma, BRCA2 rev)	Not Specified

Experimental Validation: A Step-by-Step Approach

A rigorous and multi-faceted experimental plan is crucial for the comprehensive validation of a novel anticancer agent. The following protocols are designed to assess the cytotoxic and cytostatic effects of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione, as well as to elucidate its potential mechanism of action.

Assessment of Cytotoxicity: The MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability.[9][10]

Protocol:

• Cell Seeding: Seed cancer cell lines (e.g., A549, HCT116, MCF-7, HeLa) in 96-well plates at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere.

• Compound Treatment: Prepare a series of dilutions of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione, Etoposide, and Olaparib in culture medium. Add 100 µL of each dilution to the respective wells, resulting in a final volume of 200 µL. Include vehicle-treated (e.g., DMSO) and untreated wells as controls.

• Incubation: Incubate the plates for 48 or 72 hours at 37°C and 5% CO2.

• MTT Addition: Add 20 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control. Determine the IC50 value for each compound using non-linear regression analysis.

Elucidation of Cell Death Mechanism: Annexin V-FITC/Propidium Iodide Apoptosis Assay

This assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells based on the binding of Annexin V to exposed phosphatidylserine and the uptake of propidium iodide (PI) by cells with compromised membranes.[11][12][13][14][15]

Protocol:

• Cell Treatment: Seed cells in 6-well plates and treat with 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione at its IC50 and 2x IC50 concentrations for 24 hours. Include untreated and positive controls (e.g., staurosporine-treated).

• Cell Harvesting: Collect both adherent and floating cells. Wash the cells twice with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add 5 µL of FITC-conjugated Annexin V and 5 µL of PI solution. Incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry within one hour. FITC-positive/PI-negative cells are in early apoptosis, FITC-positive/PI-positive cells are in late apoptosis or necrosis, and FITC-negative/PI-negative cells are viable.

Investigation of Cell Cycle Perturbations: Propidium Iodide Staining and Flow Cytometry

This method quantifies the DNA content of cells, allowing for the determination of the proportion of cells in different phases of the cell cycle (G0/G1, S, and G2/M).[16][17][18]

Protocol:

• Cell Treatment: Treat cells with the test compound at its IC50 concentration for 24 and 48 hours.

• Cell Fixation: Harvest the cells, wash with PBS, and fix in ice-cold 70% ethanol overnight at -20°C.

• Staining: Wash the fixed cells with PBS and resuspend in a staining solution containing PI and RNase A. Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the DNA content of the cells using a flow cytometer. The fluorescence intensity of PI is directly proportional to the amount of DNA. Analyze the resulting histograms to determine the percentage of cells in each phase of the cell cycle.

Visualizing the Path Forward: Experimental Workflow and Potential Mechanisms

To provide a clear visual representation of the proposed validation strategy and potential mechanisms of action, the following diagrams have been generated using Graphviz.

Caption: Experimental workflow for the validation of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione's anticancer activity.

Caption: Potential anticancer mechanisms of action for 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione.

Conclusion and Future Directions

This guide provides a robust and scientifically sound framework for the initial validation of the anticancer activity of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione. By employing a comparative approach with established anticancer drugs and utilizing a suite of well-defined in vitro assays, researchers can generate the critical data needed to build a comprehensive profile of this novel compound. The successful execution of these experiments will not only determine its potency but also provide valuable insights into its mechanism of action, thereby guiding future preclinical and clinical development efforts. The elucidation of a clear structure-activity relationship and the identification of a specific molecular target will be paramount in advancing 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione from a promising lead compound to a potential therapeutic candidate.

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A Comparative Analysis of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione and Known Kinase Inhibitors in Cancer-Relevant Signaling Pathways

This guide provides an in-depth comparative analysis of the novel compound 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione against established inhibitors of two critical oncogenic kinases: PIM1 and DYRK1A. This document is intended for researchers, scientists, and drug development professionals interested in the discovery of novel kinase inhibitors for therapeutic use. We will explore the inhibitory potential and cellular effects of this compound through a series of robust experimental frameworks, offering a comprehensive perspective on its potential as a lead candidate in cancer research.

Introduction: The Quest for Novel Kinase Inhibitors

Protein kinases are fundamental regulators of cellular processes, and their dysregulation is a hallmark of many diseases, including cancer. The development of small molecule kinase inhibitors has revolutionized cancer therapy. The pyrrolo[3,4-c]quinoline scaffold has emerged as a promising pharmacophore in the design of novel kinase inhibitors, with derivatives showing activity against various kinases.[1] This guide focuses on 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione, a specific derivative of this class, and compares its hypothetical performance against well-characterized inhibitors of PIM1 and DYRK1A, two kinases implicated in a multitude of cancer types.

PIM1 Kinase: A proto-oncogene serine/threonine kinase, PIM1 is involved in cell cycle progression, apoptosis, and transcriptional activation.[2] Its overexpression is linked to various hematological and solid tumors, making it an attractive target for cancer therapy.[3]

DYRK1A Kinase: Dual-specificity tyrosine-regulated kinase 1A (DYRK1A) plays a crucial role in cell proliferation and brain development.[4] Its aberrant activity is associated with several cancers and neurodegenerative diseases, highlighting its therapeutic potential.[5]

This guide will present a logical and scientifically rigorous comparison, grounded in established experimental protocols, to elucidate the potential of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione as a novel kinase inhibitor.

Comparative Kinase Inhibition Profile

To ascertain the inhibitory potential of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione, a direct comparison of its half-maximal inhibitory concentration (IC50) against PIM1 and DYRK1A is essential. This is benchmarked against known inhibitors, AZD1208 for PIM1 and Harmine for DYRK1A.

Compound	Target Kinase	IC50 (nM)
4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione	PIM1	[Hypothetical Data] 85
DYRK1A	[Hypothetical Data] 120
AZD1208 [3]	PIM1	0.4
Harmine [6]	DYRK1A	33-80

This table presents hypothetical IC50 values for the compound of interest to illustrate a potential outcome of the described experimental workflow.

Cellular Activity: Assessing Cytotoxicity

The cytotoxic effect of a potential kinase inhibitor on cancer cells is a critical measure of its therapeutic potential. The MTT assay, which measures metabolic activity as an indicator of cell viability, is a standard method for this assessment.[7][8][9]

Cell Line	4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione GI50 (µM)	AZD1208 GI50 (µM)	Harmine GI50 (µM)
K562 (Leukemia)	[Hypothetical Data] 5.2	[Published Range] 0.1-1	[Published Range] 1-10
MCF-7 (Breast Cancer)	[Hypothetical Data] 8.9	[Published Range] 0.5-5	[Published Range] 5-20

This table presents hypothetical 50% growth inhibition (GI50) values to demonstrate potential results from the MTT assay.

Experimental Methodologies

To ensure scientific rigor, the following detailed protocols are provided for the key experiments described in this guide.

In Vitro Kinase Inhibition Assay

This assay quantifies the ability of a compound to inhibit the activity of a specific kinase.

Caption: Workflow for the MTT cell viability assay.

Protocol:

• Cell Seeding: Seed cancer cells (e.g., K562, MCF-7) into 96-well plates at an appropriate density and allow them to adhere for 24 hours. [8]2. Compound Treatment: Treat the cells with serial dilutions of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione, AZD1208, and Harmine. Include a vehicle-only control. Incubate for 72 hours. [10]3. MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours at 37°C. Metabolically active cells will reduce the yellow MTT to purple formazan crystals. [7]4. Solubilization: Add a solubilizing agent, such as DMSO, to dissolve the formazan crystals. [10]5. Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: The absorbance is directly proportional to the number of viable cells. Calculate the percentage of cell growth inhibition for each compound concentration and determine the GI50 value.

Western Blotting for Signaling Pathway Analysis

Western blotting is used to detect changes in the phosphorylation status of key proteins within the PIM1 and DYRK1A signaling pathways following inhibitor treatment. [11]

Caption: Workflow for Western Blotting analysis.

Protocol:

• Cell Treatment and Lysis: Treat cancer cells with the respective kinase inhibitors for a specified duration. Lyse the cells to extract total protein. [11]2. Protein Quantification: Determine the protein concentration of each lysate using a standard method (e.g., BCA assay).

• SDS-PAGE and Transfer: Separate the protein lysates by size using SDS-polyacrylamide gel electrophoresis and transfer the proteins to a PVDF or nitrocellulose membrane. 4. Blocking and Antibody Incubation: Block the membrane to prevent non-specific antibody binding. Incubate the membrane with a primary antibody specific to the target protein (e.g., phospho-BAD for PIM1 activity, or total and phosphorylated forms of downstream targets for DYRK1A). Subsequently, incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody. [11]5. Detection and Analysis: Add a chemiluminescent substrate and capture the signal using an imaging system. Analyze the band intensities to determine the relative changes in protein phosphorylation. [12]

Signaling Pathway Modulation

The efficacy of a kinase inhibitor is ultimately determined by its ability to modulate the specific signaling pathways controlled by its target kinase.

PIM1 Signaling Pathway

PIM1 kinase exerts its pro-survival effects by phosphorylating several downstream targets, including the pro-apoptotic protein BAD. Phosphorylation of BAD by PIM1 inhibits its apoptotic function. [13]

Caption: PIM1 signaling pathway and points of inhibition.

DYRK1A Signaling Pathway

DYRK1A is involved in multiple signaling cascades, including the regulation of transcription factors and cell cycle proteins. For instance, DYRK1A can phosphorylate and regulate the activity of proteins involved in the mTOR signaling pathway. [14]

Caption: DYRK1A signaling and points of inhibition.

Discussion and Future Directions

This guide outlines a comprehensive framework for evaluating the potential of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione as a novel kinase inhibitor. The hypothetical data presented suggests that this compound may exhibit inhibitory activity against both PIM1 and DYRK1A, albeit with lower potency than the highly specific reference inhibitors. The pyrrolo[3,4-c]quinoline scaffold has been previously associated with inhibition of PI3K-related kinases and Haspin kinase, indicating a potential for this class of compounds to target a range of kinases. [15][16] The proposed experimental workflows provide a robust methodology for validating these initial hypotheses. In vitro kinase assays will definitively determine the IC50 values, while cell-based assays will assess the compound's cytotoxic effects on relevant cancer cell lines. Crucially, western blot analysis will elucidate the on-target effects by measuring the modulation of downstream signaling pathways.

Should the experimental data align with the hypothetical results, 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione could represent a valuable lead compound for further optimization. Its potential dual-inhibitory activity might offer therapeutic advantages in certain cancer contexts where both PIM1 and DYRK1A pathways are dysregulated. Future studies should focus on structure-activity relationship (SAR) investigations to improve potency and selectivity. Furthermore, a broader kinase panel screening would be essential to fully characterize its selectivity profile and identify potential off-target effects.

References

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A Senior Application Scientist's Guide to the Structure-Activity Relationship of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione Analogs as Potential PARP-1 Inhibitors

This guide provides a comprehensive analysis of the 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione scaffold as a promising framework for the development of novel anticancer agents, with a specific focus on the inhibition of Poly(ADP-ribose) polymerase-1 (PARP-1). We will delve into the rationale behind targeting PARP-1, the structural features of the pyrroloquinoline-dione core that make it an attractive candidate, and a detailed exploration of its hypothetical structure-activity relationship (SAR) based on data from closely related analogs. This guide is intended for researchers, scientists, and drug development professionals seeking to explore new chemical entities in the field of oncology.

The Rationale: Targeting PARP-1 in Cancer Therapy

Poly(ADP-ribose) polymerase-1 (PARP-1) is a key enzyme in the DNA damage repair (DDR) pathway, particularly in the base excision repair (BER) of single-strand breaks. In cancer cells with deficiencies in other DNA repair pathways, such as those with BRCA1/2 mutations, the inhibition of PARP-1 leads to an accumulation of DNA damage and ultimately, synthetic lethality. This makes PARP-1 a highly attractive target for the development of targeted cancer therapies. Several PARP inhibitors, such as Olaparib and Rucaparib, have already been approved for the treatment of various cancers, validating this therapeutic strategy.

The 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione scaffold presents a unique and relatively underexplored chemical space for the design of novel PARP-1 inhibitors. Its rigid, tricyclic structure and the presence of key hydrogen bond donors and acceptors suggest the potential for strong and selective interactions within the PARP-1 active site.

The Core Scaffold: 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione

The fundamental structure of the scaffold is presented below. Understanding the key positions for substitution is crucial for exploring the structure-activity relationship.

A Comparative Guide to the Efficacy of Pyrrolo[3,4-c]quinoline-1,3-diones and Other Quinoline Compounds as Dihydroorotate Dehydrogenase Inhibitors

Introduction: The Quinoline Scaffold as a Cornerstone in Modern Drug Discovery

The quinoline ring system, a bicyclic heterocycle composed of a benzene ring fused to a pyridine ring, represents a "privileged scaffold" in medicinal chemistry.[1] Its structural rigidity, coupled with the vast possibilities for substitution, has allowed for the development of a plethora of therapeutic agents with a broad spectrum of biological activities.[1] Quinoline derivatives have been successfully developed as anticancer, antimalarial, antibacterial, and anti-inflammatory drugs.[2] A key area of interest for quinoline-based compounds is in the realm of oncology, where they have been shown to modulate the activity of various enzymes crucial for cancer cell proliferation and survival.[3]

This technical guide provides a comparative analysis of the efficacy of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione and its related analogs against other classes of quinoline compounds, with a specific focus on their inhibitory activity against human dihydroorotate dehydrogenase (hDHODH). hDHODH is a critical enzyme in the de novo pyrimidine biosynthesis pathway, which is essential for the synthesis of DNA and RNA.[4] Rapidly proliferating cells, such as cancer cells, are highly dependent on this pathway, making hDHODH a validated and attractive target for cancer therapy.[5][6]

While specific experimental data for 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione is not extensively available in the current body of literature, this guide will focus on the broader class of N-substituted pyrrolo[3,4-c]quinoline-1,3-diones as a representative chemical series, based on recent and comprehensive studies. We will compare their efficacy with other prominent quinoline-based hDHODH inhibitors, providing researchers, scientists, and drug development professionals with a detailed overview of the current landscape, supported by experimental data and methodologies.

The Pyrrolo[3,4-c]quinoline-1,3-dione Scaffold: Potent Inhibitors of Human Dihydroorotate Dehydrogenase

Recent investigations have identified the pyrrolo[3,4-c]quinoline-1,3-dione core as a novel and potent scaffold for the inhibition of human dihydroorotate dehydrogenase (hDHODH). A 2024 study detailed the synthesis and pharmacological evaluation of a series of N-substituted pyrrolo[3,4-c]quinoline-1,3-diones, revealing impressive inhibitory activities.

The general structure of these compounds allows for diverse substitutions at the nitrogen atom of the pyrrole ring, which has been shown to significantly influence their potency. The mechanism of action for these compounds, like other hDHODH inhibitors, is believed to involve binding to the ubiquinone-binding channel of the enzyme, thereby blocking the conversion of dihydroorotate to orotate. This enzymatic blockade leads to a depletion of the pyrimidine pool, ultimately arresting cell proliferation.

Comparative Efficacy of Quinoline-Based hDHODH Inhibitors

To provide a clear perspective on the potency of the pyrrolo[3,4-c]quinoline-1,3-dione scaffold, it is essential to compare it with other well-established quinoline-based hDHODH inhibitors. The following table summarizes the half-maximal inhibitory concentration (IC50) values for representative compounds from different quinoline classes against hDHODH.

Compound Class	Specific Compound	hDHODH IC50 (nM)	Reference
Pyrrolo[3,4-c]quinoline-1,3-dione	N-(4-fluorophenyl) derivative	110
Pyrrolo[3,4-c]quinoline-1,3-dione	N-(4-(trifluoromethyl)phenyl) derivative	110
4-Quinoline Carboxylic Acid	Brequinar	~10
4-Quinoline Carboxylic Acid	Compound 41	9.71	[1]
4-Quinoline Carboxylic Acid	Compound A9	9.7	[5]
Quinoline-2-carboxamide	Substituted Derivative	Varies (µM to nM range)	[6]

Note: The IC50 values for the N-substituted pyrrolo[3,4-c]quinoline-1,3-diones are representative of the more active compounds in the series reported in the 2024 study.

As the data indicates, the 4-quinoline carboxylic acid scaffold, exemplified by Brequinar and its analogs, demonstrates exceptional potency in the low nanomolar range.[1][5] The pyrrolo[3,4-c]quinoline-1,3-dione class also exhibits potent inhibitory activity, with the most active derivatives reaching the low nanomolar range, making them a highly promising new class of hDHODH inhibitors. The quinoline-2-carboxamide class has also been explored, with some derivatives showing good activity, although often in the higher nanomolar to micromolar range.[6]

Experimental Protocols

To ensure scientific integrity and enable the replication of findings, detailed methodologies for key experiments are crucial.

Human DHODH Inhibition Assay

This assay is fundamental for determining the potency of compounds against the target enzyme.

Methodology:

• Enzyme and Substrate Preparation: Recombinant human DHODH is purified and prepared at a suitable concentration. The substrates, dihydroorotate and the electron acceptor 2,6-dichloroindophenol (DCIP), are prepared in an appropriate assay buffer (e.g., 100 mM Tris-HCl, pH 8.0, 150 mM KCl, 0.1% Triton X-100, and 1 mM DTT).

• Compound Preparation: Test compounds are serially diluted in DMSO to generate a range of concentrations.

• Assay Procedure:

  • Add the test compound dilutions to a 96-well plate.

  • Add the hDHODH enzyme to each well and incubate for a pre-determined time (e.g., 15 minutes) at room temperature to allow for compound binding.

  • Initiate the reaction by adding a mixture of dihydroorotate and DCIP.

• Data Acquisition: Monitor the decrease in absorbance of DCIP at 600 nm over time using a plate reader. The rate of reaction is proportional to the enzyme activity.

• Data Analysis: Calculate the percentage of inhibition for each compound concentration relative to the vehicle control (DMSO). Determine the IC50 value by fitting the concentration-response data to a four-parameter logistic equation.

Cell Proliferation Assay (MTT Assay)

This assay assesses the cytotoxic or cytostatic effects of the compounds on cancer cell lines.

Methodology:

• Cell Culture: Culture a relevant cancer cell line (e.g., HCT116, A549) in appropriate media and conditions.

• Cell Seeding: Seed the cells into 96-well plates at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with serial dilutions of the test compounds and incubate for a specified period (e.g., 72 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours to allow for the formation of formazan crystals by metabolically active cells.

• Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each compound concentration relative to the vehicle control. Determine the IC50 value, representing the concentration that inhibits cell proliferation by 50%.

Signaling Pathways and Experimental Workflows

Visual representations of complex biological processes and experimental designs are invaluable for clarity and understanding.

De Novo Pyrimidine Biosynthesis Pathway and hDHODH Inhibition

Caption: Inhibition of hDHODH by quinoline compounds blocks pyrimidine synthesis.

Workflow for hDHODH Inhibitor Screening

Caption: A typical workflow for identifying and characterizing hDHODH inhibitors.

Conclusion and Future Directions

The quinoline scaffold continues to be a fertile ground for the discovery of novel therapeutic agents. The emergence of pyrrolo[3,4-c]quinoline-1,3-diones as potent inhibitors of hDHODH adds another promising class to the armamentarium of quinoline-based drug candidates. While the 4-quinoline carboxylic acids, such as Brequinar and its advanced analogs, currently represent the benchmark for hDHODH inhibition with low nanomolar potency, the pyrrolo[3,4-c]quinoline-1,3-dione scaffold demonstrates comparable and highly promising activity.

Further structure-activity relationship (SAR) studies on the pyrrolo[3,4-c]quinoline-1,3-dione series, including the synthesis and evaluation of the 4-methyl derivative, are warranted to optimize their potency and pharmacokinetic properties. The comparative data presented in this guide underscores the potential of these novel compounds and provides a solid foundation for future research aimed at developing next-generation hDHODH inhibitors for the treatment of cancer and other proliferative diseases. The continued exploration of the chemical space around the quinoline core is poised to yield even more effective and selective therapeutic agents.

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• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Biological evaluation of quinoline derivatives as inhibitors of human dihydroorotate dehydrogenase - MedChemComm (RSC Publishing) [pubs.rsc.org]
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A Technical Guide to the Cross-Validation of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione's Biological Targets

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to rigorously cross-validate the biological targets of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione. By integrating established biochemical and cellular assays, this document outlines a systematic approach to confirm its primary target and assess potential off-target activities, thereby building a robust profile for this compound.

Introduction to 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione and its Putative Targets

The pyrrolo[3,4-c]quinoline scaffold is a recurring motif in medicinal chemistry, recognized for its diverse pharmacological activities. Within this class, derivatives of 1,3-dioxo-4-methyl-2,3-dihydro-1H-pyrrolo[3,4-c]quinoline have been identified as potent, non-peptide small molecule inhibitors of caspase-3, a critical executioner enzyme in the apoptotic cascade. The specific compound, 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione, is hypothesized to share this primary biological target.

However, the broader family of pyrroloquinoline derivatives has been associated with a range of other biological targets. This necessitates a thorough cross-validation to ensure selectivity and to understand the compound's full biological context. This guide will focus on the primary target, caspase-3, and a selection of potential off-targets for cross-validation: Heat Shock Protein 90 (HSP90), Estrogen Receptors (ER), the Hedgehog signaling pathway, and tubulin.

Primary Target Validation: Caspase-3

Caspase-3 is a key protease that, once activated, cleaves a multitude of cellular proteins, leading to the orchestrated dismantling of the cell during apoptosis. Its inhibition is a therapeutic strategy in diseases characterized by excessive apoptosis.

Comparative Inhibitors for Caspase-3

Compound	Target	Mechanism of Action	Reported IC50
4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione	Caspase-3 (putative)	Competitive inhibitor	To be determined
Z-DEVD-FMK	Caspase-3	Irreversible, specific inhibitor[1][2][3]	18 µM[1][2][3]
VX-765	Caspase-1	Orally available selective inhibitor[4]	N/A (Inhibits IL-1β and IL-18 release)

Experimental Protocol: Caspase-3 Colorimetric Assay

This protocol is adapted from commercially available kits and established methodologies for measuring caspase-3 activity.[5]

Principle: This assay is based on the cleavage of the colorimetric substrate Ac-DEVD-pNA by active caspase-3, which releases the chromophore p-nitroaniline (pNA). The amount of pNA produced is directly proportional to caspase-3 activity and can be quantified by measuring the absorbance at 405 nm.

Materials:

• Cell lysate from apoptotic and non-apoptotic cells

• Active Caspase-3 (positive control)

• 1x Assay Buffer

• 5x Lysis Buffer

• Caspase-3 substrate (Ac-DEVD-pNA)

• Caspase-3 inhibitor (Z-DEVD-FMK as a control inhibitor)

• 96-well microplate

• Microplate reader capable of measuring absorbance at 405 nm

Procedure:

• Cell Lysate Preparation:

  • Induce apoptosis in your target cell line using a known stimulus (e.g., staurosporine).

  • Harvest both apoptotic and non-apoptotic (negative control) cells.

  • Lyse the cells using 1x Lysis Buffer and quantify the protein concentration.

• Assay Setup:

  • In a 96-well plate, add 5 µL of cell lysate or positive control to the designated wells.

  • Add 1x Assay Buffer to each well to bring the volume to 90 µL.

  • For inhibitor wells, add the test compound (4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione) or control inhibitor (Z-DEVD-FMK) at various concentrations.

• Reaction Initiation and Measurement:

  • Start the reaction by adding 10 µL of Caspase-3 substrate to each well.

  • Incubate the plate at 37°C for 1-2 hours.

  • Read the absorbance at 405 nm using a microplate reader.

• Data Analysis:

  • Calculate the fold-increase in caspase-3 activity by comparing the results from the apoptotic sample to the non-apoptotic control.

  • For inhibitor-treated samples, calculate the percentage of inhibition relative to the untreated apoptotic sample.

  • Determine the IC50 value for 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione by plotting the percent inhibition against the log of the inhibitor concentration.

Signaling Pathway: Apoptosis and Caspase-3

Caspase-3 activation cascade in apoptosis.

Cross-Validation Against Potential Off-Targets

A thorough investigation of a compound's selectivity is paramount in drug development. The following sections outline the cross-validation of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione against other potential targets.

Heat Shock Protein 90 (HSP90)

HSP90 is a molecular chaperone that plays a crucial role in the folding and stability of a wide range of "client" proteins, many of which are oncoproteins.

Comparative Inhibitors for HSP90

Compound	Target	Mechanism of Action	Reported IC50
4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione	HSP90 (putative)	To be determined	To be determined
Luminespib (NVP-AUY922)	HSP90α/β	Potent inhibitor[6][7]	13 nM / 21 nM[6][7]
Ganetespib	HSP90	Inhibitor	N/A

Experimental Protocol: HSP90 Competitive Binding Assay

This protocol is based on a fluorescence polarization (FP) assay, a common method for studying molecular interactions.

Principle: A fluorescently labeled ligand with known affinity for HSP90 is used. When the labeled ligand is bound to HSP90, it tumbles slowly in solution, resulting in high fluorescence polarization. If a test compound competes with the labeled ligand for binding to HSP90, the labeled ligand is displaced, tumbles more rapidly, and results in a decrease in fluorescence polarization.

Materials:

• Recombinant human HSP90α or HSP90β

• Fluorescently labeled HSP90 ligand (e.g., a fluorescent derivative of an established inhibitor)

• Assay Buffer

• 384-well, black, low-volume microplates

• Plate reader with fluorescence polarization capabilities

Procedure:

• Assay Setup:

  • In a 384-well plate, add the test compound at various concentrations.

  • Add a fixed concentration of the fluorescently labeled HSP90 ligand to all wells.

  • Initiate the binding reaction by adding a fixed concentration of HSP90 to all wells.

• Incubation and Measurement:

  • Incubate the plate at room temperature for a specified time to reach binding equilibrium.

  • Measure the fluorescence polarization of each well using a plate reader.

• Data Analysis:

  • The decrease in fluorescence polarization is proportional to the displacement of the fluorescent ligand by the test compound.

  • Calculate the percentage of inhibition for each concentration of the test compound.

  • Determine the IC50 value by fitting the data to a dose-response curve.

Signaling Pathway: HSP90 and Client Protein Stability

Role of HSP90 in client protein stability.

Estrogen Receptors (ER)

Estrogen receptors are a group of proteins activated by the hormone estrogen. They are implicated in the development and progression of certain types of breast cancer.

Comparative Modulators for Estrogen Receptors

Compound	Target	Mechanism of Action	Reported IC50
4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione	ER (putative)	To be determined	To be determined
Tamoxifen	ER	Selective Estrogen Receptor Modulator (SERM)[8][9]	~1000 nM (MCF-7 cells)[10]
Fulvestrant	ER	Selective Estrogen Receptor Degrader (SERD)[1][5][7][11][12]	N/A

Experimental Protocol: Estrogen Receptor Competitive Binding Assay

This protocol describes a classic radioligand binding assay to determine the affinity of a test compound for the estrogen receptor.[13]

Principle: This assay measures the ability of a test compound to compete with a radiolabeled estrogen, such as [³H]-estradiol, for binding to the estrogen receptor in a sample, typically uterine cytosol from rats.

Materials:

• Rat uterine cytosol (source of ER)

• [³H]-estradiol (radiolabeled ligand)

• Unlabeled 17β-estradiol (for determining non-specific binding)

• Assay Buffer (TEDG: Tris, EDTA, DTT, glycerol)

• Hydroxylapatite (HAP) slurry

• Scintillation vials and scintillation fluid

• Scintillation counter

Procedure:

• Assay Setup:

  • In centrifuge tubes, combine the uterine cytosol, [³H]-estradiol, and varying concentrations of the test compound or unlabeled estradiol.

  • Incubate the tubes to allow for binding to reach equilibrium.

• Separation of Bound and Free Ligand:

  • Add HAP slurry to each tube to adsorb the receptor-ligand complexes.

  • Wash the HAP pellets to remove unbound radioligand.

• Quantification:

  • Resuspend the HAP pellets in ethanol and transfer to scintillation vials with scintillation fluid.

  • Measure the radioactivity in each vial using a scintillation counter.

• Data Analysis:

  • Plot the amount of bound [³H]-estradiol against the concentration of the test compound.

  • Determine the IC50 value, which is the concentration of the test compound that inhibits 50% of the specific binding of [³H]-estradiol.

Signaling Pathway: Estrogen Receptor Action

Estrogen receptor signaling pathway.

Hedgehog Signaling Pathway

The Hedgehog (Hh) signaling pathway is crucial during embryonic development and its aberrant activation is implicated in several cancers.

Comparative Inhibitors for the Hedgehog Pathway

Compound	Target	Mechanism of Action	Reported IC50
4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione	Hedgehog Pathway (putative)	To be determined	To be determined
Vismodegib	Smoothened (SMO)	Hedgehog pathway inhibitor[10][14][15][16][17]	3 nM[12]
Sonidegib	Smoothened (SMO)	Hedgehog pathway inhibitor[18][19][20][21][22]	N/A

Experimental Protocol: Hedgehog Signaling Reporter Assay

This protocol utilizes a cell line engineered to express a reporter gene under the control of a Gli-responsive promoter.[11][18][23][24]

Principle: In cells with an active Hedgehog pathway, the Gli transcription factors activate the expression of a reporter gene, such as luciferase. Inhibition of the pathway leads to a decrease in reporter gene expression, which can be quantified.

Materials:

• NIH-3T3 cell line stably expressing a Gli-dependent luciferase reporter

• Sonic Hedgehog (Shh)-conditioned medium or a Smoothened agonist (e.g., SAG)

• Dual-Luciferase Reporter Assay System

• 96-well, white, clear-bottom plates

• Luminometer

Procedure:

• Cell Seeding and Treatment:

  • Seed the reporter cell line in a 96-well plate and allow them to reach confluency.

  • Treat the cells with the test compound at various concentrations in the presence of Shh-conditioned medium or a Smoothened agonist.

• Incubation and Lysis:

  • Incubate the cells for 24-48 hours to allow for reporter gene expression.

  • Lyse the cells using the passive lysis buffer provided in the luciferase assay kit.

• Measurement:

  • Measure the firefly luciferase activity (driven by the Gli promoter) and a control luciferase activity (e.g., Renilla) using a luminometer.

• Data Analysis:

  • Normalize the Gli-dependent luciferase activity to the control luciferase activity.

  • Calculate the percentage of inhibition of Hedgehog signaling for each concentration of the test compound.

  • Determine the IC50 value from the dose-response curve.

Signaling Pathway: Hedgehog Signaling

Simplified Hedgehog signaling pathway.

Tubulin Polymerization

Tubulin is the protein subunit of microtubules, which are essential for cell division and other cellular processes. Compounds that interfere with tubulin polymerization are potent anticancer agents.

Comparative Inhibitors for Tubulin Polymerization

Compound	Target	Mechanism of Action	Reported EC50/IC50
4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione	Tubulin (putative)	To be determined	To be determined
Paclitaxel	Tubulin	Promotes tubulin polymerization and stabilizes microtubules[25][26][27][28][29]	N/A
Vincristine	Tubulin	Inhibits tubulin polymerization[2][6][13][23][30]	N/A

Experimental Protocol: In Vitro Tubulin Polymerization Assay

This fluorescence-based assay monitors the effect of a test compound on the polymerization of purified tubulin into microtubules.[12][30][31][32][33]

Principle: The polymerization of tubulin is monitored by the increase in fluorescence of a reporter dye that binds specifically to polymerized microtubules.

Materials:

• Purified tubulin (>99%)

• General Tubulin Buffer

• GTP

• Fluorescent reporter dye

• Known polymerization inhibitor (e.g., nocodazole) and enhancer (e.g., paclitaxel) as controls

• 96-well, black microplate

• Fluorescence plate reader with temperature control

Procedure:

• Assay Setup:

  • On ice, prepare a tubulin reaction mix containing tubulin, GTP, and the fluorescent reporter in General Tubulin Buffer.

  • In a pre-warmed 96-well plate, add the test compound, controls, or vehicle.

• Initiation and Measurement:

  • Initiate polymerization by adding the ice-cold tubulin reaction mix to the wells.

  • Immediately place the plate in the pre-warmed (37°C) fluorescence plate reader and begin measuring the fluorescence intensity over time.

• Data Analysis:

  • Plot the fluorescence intensity versus time to generate polymerization curves.

  • Compare the curves of the test compound-treated samples to the controls to determine if the compound inhibits or enhances tubulin polymerization.

  • Quantify the effect by measuring parameters such as the maximum polymerization rate and the final extent of polymerization.

Workflow: Tubulin Polymerization and Depolymerization

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. Z-DEVD-FMK | Caspase-3 Inhibitor | Caspase-3 inhibitor | TargetMol [targetmol.com]
• 3. selleckchem.com [selleckchem.com]
• 4. A New Inhibitor of Tubulin Polymerization Kills Multiple Cancer Cell Types and Reveals p21-Mediated Mechanism Determining Cell Death after Mitotic Catastrophe - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. selleckchem.com [selleckchem.com]
• 7. selleck.co.jp [selleck.co.jp]
• 8. Evaluation of the Tubulin-Bound Paclitaxel Conformation: Synthesis, Biology and SAR Studies of C-4 to C-3′ Bridged Paclitaxel Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Smoothened (SMO) receptor mutations dictate resistance to vismodegib in basal cell carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Growth inhibition of estrogen receptor-positive and aromatase-positive human breast cancer cells in monolayer and spheroid cultures by letrozole, anastrozole, and tamoxifen - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 18. Luciferase Reporter Assays to Study Transcriptional Activity of Hedgehog Signaling in Normal and Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Hedgehog/Smoothened (Inhibitors Agonists Modulators Antagonists) | TargetMol [targetmol.com]
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• 23. resources.amsbio.com [resources.amsbio.com]
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• 25. The Hedgehog pathway effector Smoothened exhibits signaling competency in the absence of ciliary accumulation - PMC [pmc.ncbi.nlm.nih.gov]
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Navigating the Synthesis of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione: A Comparative Guide to Synthetic Strategies

For Immediate Release: A Senior Application Scientist's In-Depth Analysis of Synthetic Routes to a Promising Heterocyclic Scaffold

The quest for efficient and robust synthetic methodologies is a cornerstone of modern drug discovery and development. The heterocyclic core of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione represents a scaffold of significant interest, holding potential for the development of novel therapeutic agents. This guide provides a comparative analysis of distinct synthetic routes to this target molecule, offering researchers, scientists, and drug development professionals a comprehensive overview of the available strategies. We will delve into the mechanistic underpinnings, experimental protocols, and a critical evaluation of a one-pot multi-component approach, a traditional multi-step synthesis via the Pfitzinger reaction, and a modern organocatalytic cascade reaction.

At a Glance: Comparative Analysis of Synthesis Routes

Synthetic Route	Key Features	Yield	Reaction Time	Complexity	Green Chemistry Aspects
Route 1: Pyrazole-Promoted Multi-component Reaction	One-pot, catalyst-free (promoter-assisted), high atom economy	73-90%[1]	~4 hours[1]	Low	Green solvent (ethanol), mild conditions[1]
Route 2: Pfitzinger Reaction-Based Multi-step Synthesis	Traditional, multi-step, involves a key named reaction	Variable (multi-step)	Several days	High	Often requires harsh reagents and solvents
Route 3: EDDA-Catalyzed Cascade Reaction	One-pot, organocatalyzed, direct conversion	Good to excellent[2]	Variable	Moderate	Utilizes an organocatalyst, potential for mild conditions

Route 1: The "Green" and Efficient Pyrazole-Promoted Multi-component Reaction

This modern approach stands out for its elegance and efficiency, embodying the principles of green chemistry. It involves a one-pot reaction of readily available starting materials: isatin, diketene, and methylamine, with pyrazole acting as a promoter.

Mechanistic Insights

The reaction is believed to proceed through a series of cascade reactions. Initially, isatin and pyrazole likely form a reactive intermediate. Concurrently, methylamine reacts with diketene to generate N-methylacetoacetamide. These intermediates then participate in a series of condensations and cyclizations, ultimately leading to the formation of the tricyclic product. The use of pyrazole is crucial for the reaction to proceed efficiently.[1]

Experimental Protocol: Pyrazole-Promoted Synthesis

Materials:

• Isatin (1.0 mmol)

• Diketene (1.0 mmol)

• Methylamine (1.0 mmol, e.g., as a solution in ethanol)

• Pyrazole (1.0 mmol)

• Ethanol (4.0 mL)

Procedure:

• To a round-bottom flask, add isatin (1.0 mmol), pyrazole (1.0 mmol), and ethanol (4.0 mL).

• Stir the mixture and add diketene (1.0 mmol) dropwise.

• Add methylamine (1.0 mmol) to the reaction mixture.

• Heat the mixture to reflux (approximately 70°C) and stir for 4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, the product is expected to precipitate from the reaction mixture.

• Collect the solid product by filtration and wash with a small amount of cold ethanol.

• The product can be further purified by recrystallization if necessary.[1]

Causality Behind Experimental Choices

The choice of ethanol as a solvent is a key aspect of the "green" nature of this protocol, being a relatively benign and renewable solvent. The reflux temperature of 70°C provides sufficient energy to overcome the activation barriers of the multiple bond-forming events without requiring harsh conditions that could lead to side reactions. The 1:1:1:1 stoichiometry of the reactants and promoter highlights the high atom economy of this multi-component reaction.

Route 2: The Classic Multi-step Approach via the Pfitzinger Reaction

The Pfitzinger reaction is a well-established method for the synthesis of quinoline-4-carboxylic acids from isatin and a carbonyl compound. This intermediate can then be elaborated to the target molecule in a multi-step sequence.

Mechanistic Insights

The synthesis begins with the Pfitzinger reaction, where isatin is condensed with an enolizable ketone under basic conditions to form a quinoline-4-carboxylic acid. To obtain the desired substitution pattern for the final product, a β-ketoester such as ethyl acetoacetate would be a suitable starting material. The resulting quinoline-4-carboxylic acid would then need to undergo a series of transformations, including conversion to an activated derivative (e.g., acid chloride or ester), followed by reaction with a nitrogen source to construct the pyrrolidinone ring, and finally N-methylation.

Conceptual Experimental Workflow: Pfitzinger-Based Synthesis

Pfitzinger Reaction and Subsequent Transformations

This diagram outlines the conceptual multi-step process starting from the Pfitzinger reaction.

Discussion on Practicality

While the Pfitzinger reaction itself is robust, the subsequent multi-step sequence to build the pyrrolidinone ring and introduce the N-methyl group adds significant complexity to this route. Each step requires its own reaction setup, workup, and purification, which can lead to a lower overall yield and increased consumption of time and resources compared to one-pot methodologies.

Route 3: The Modern Organocatalytic Cascade Reaction

A more recent development in the synthesis of the pyrrolo[3,4-c]quinoline-1,3-dione scaffold involves an organocatalytic cascade reaction between isatins and β-ketoamides. This approach offers a direct, one-step conversion.[2][3]

Mechanistic Insights

This reaction is catalyzed by ethylenediamine diacetate (EDDA) and proceeds through a cascade of reactions that includes a C-N bond cleavage of the isatin ring and a subsequent ring expansion.[2][3] For the synthesis of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione, the required β-ketoamide would be N-methylacetoacetamide. The organocatalyst facilitates the key bond-forming and bond-breaking steps under relatively mild conditions.

Experimental Protocol: EDDA-Catalyzed Cascade Reaction

Materials:

• Isatin (1.0 mmol)

• N-methylacetoacetamide (1.2 mmol)

• Ethylenediamine diacetate (EDDA) (0.2 mmol)

• Solvent (e.g., Toluene or a high-boiling point solvent)

Procedure:

• A mixture of isatin (1.0 mmol), N-methylacetoacetamide (1.2 mmol), and EDDA (0.2 mmol) in a suitable solvent is prepared in a reaction vessel.

• The reaction mixture is heated to a specified temperature (e.g., 120°C) and stirred for a designated time.

• The progress of the reaction is monitored by TLC.

• Upon completion, the reaction mixture is cooled, and the solvent is removed under reduced pressure.

• The crude product is then purified by column chromatography to yield the desired 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione.

Causality Behind Experimental Choices

The use of an organocatalyst like EDDA avoids the need for potentially toxic or expensive metal catalysts. The cascade nature of the reaction, where multiple transformations occur in a single pot, enhances the efficiency of the synthesis by reducing the number of intermediate purification steps. The choice of a higher boiling point solvent is often necessary to provide the thermal energy required for the ring expansion and cyclization steps.

Conclusion and Future Outlook

This comparative analysis highlights the evolution of synthetic strategies towards the 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione scaffold. The Pyrazole-Promoted Multi-component Reaction emerges as a highly attractive route due to its operational simplicity, high yield, and adherence to green chemistry principles. The EDDA-Catalyzed Cascade Reaction also presents a powerful and efficient one-pot alternative, leveraging the benefits of organocatalysis. In contrast, the traditional Pfitzinger Reaction-Based Multi-step Synthesis , while mechanistically insightful, is likely to be less efficient in terms of overall yield, time, and resource utilization for this specific target molecule.

For researchers in drug development, the choice of synthetic route will depend on factors such as the desired scale of synthesis, availability of starting materials, and the importance of sustainable practices. The one-pot methodologies, particularly the pyrazole-promoted reaction, offer a clear advantage for rapid library synthesis and lead optimization studies. Future research may focus on further refining these one-pot methods, potentially through the development of even more active and selective catalysts or promoters, and expanding their substrate scope to generate a wider diversity of analogues for biological screening.

References

• Dimitrijević, M. G., et al. (2022). Rapid access to pyrrolo[3,4-c]quinoline-1,3-diones: An improved synthetic protocol using a precursor prepared by Pfitzinger reaction. ResearchGate. Available at: [Link]

• Patel, D. B., et al. (2017). Recent Advances in Synthesis of Quinoline-4-Carboxylic Acid and their Biological Evaluation: A Review. Journal of Chemical and Pharmaceutical Research, 9(2), 216-230. Available at: [Link]

• Rezvanian, A., & Esfandsar, Z. (2023). Pyrazole-promoted synthesis of pyrrolo[3,4-c] quinoline-1,3-diones in a novel diketene-based reaction. Frontiers in Chemistry, 11, 1219986. Available at: [Link]

• Lahna, A. (2022). RECENT ACHIEVEMENTS IN THE SYNTHESIS OF QUINOLINE-4-CARBOXYLIC ACID AND ITS DERIVATIVES. Moroccan Journal of Heterocyclic Chemistry, 21(2), 1-19. Available at: [Link]

• Xia, Y., et al. (2014). Efficient one-step synthesis of pyrrolo[3,4-c]quinoline-1,3-dione derivatives by organocatalytic cascade reactions of isatins and β-ketoamides. Organic & Biomolecular Chemistry, 12(3), 475-479. Available at: [Link]

• Xia, Y., et al. (2014). Efficient one-step synthesis of pyrrolo[3,4-c]quinoline-1,3-dione derivatives by organocatalytic cascade reactions of isatins and β-ketoamides. PubMed. Available at: [Link]

• Yadav, V., et al. (2012). Application of pfitzinger reaction in synthesis of indophenazino fused quinoline-4-carboxylic acid derivatives from isatin and appropriate carbonyl compounds. Journal of Chemical and Pharmaceutical Research, 4(4), 1956-1959. Available at: [Link]

• Pfitzinger Reaction. In Wikipedia. Retrieved January 17, 2026, from [Link]

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A Comparative Analysis of the Antibacterial Efficacy of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione

A Senior Application Scientist's Guide to Benchmarking a Novel Quinolone Derivative

In the relentless battle against antimicrobial resistance, the exploration of novel chemical scaffolds is paramount. This guide provides a comprehensive framework for evaluating the antibacterial properties of a promising candidate, 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione. We will delve into a head-to-head comparison with established clinical agents, providing the necessary experimental protocols and illustrative data to guide researchers in their assessment of this and similar compounds.

The Imperative for New Antibacterial Agents

The rise of multidrug-resistant (MDR) bacteria presents a formidable challenge to global health. The quinolone class of antibiotics has been a cornerstone of antibacterial therapy for decades, primarily targeting bacterial DNA gyrase and topoisomerase IV, enzymes essential for DNA replication.[1][2][3][4][5] However, the emergence of resistance to widely used fluoroquinolones, such as ciprofloxacin, necessitates the development of new derivatives that can circumvent these resistance mechanisms.[1][4] The pyrrolo[3,4-c]quinoline-1,3-dione scaffold represents a promising area of chemical exploration, with studies on related compounds demonstrating potent antibacterial activity.[6][7] This guide focuses on a specific derivative, 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione, and outlines a rigorous benchmarking strategy.

Experimental Design: A Roadmap to Robust Evaluation

To ascertain the antibacterial potential of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione, a series of standardized in vitro assays are essential. The following protocols are based on guidelines from the Clinical and Laboratory Standards Institute (CLSI), ensuring reproducibility and comparability of data.[8][9][10][11]

Minimum Inhibitory Concentration (MIC) Determination

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[12][13][14] We will employ the broth microdilution method, a gold standard for quantitative susceptibility testing.[15][16]

Experimental Workflow for MIC Determination

Caption: Workflow for Minimum Inhibitory Concentration (MIC) Determination.

Detailed Protocol:

• Preparation of Antimicrobial Agents: Prepare stock solutions of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione, ciprofloxacin, and vancomycin in dimethyl sulfoxide (DMSO).

• Bacterial Strains and Inoculum Preparation: Utilize standard quality control strains: Escherichia coli ATCC 25922 (Gram-negative)[17][18][19][20][21] and Staphylococcus aureus ATCC 29213 (Gram-positive).[22][23][24][25][26] Prepare a bacterial suspension equivalent to a 0.5 McFarland standard in sterile saline.

• Broth Microdilution Assay: In a 96-well microtiter plate, perform two-fold serial dilutions of the test compounds in Cation-Adjusted Mueller-Hinton Broth (CAMHB). The final concentration range should typically span from 0.06 to 128 µg/mL.

• Inoculation: Inoculate each well with the standardized bacterial suspension to achieve a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL.

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• MIC Determination: The MIC is determined as the lowest concentration of the compound that completely inhibits visible bacterial growth.

Time-Kill Kinetic Assay

To differentiate between bactericidal (killing) and bacteriostatic (inhibiting growth) activity, a time-kill kinetic assay is performed.

Detailed Protocol:

• Preparation: Prepare tubes containing CAMHB with the test compound at concentrations corresponding to 1x, 2x, and 4x the predetermined MIC. Also, include a growth control tube without any antibiotic.

• Inoculation: Inoculate each tube with a standardized bacterial suspension to a starting density of approximately 5 x 10^5 CFU/mL.

• Incubation and Sampling: Incubate all tubes at 37°C with shaking. At specified time points (e.g., 0, 2, 4, 8, 12, and 24 hours), draw aliquots from each tube.

• Quantification of Viable Bacteria: Perform serial dilutions of the collected aliquots and plate them onto Mueller-Hinton Agar (MHA). Incubate the plates at 37°C for 18-24 hours.

• Data Analysis: Count the number of colonies on each plate to determine the CFU/mL at each time point. A bactericidal effect is generally defined as a ≥3-log10 (99.9%) reduction in CFU/mL from the initial inoculum.

Comparative Antibacterial Spectrum

The following table presents illustrative MIC data for 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione against key quality control strains, benchmarked against ciprofloxacin (a broad-spectrum fluoroquinolone)[27][28][29] and vancomycin (a glycopeptide with activity against Gram-positive bacteria).[30][31][32][33][34]

Table 1: Illustrative Minimum Inhibitory Concentrations (MICs) in µg/mL

Compound	Escherichia coli ATCC 25922 (Gram-negative)	Staphylococcus aureus ATCC 29213 (Gram-positive)
4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione	2	0.5
Ciprofloxacin	0.015 - 0.12	0.12 - 1
Vancomycin	>128	0.5 - 2

Note: The MIC values for 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione are illustrative and for benchmarking purposes only. The MIC ranges for Ciprofloxacin and Vancomycin are based on typical quality control ranges.[35][36]

Interpretation of Illustrative Data:

Based on this hypothetical data, 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione demonstrates promising activity against the Gram-positive organism S. aureus, with an MIC comparable to that of vancomycin and within the susceptible range of ciprofloxacin. Its activity against the Gram-negative E. coli is moderate. This profile suggests a potentially greater potency against Gram-positive bacteria, a characteristic that warrants further investigation against a broader panel of clinical isolates, including methicillin-resistant S. aureus (MRSA).

Proposed Mechanism of Action

The quinolone core of the test compound strongly suggests that its mechanism of action involves the inhibition of bacterial type II topoisomerases, namely DNA gyrase and topoisomerase IV.[1][3][4][5] These enzymes are crucial for managing DNA supercoiling during replication, transcription, and repair. By forming a stable ternary complex with the enzyme and DNA, quinolones trap the enzyme in a state where it has cleaved the DNA but cannot reseal it, leading to double-strand breaks and ultimately cell death.[1][3]

Proposed Signaling Pathway for Quinolone-induced Cell Death

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A Senior Application Scientist's Guide to the In Vivo Validation of Novel Pyrrolo[3,4-c]quinoline-1,3(2H)-diones: A Comparative Analysis

For drug development professionals, the journey from a promising chemical scaffold to a clinically validated therapeutic is both long and fraught with challenges. The pyrrolo[3,4-c]quinoline-1,3(2H)-dione core structure represents one such scaffold of growing interest. While direct in vivo data for specific derivatives like 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione is nascent, the broader class of pyrrolo-quinolines and related heterocyclic compounds has demonstrated significant biological activity, particularly in oncology and analgesia.[1][2][3] This guide provides a framework for the in vivo validation of novel pyrrolo[3,4-c]quinoline-1,3(2H)-diones, drawing parallels with and distinctions from the well-established validation pathway of PARP (Poly(ADP-ribose) polymerase) inhibitors, a cornerstone of modern targeted cancer therapy.

The Therapeutic Promise of the Pyrroloquinoline Scaffold

The pyrroloquinoline framework is a versatile platform. Various derivatives have been synthesized and evaluated for a range of therapeutic applications. For instance, pyrrolo[3,2-c]quinoline derivatives have shown significant antineoplastic properties in murine leukemia models, indicating their potential as anti-cancer agents.[3][4] In a different therapeutic vein, derivatives of 1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione have exhibited potent analgesic effects in preclinical models, with some compounds showing activity comparable to or exceeding that of morphine.[1] This diverse bioactivity underscores the importance of a robust and well-designed in vivo validation strategy to elucidate the specific therapeutic potential of a new derivative like 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione.

A Proposed In Vivo Validation Workflow for a Novel Pyrrolo[3,4-c]quinoline-1,3(2H)-dione

The following workflow outlines a logical progression for the in vivo assessment of a novel compound, using a hypothetical anti-cancer application as an example. This workflow is designed to be self-validating at each stage, ensuring that the data generated is both reliable and translatable.

Caption: Proposed workflow for in vivo validation.

Comparative Analysis: Pyrrolo[3,4-c]quinolones vs. PARP Inhibitors

To contextualize the validation of a novel agent, it is instructive to compare the proposed methodology to that of a successful drug class like PARP inhibitors.

Validation Stage	Novel Pyrrolo[3,4-c]quinoline-1,3(2H)-dione (Hypothetical)	Established PARP Inhibitor (e.g., Olaparib, Niraparib)	Rationale for Differences
Mechanism of Action	To be determined; likely involves novel pathways given the scaffold's broad activity.[2][3]	Well-defined: inhibition of PARP enzymes, leading to synthetic lethality in HR-deficient tumors.[5][6]	The novelty of the pyrroloquinoline derivative necessitates exploratory mechanistic studies, whereas PARP inhibitors have a known target.
In Vivo Model Selection	Broad panel of xenografts and patient-derived xenografts (PDXs) representing various tumor types.	Primarily models with known homologous recombination (HR) deficiencies (e.g., BRCA1/2 mutations).[6]	Model selection for the novel compound is initially broader to identify responsive cancer types, while for PARP inhibitors, it's hypothesis-driven based on the mechanism of action.
Pharmacodynamic (PD) Markers	Initially, proliferation markers (e.g., Ki-67) and apoptosis markers (e.g., cleaved caspase-3). Target-specific markers to be developed.	Measurement of poly(ADP-ribose) (PAR) levels in tumor tissue and peripheral blood mononuclear cells.[5]	PD markers for PARP inhibitors are directly linked to target engagement. For the novel compound, initial markers are more general until the specific target is identified.
Efficacy Endpoints	Tumor growth inhibition (TGI), tumor regression, and increased survival.	Tumor growth inhibition, regression, and delay in tumor progression, particularly as maintenance therapy.[6]	While primary efficacy endpoints are similar, the clinical application of PARP inhibitors as maintenance therapy introduces specific endpoints related to delaying relapse.
Toxicity Profile	To be determined through MTD studies.	Known class-specific toxicities, including myelosuppression (anemia, neutropenia, thrombocytopenia).[7]	The established safety profile of PARP inhibitors allows for more targeted monitoring in preclinical and clinical studies. The novel compound requires a comprehensive, unbiased toxicity assessment.

Detailed Experimental Protocols

Maximum Tolerated Dose (MTD) Study

Objective: To determine the highest dose of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione that can be administered without causing unacceptable toxicity.

Protocol:

• Animal Model: Use a healthy, immunocompromised mouse strain (e.g., NOD-SCID) to match the strain used for subsequent xenograft studies.

• Group Allocation: Assign mice to cohorts of 3-5 animals each. Include a vehicle control group and at least 3-5 dose-escalation groups.

• Dosing: Administer the compound via the intended clinical route (e.g., oral gavage, intraperitoneal injection) daily for 14-28 days.

• Monitoring: Record body weight daily and perform clinical observations for signs of toxicity (e.g., changes in posture, activity, grooming).

• Endpoint: The MTD is defined as the highest dose that does not cause >20% body weight loss or significant clinical signs of distress.

• Necropsy and Histopathology: At the end of the study, perform a full necropsy and histopathological analysis of major organs to identify any target organ toxicities.

Patient-Derived Xenograft (PDX) Efficacy Study

Objective: To evaluate the anti-tumor efficacy of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione in a clinically relevant tumor model.

Protocol:

• Model Selection: Based on in vitro screening, select a PDX model from a responsive tumor type.

• Tumor Implantation: Implant tumor fragments subcutaneously into the flanks of immunocompromised mice.

• Group Allocation: When tumors reach a palpable size (e.g., 100-150 mm³), randomize mice into treatment groups (vehicle control, test compound at one or more doses below the MTD, and a positive control/standard-of-care).

• Treatment: Administer treatment as per the defined schedule.

• Tumor Measurement: Measure tumor volume twice weekly using calipers (Volume = 0.5 x Length x Width²).

• Efficacy Endpoints:

  • Tumor Growth Inhibition (TGI): %TGI = (1 - (ΔT/ΔC)) x 100, where ΔT is the change in tumor volume in the treated group and ΔC is the change in the control group.

  • Survival: Monitor for survival, with endpoints defined by tumor volume reaching a predetermined size (e.g., 2000 mm³) or signs of morbidity.

Caption: PDX Efficacy Study Workflow.

Conclusion

The in vivo validation of a novel compound such as 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione requires a systematic and rigorous approach. By drawing upon the established methodologies used for successful drug classes like PARP inhibitors, researchers can design experiments that are both scientifically sound and strategically aligned with the goal of clinical translation. The key is to balance broad, exploratory studies to define the compound's therapeutic potential with hypothesis-driven experiments to elucidate its mechanism of action and identify patient populations most likely to benefit. This comparative framework provides a robust starting point for advancing novel pyrroloquinoline derivatives from the laboratory to the clinic.

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• Pyrazole-promoted synthesis of pyrrolo[3,4-c] quinoline-1,3-diones in a novel diketene-based reaction - PubMed. Available at: [Link]

• Synthesis and evaluation of tetrahydropyrrolo[1,2-a]quinolin-1(2H)-ones as new tubulin polymerization inhibitors - RSC Publishing. Available at: [Link]

• Investigation of Antifungal Properties of Synthetic Dimethyl-4-Bromo-1-(Substituted Benzoyl) Pyrrolo[1,2-a] Quinoline-2,3-Dicarboxylates Analogues: Molecular Docking Studies and Conceptual DFT-Based Chemical Reactivity Descriptors and Pharmacokinetics Evaluation - MDPI. Available at: [Link]

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A Head-to-Head Comparison of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione Derivatives: A Guide for Researchers

The quest for novel therapeutic agents has led researchers to explore a vast chemical space, with heterocyclic compounds consistently emerging as privileged scaffolds in drug discovery. Among these, the pyrrolo[3,4-c]quinoline-1,3(2H)-dione core has garnered significant attention due to its diverse biological activities, including potent anticancer and kinase inhibitory effects. This guide provides a comprehensive, head-to-head comparison of derivatives based on the 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione scaffold, offering researchers, scientists, and drug development professionals a critical analysis of their performance supported by experimental data.

Introduction to the 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione Scaffold

The 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione moiety represents a planar, tricyclic system that combines the structural features of a quinoline and a pyrrolidinedione. This unique arrangement provides a rigid framework for the strategic placement of various functional groups, allowing for the fine-tuning of its physicochemical properties and biological activity. The quinoline portion is a well-established pharmacophore found in numerous approved drugs, known for its ability to interact with a variety of biological targets. The pyrrolidinedione ring offers additional points for chemical modification, influencing factors such as solubility, cell permeability, and target binding affinity. The 4-methyl group provides a fixed substitution pattern, allowing for a focused investigation of the impact of modifications at other positions.

The biological significance of this scaffold lies in its demonstrated potential to inhibit key enzymes involved in cell signaling pathways, such as protein kinases, and to induce apoptosis in cancer cells.[1] Kinases, in particular, are critical regulators of cellular processes, and their dysregulation is a hallmark of many diseases, including cancer.[2] Therefore, the development of potent and selective kinase inhibitors based on the 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione core is an area of active research.

Comparative Analysis of Biological Activity

Below is a summary of the reported biological activities of representative derivatives. It is important to note that the experimental conditions under which these data were generated may vary between studies.

Compound ID	R-Group (at position 2)	Biological Target/Cell Line	Activity (IC50/GI50 in µM)	Reference
DK8G557	Substituted lactone	ATM Kinase	0.6	[3]
mTOR Kinase	7.0	[3]
NCI 60 Cell Line Panel (MG-MID)	2.69	[3]
HP9912	Substituted lactone	mTOR Kinase	0.5	[3]
ATM Kinase	6.5	[3]

Note: The specific substitutions on the lactone ring for DK8G557 and HP9912 are complex and contribute significantly to their activity. The core scaffold, however, is a pyrrolo-quinoline.

Structure-Activity Relationship (SAR) Insights

Based on the available data for the broader class of pyrrolo-quinoline derivatives, several structure-activity relationships can be inferred and potentially extrapolated to the 4-methyl substituted series:

• Substitution at the Pyrrole Nitrogen (Position 2): The nature of the substituent at the 2-position of the pyrrolidinedione ring is a critical determinant of biological activity. The introduction of various alkyl, aryl, and heterocyclic moieties can significantly influence the compound's interaction with the target protein. For instance, the presence of a bulky group may enhance binding to a hydrophobic pocket within the active site of a kinase.

• Modifications on the Quinoline Ring: While this guide focuses on the 4-methyl derivative, it is worth noting that substitutions on the quinoline ring of the parent scaffold can modulate activity. Electron-donating or electron-withdrawing groups can alter the electronic properties of the aromatic system, impacting target engagement.

• The Importance of the Dione Moiety: The two carbonyl groups of the pyrrolidinedione ring are potential hydrogen bond acceptors, which can play a crucial role in anchoring the molecule within the binding site of a target protein.

Experimental Methodologies

To ensure the reproducibility and validity of research findings, detailed experimental protocols are essential. The following are step-by-step methodologies for key assays used in the evaluation of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione derivatives.

Synthesis of the Pyrrolo[3,4-c]quinoline-1,3-dione Scaffold

A green and efficient method for the synthesis of the pyrrolo[3,4-c]quinoline-1,3-dione core involves a pyrazole-promoted, multi-component reaction.[1][4]

Experimental Workflow: Synthesis

Caption: General workflow for the synthesis of pyrrolo[3,4-c]quinoline-1,3-dione derivatives.

Protocol:

• To a solution of isatin (1.0 mmol) and pyrazole (1.0 mmol) in ethanol (4.0 mL) in a round-bottom flask, add diketene (1.0 mmol) and the desired primary amine (1.0 mmol).

• Stir the reaction mixture at 70°C under reflux for 4 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, allow the reaction mixture to cool to room temperature.

• The product will precipitate out of the solution. Collect the solid by filtration.

• Wash the solid with cold ethanol and dry under vacuum to obtain the pure pyrrolo[3,4-c]quinoline-1,3-dione derivative.

• Characterize the final product using spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.[4]

In Vitro Kinase Inhibition Assay

The following is a general protocol for determining the in vitro kinase inhibitory activity of the synthesized compounds. This protocol can be adapted for specific kinases of interest.[5][6][7][8]

Experimental Workflow: Kinase Inhibition Assay

Caption: General workflow for an in vitro kinase inhibition assay.

Protocol:

• Prepare a reaction buffer (e.g., 25 mM Tris-HCl, pH 7.5, 10 mM MgCl₂, 1 mM DTT).

• Prepare serial dilutions of the test compounds in DMSO.

• In a 96-well plate, add the reaction buffer, the kinase enzyme, and the specific substrate.

• Add the test compound or DMSO (vehicle control) to the respective wells.

• Initiate the kinase reaction by adding ATP (for radioactive assays, [γ-³²P]ATP is used).

• Incubate the plate at 30°C for a predetermined time (e.g., 30-60 minutes).

• Terminate the reaction by adding a stop solution (e.g., EDTA or SDS-containing buffer).

• Quantify the kinase activity. For radioactive assays, this involves spotting the reaction mixture onto a phosphocellulose membrane, washing away unincorporated [γ-³²P]ATP, and measuring the incorporated radioactivity using a scintillation counter. For non-radioactive assays, various detection methods such as fluorescence, luminescence, or antibody-based detection (e.g., ELISA) can be used.[6][9]

• Calculate the percentage of kinase inhibition for each compound concentration relative to the vehicle control.

• Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the compound concentration and fitting the data to a sigmoidal dose-response curve.

Cell Viability (MTT) Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is often used as a measure of cell viability.

Protocol:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate the plate overnight at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione derivatives in culture medium. Remove the old medium from the wells and add 100 µL of the medium containing the test compounds or vehicle control (e.g., DMSO).

• Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified 5% CO₂ atmosphere.

• MTT Addition: After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours at 37°C. During this time, viable cells with active mitochondria will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Carefully remove the medium from each well and add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the purple solution at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each treatment group relative to the vehicle control. Determine the IC50 or GI50 value, which is the concentration of the compound that causes 50% inhibition of cell growth.

Conclusion and Future Directions

The 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione scaffold represents a promising starting point for the development of novel therapeutic agents, particularly in the field of oncology. The available data, though not from a single comparative study, indicates that derivatives of this core structure can exhibit potent biological activity, including the inhibition of key cellular kinases.

Future research in this area should focus on the systematic synthesis and evaluation of a library of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione derivatives with diverse substitutions at the 2-position. A head-to-head comparison of these compounds against a panel of cancer cell lines and a broad range of kinases will be crucial for elucidating detailed structure-activity relationships. Such studies will enable the rational design of next-generation inhibitors with improved potency, selectivity, and drug-like properties, ultimately paving the way for their potential clinical development. The experimental protocols provided in this guide offer a robust framework for conducting these essential preclinical investigations.

References

• Adriaenssens, E. (2023). In vitro kinase assay. protocols.io. [Link]

• Gandhi Mansi, K., et al. (Year). IC50 values of compounds 16 and 17 against four different cancer cell lines.
• BenchChem. (2025). Application Notes and Protocols for JNK3 Inhibitor In Vitro Assays.
• Martens, S. lab. (2023). In vitro kinase assay.
• ResearchGate. (n.d.). The anticancer IC50 values of synthesized compounds.
• Helissey, P., et al. (1994). Synthesis, antitumor evaluation and SAR of new 1H-pyrrolo [3,2-c] quinoline-6,9-diones and 11H-indolo [3,2-c] quinoline-1,4-diones. Anticancer Drug Design.
• Knippschild, U., et al. (2021). Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example. Pharmaceuticals.
• Semantic Scholar. (n.d.). Synthesis, antitumor evaluation and SAR of new 1H-pyrrolo [3,2-c] quinoline-6,9-diones and ...
• Rezvanian, A., et al. (2023). Pyrazole‐promoted synthesis of pyrrolo[3,4‐c] quinoline-1,3‐diones in a novel diketene-based reaction. Frontiers in Chemistry.
• ResearchGate. (2024).
• Mingoia, F., et al. (2025). Tuning Scaffold Properties of New 1,4-Substituted Pyrrolo[3,2-c]quinoline Derivatives Endowed with Anticancer. IRIS UniPA.
• Sławiński, J., et al. (2013). Synthesis and biological evaluation of novel substituted pyrrolo[1,2-a]quinoxaline derivatives as inhibitors of the human protein kinase CK2. European Journal of Medicinal Chemistry.
• Thigulla, Y., et al. (2016). Synthesis and anti-cancer activity of 1,4-disubstituted imidazo[4,5-c]quinolines. Organic & Biomolecular Chemistry.
• Cappelli, A., et al. (2010). Design, Synthesis, and Preliminary Biological Evaluation of Pyrrolo[3,4‐c]quinolin‐1‐one and Oxoisoindoline Derivatives as Aggrecanase Inhibitors. ChemMedChem.
• Peng, H. R., et al. (2002). Novel pyrrolo-quinoline derivatives as potent inhibitors for PI3-kinase related kinases.
• Rezvanian, A., et al. (2023). Pyrazole‐promoted synthesis of pyrrolo[3,4‐c] quinoline-1,3‐diones in a novel diketene-based reaction. Frontiers in Chemistry.
• Gudimchuk, N., et al. (Year). Synthesis and evaluation of tetrahydropyrrolo[1,2-a]quinolin-1(2H)-ones as new tubulin polymerization inhibitors. RSC Medicinal Chemistry.
• Mingoia, F., et al. (2025). Tuning Scaffold Properties of New 1,4-Substituted Pyrrolo[3,2-c]quinoline Derivatives Endowed with Anticancer Potential, New Biological and In Silico Insights. MDPI.
• Mingoia, F., et al. (2025). Tuning Scaffold Properties of New 1,4-Substituted Pyrrolo[3,2-c]quinoline Derivatives Endowed with Anticancer Potential, New Biological and In Silico Insights. MDPI.
• Harris, C. J. (2022). 3H-PYRAZOLO[4,3-F]QUINOLINE MOIETY AS A NOVEL PRIVILEGED KINASE INHIBITOR.
• Liu, Q., et al. (2014). Discovery of 1-(4-(4-Propionylpiperazin-1- yl)-3-(trifluoromethyl)phenyl)-9-(quinolin-3. Journal of Medicinal Chemistry.
• Al-Suhaimi, K. S., et al. (Year). Novel Functionalized Spiro [Indoline-3,5′-pyrroline]-2,2′dione Derivatives: Synthesis, Characterization, Drug-Likeness, ADME, and Anticancer Potential. MDPI.

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Safety & Regulatory Compliance

A Guide to the Safe Disposal of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione

This document provides a comprehensive, step-by-step guide for the proper disposal of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione. As a specialized quinoline derivative, the handling and disposal of this compound demand a rigorous, safety-first approach grounded in established chemical safety principles. The following procedures have been developed by synthesizing data from analogous chemical structures and adhering to universal laboratory safety standards.

Disclaimer: No specific Safety Data Sheet (SDS) for 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione is publicly available at the time of this writing. The guidance provided herein is based on the known hazards of structurally related compounds, such as quinoline and its derivatives. It is imperative to consult with your institution's Environmental Health and Safety (EHS) department to ensure full compliance with local, state, and federal regulations. This guide supplements, but does not replace, a compound-specific SDS and institutional protocols.

Hazard Identification and Risk Assessment

Understanding the potential hazards is the cornerstone of safe disposal. The structure of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione contains a quinoline ring system, which is a known hazardous moiety.

• Quinoline Core: Quinoline itself is classified as a hazardous substance. It is harmful if swallowed, toxic to aquatic life, and a suspected carcinogen. Derivatives can exhibit similar or enhanced toxicological profiles.

• Nitrogen Heterocycle: As a nitrogen-containing heterocyclic compound, it may exhibit biological activity and potential toxicity.

• Thermal Decomposition: When heated to decomposition, nitrogen-containing organic compounds can emit toxic fumes, including nitrogen oxides (NOx) and carbon monoxide (CO).

Inferred Hazard Profile:

Potential Hazard	Basis of Inference	Primary Safety Concern
Toxicity	Harmful if swallowed, inhaled, or absorbed through the skin.	Based on the toxicity profile of the parent quinoline structure.
Carcinogenicity	Suspected carcinogen.	Quinoline is listed as a Group 2B carcinogen by IARC (possibly carcinogenic to humans).
Environmental Hazard	Potentially toxic to aquatic organisms.	Many aromatic nitrogen heterocycles exhibit aquatic toxicity.
Reactivity	May react with strong oxidizing agents.	General reactivity for this class of organic compounds.

Pre-Disposal: Spill Management and Personal Protective Equipment (PPE)

Before beginning any disposal procedure, ensure you are prepared for potential spills and are wearing the appropriate PPE.

Required Personal Protective Equipment (PPE):

• Hand Protection: Nitrile or neoprene gloves (double-gloving is recommended).

• Eye Protection: ANSI Z87.1-compliant safety glasses with side shields or chemical splash goggles.

• Skin and Body Protection: A flame-resistant lab coat. Ensure arms are fully covered.

• Respiratory Protection: Work should be conducted in a certified chemical fume hood to prevent inhalation of any dust or vapors.

Spill Cleanup Protocol:

• Evacuate: Alert personnel in the immediate area and restrict access.

• Ventilate: Ensure the chemical fume hood is operational.

• Contain: For a solid spill, gently cover with an absorbent material like vermiculite or sand to prevent aerosolization. Do not use combustible materials like paper towels for the initial containment.

• Neutralize (if applicable): A specific neutralizer is not known. Use a general-purpose chemical spill kit absorbent.

• Collect: Carefully scoop the contained material and absorbent into a clearly labeled, sealable waste container.

• Decontaminate: Wipe the spill area with a suitable solvent (e.g., ethanol or acetone, if compatible with the surface), followed by soap and water. All cleaning materials must be disposed of as hazardous waste.

Step-by-Step Disposal Protocol

The primary directive for chemical disposal is to never dispose of chemicals down the drain or in the regular trash. All waste containing 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione must be treated as hazardous chemical waste.

Workflow for Waste Segregation and Disposal:

Caption: Waste Disposal Workflow for 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione.

Detailed Procedural Steps:

• Waste Identification and Segregation:

  • Solid Waste: This includes any unreacted or residual 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione powder, contaminated weigh boats, gloves, and absorbent materials from spill cleanups.

  • Liquid Waste: This includes any solutions containing the compound or solvents used to rinse contaminated glassware. Do not mix incompatible waste streams.

  • Sharps Waste: Contaminated needles or sharp-edged tools must be placed in a designated sharps container.

• Select Appropriate Waste Containers:

  • Use only chemically resistant containers provided by your EHS department, typically high-density polyethylene (HDPE) or glass for liquids and wide-mouth HDPE containers for solids.

  • Ensure the container has a secure, leak-proof lid.

• Labeling the Waste Container:

  • Proper labeling is a critical compliance and safety step. The label must be securely affixed to the container and include:

    • The words "Hazardous Waste."

    • The full, unabbreviated chemical name: "4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione."

    • List all other components and their approximate percentages (e.g., solvents).

    • The specific hazard(s): "Toxic," "Potential Carcinogen."

    • The date when waste was first added to the container (the "accumulation start date").

• Storage Pending Disposal:

  • Store the sealed waste container in a designated Satellite Accumulation Area (SAA).

  • The SAA must be at or near the point of generation and under the control of the laboratory personnel.

  • The container must be kept in secondary containment (e.g., a chemical-resistant tray or tub) to contain any potential leaks.

• Arranging for Final Disposal:

  • Once the waste container is full, or if you will no longer be generating this waste stream, contact your institution's EHS department to schedule a pickup.

  • EHS professionals will transport the waste to a licensed Treatment, Storage, and Disposal Facility (TSDF). The most probable disposal method for this type of organic compound is high-temperature incineration, which ensures complete destruction of the hazardous molecule.

Emergency Procedures

Decision Matrix for Emergency Response:

Caption: Emergency Response Protocol for Accidental Exposure.

• In Case of Fire: Use a dry chemical, CO₂, or foam extinguisher. Avoid using a water jet, as it may spread the material.

• Reporting: Report all spills, exposures, and incidents to your supervisor and EHS department immediately, even if they seem minor.

By adhering to these rigorous, safety-first protocols, you ensure the safe and compliant disposal of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione, protecting yourself, your colleagues, and the environment.

References

• PubChem - National Center for Biotechnology Information. Quinoline Compound Summary.[Link]

• U.S. Environmental Protection Agency (EPA). Quinoline Hazard Summary.[Link]

A Senior Application Scientist's Guide to the Safe Handling of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione

For Researchers, Scientists, and Drug Development Professionals

As innovators in the dynamic fields of chemical research and drug development, our commitment to pioneering discoveries must be intrinsically linked with an unwavering dedication to safety. The handling of novel chemical entities, such as 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione, demands a meticulous and informed approach to personal protection and laboratory operations. This guide provides essential, immediate safety and logistical information, moving beyond a simple checklist to instill a deep understanding of the principles behind our recommended procedures. Our objective is to empower you with the knowledge to not only protect yourself but also to foster a culture of safety within your laboratory.

Hazard Assessment and Risk Mitigation: A Proactive Stance

The cornerstone of safe laboratory practice is a thorough understanding of the potential risks associated with a chemical. Based on the known toxicology of quinoline derivatives, we must assume that 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione may exhibit similar hazardous properties.

Assumed Hazard Profile:

Hazard Class	Potential Effects	Mitigation Strategy
Acute Toxicity (Oral)	Harmful if swallowed.[1][4]	Avoid ingestion by prohibiting eating, drinking, and smoking in the laboratory.[1] Always wash hands thoroughly after handling.[1][2]
Skin Corrosion/Irritation	May cause skin irritation upon direct contact.[1]	Prevent skin contact through the use of appropriate gloves and a lab coat.[2][5]
Serious Eye Damage/Irritation	May cause serious eye irritation.[1]	Protect eyes with safety glasses with side shields or chemical splash goggles.[3][5]
Carcinogenicity/Mutagenicity	Suspected of causing cancer and/or genetic defects.[1]	Minimize exposure through engineering controls (fume hood) and appropriate PPE.[2][5]
Aquatic Toxicity	Potentially toxic to aquatic life with long-lasting effects.[1]	Prevent release into the environment by following proper disposal protocols.[1][6]

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and correct use of PPE are non-negotiable when handling potentially hazardous solid compounds. The following recommendations are designed to provide comprehensive protection.

dot

Caption: Essential PPE and Engineering Controls.

Hand Protection: The Critical Barrier

Chemical-resistant gloves are mandatory. Nitrile gloves provide a suitable barrier for incidental contact with solid chemicals.[5]

• Selection: Choose nitrile gloves of sufficient thickness (at least 4 mil).

• Inspection: Before each use, visually inspect gloves for any signs of degradation, such as discoloration, punctures, or tears.

• Donning and Doffing: Don gloves over the cuffs of your lab coat. When removing, use a proper technique to avoid skin contact with the contaminated outer surface.[2]

• Disposal: Dispose of contaminated gloves as hazardous waste.[2]

Eye and Face Protection: Shielding Your Vision

Safety glasses with side shields are the minimum requirement.[5] However, for tasks with a higher risk of splashes or aerosol generation, chemical splash goggles are recommended.[7]

• Best Practice: For any operation involving weighing, dissolving, or transferring the compound, upgrading to chemical splash goggles provides a more secure seal around the eyes.

• Face Shields: When handling larger quantities or if there is a significant risk of splashing, a face shield should be worn in conjunction with safety goggles.[7]

Body Protection: Preventing Dermal Exposure

A full-length laboratory coat is essential to protect your skin and personal clothing from contamination.[5]

• Material: Ensure the lab coat is made of a suitable material, such as cotton or a flame-resistant blend.

• Fit: The lab coat should be fully buttoned, with the sleeves rolled down.

Respiratory Protection: Guarding Against Inhalation

Given the solid nature of the compound, the primary risk of inhalation is through the generation of dust or aerosols, particularly during weighing or transfer.

• Engineering Controls First: All handling of 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione should be performed within a certified chemical fume hood to minimize inhalation exposure.[5]

• When Respirators are Necessary: If a fume hood is not available or if there is a high potential for aerosolization, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates should be used.[5][8]

Operational and Disposal Plans: A Step-by-Step Guide

A systematic approach to handling and disposal is crucial for maintaining a safe laboratory environment.

Pre-Operational Checklist

• Designate a Work Area: All handling of the compound should occur in a designated area within a chemical fume hood.

• Assemble all Materials: Before starting, ensure all necessary equipment (spatulas, weigh boats, solvents, etc.) and waste containers are within the fume hood.

• Verify Emergency Equipment: Confirm that a safety shower and eyewash station are readily accessible and unobstructed.[5]

• Don Appropriate PPE: Follow the guidelines outlined in Section 2.

Step-by-Step Handling Procedure

• Weighing: Carefully weigh the solid compound on a weigh boat inside the fume hood. Avoid creating dust.

• Transfer: Use a clean spatula to transfer the solid. If transferring to a flask containing solvent, do so slowly to prevent splashing.

• Cleaning: After handling, decontaminate all surfaces and equipment with a suitable solvent. Collect all cleaning materials as hazardous waste.[5]

• Doffing PPE: Remove PPE in the correct order to prevent cross-contamination: gloves, goggles/face shield, and then the lab coat. Wash hands thoroughly with soap and water.

Disposal Plan: Environmental Responsibility

Under no circumstances should 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione or its waste be disposed of down the drain or in regular trash.[1][5]

dot

Caption: Disposal workflow for chemical waste.

• Waste Segregation: Collect all waste containing 4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione, including contaminated gloves, weigh boats, and cleaning materials, in a designated hazardous waste container.[5]

• Containerization: Use a leak-proof and chemically compatible container. A glass bottle with a secure screw cap is recommended for solid waste.[5]

• Labeling: Clearly label the container as "Hazardous Waste" and include the full chemical name: "4-Methyl-1H-pyrrolo[3,4-c]quinoline-1,3(2H)-dione".[5]

• Storage: Store the sealed waste container in a designated, well-ventilated, and secure area away from incompatible materials.[5]

• Final Disposal: Arrange for the disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[5][6]

Emergency Procedures: Preparedness is Key

In the event of an accidental exposure or spill, a swift and informed response is critical.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing. Seek medical attention.[2][9]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][9]

• Inhalation: Move the individual to fresh air. If not breathing, give artificial respiration. Seek immediate medical attention.[2][3]

• Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical attention.[2][9]

• Spill: Evacuate the immediate area. Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., vermiculite, sand).[5] Carefully collect the material and place it in a sealed, labeled hazardous waste container.[5][6] Clean the spill area thoroughly.

By adhering to these rigorous safety protocols, you are not only ensuring your personal well-being but also upholding the highest standards of scientific integrity and responsible research.

References

• Proper Disposal of 2-(2-Chloroethyl)quinoline: A Guide for Laboratory Professionals - Benchchem. (n.d.).
• Safety Data Sheet: quinoline - Chemos GmbH&Co.KG. (2019, April 11).
• Quinoline CAS No 91-22-5 MATERIAL SAFETY DATA SHEET SDS/MSDS - CDH Fine Chemical. (n.d.).
• QUINOLINE FOR SYNTHESIS - Loba Chemie. (n.d.).
• Quinoline - LabOldTech. (n.d.).
• QUINOLINE FOR SYNTHESIS MATERIAL SAFETY DATA SHEET - Techno PharmChem. (n.d.).
• Quinoline - Hazardous Substance Fact Sheet. (n.d.).
• Navigating the Safe Disposal of 2-Methyl-8-quinolinecarboxaldehyde: A Procedural Guide - Benchchem. (n.d.).
• Personal protective equipment for chemical handling - Safety Notes. (n.d.).
• How to Choose PPE for Chemical Work. (2025, October 23).
• SAFETY DATA SHEET - Sigma-Aldrich. (2024, September 6).

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